2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• CAS: 126917-10-0

Core Science & Biosynthesis

2-Fluoro-4-(trifluoromethyl)benzoyl chloride CAS number

An In-Depth Technical Guide to 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

Abstract: This document provides a comprehensive technical overview of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS No. 126917-10-0), a critical fluorinated building block in modern synthetic chemistry.[1][2] Its utility is primarily driven by the unique electronic properties conferred by the fluoro and trifluoromethyl substituents, which are highly sought after in the design of bioactive molecules. This guide delves into the compound's physicochemical properties, provides a detailed, field-proven synthesis protocol with mechanistic explanations, explores its core applications in drug discovery and material science, and outlines rigorous safety and handling procedures. It is intended for researchers, medicinal chemists, and process development scientists who utilize advanced chemical intermediates.

Introduction and Strategic Importance

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a specialized acyl chloride that serves as a cornerstone reagent for introducing the 2-fluoro-4-(trifluoromethyl)benzoyl moiety into a target molecule. The strategic placement of fluorine and a trifluoromethyl (-CF₃) group on the benzoyl ring is not arbitrary; it is a deliberate design choice to modulate the parent molecule's biological and physical properties.

The trifluoromethyl group is a powerful bioisostere for other groups and is known to enhance metabolic stability, increase lipophilicity, and improve binding affinity by engaging in unique non-covalent interactions.[3] The ortho-fluoro substituent further influences the molecule's conformation and electronic distribution, which can be pivotal for achieving selective binding to biological targets.[3] Consequently, this reagent is frequently employed in the synthesis of pharmaceuticals and agrochemicals where enhanced efficacy and a favorable pharmacokinetic profile are paramount.[4][5]

Physicochemical & Spectroscopic Data

Accurate characterization is the foundation of reproducible science. The key properties of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride are summarized below.

Property	Value	Source
CAS Number	126917-10-0	[1][2]
Molecular Formula	C₈H₃ClF₄O	[1][2]
Molecular Weight	226.56 g/mol	[1][2]
Appearance	Colorless to light yellow liquid	[6]
Boiling Point	~157 °C (Predicted, based on isomers)	[6][7][8]
Density	~1.5 g/mL (Predicted, based on isomers)	[6][7]
MDL Number	MFCD00061155	[2]

Note: Experimental data for this specific isomer can be limited; some values are based on closely related isomers like 4-fluoro-2-(trifluoromethyl)benzoyl chloride.

Synthesis Protocol and Mechanistic Rationale

The most reliable and common laboratory-scale synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride involves the chlorination of its corresponding carboxylic acid precursor. The use of oxalyl chloride with a catalytic amount of N,N-dimethylformamide (DMF) is preferred over thionyl chloride as it typically yields cleaner reactions with byproducts (CO₂, CO, HCl) that are easily removed gases.

Experimental Protocol

Precursor: 2-Fluoro-4-(trifluoromethyl)benzoic acid Reagents: Oxalyl chloride, N,N-dimethylformamide (catalytic), anhydrous dichloromethane (DCM).

Step-by-Step Procedure:

• Inert Atmosphere: Set up a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet. Maintaining an inert atmosphere is critical as the acyl chloride product is moisture-sensitive.[9]

• Precursor Dissolution: Charge the flask with 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 eq) and dissolve it in anhydrous DCM.

• Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops) to the solution.

• Reagent Addition: Slowly add oxalyl chloride (approx. 1.2-1.5 eq) dropwise to the stirred solution at room temperature. Vigorous gas evolution will be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 1-3 hours. The reaction's progress can be monitored by the cessation of gas evolution or via thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is often of sufficient purity (>95%) to be used directly in subsequent steps.[10]

Mechanistic Insight

The reaction proceeds via the formation of a Vilsmeier-Haack type intermediate. DMF reacts with oxalyl chloride to form an electrophilic chloroiminium ion. This highly reactive species is the actual catalyst that activates the carboxylic acid, leading to a mixed anhydride that readily decomposes to the desired acyl chloride, regenerating the catalyst in the process. This catalytic cycle is efficient and avoids the harsh conditions sometimes required with other chlorinating agents.

Caption: Workflow for the synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Core Applications in Research and Development

The primary utility of this compound lies in its function as a potent acylating agent.[4] It readily reacts with nucleophiles such as amines, alcohols, and phenols to form stable amides and esters, respectively. This reactivity is the gateway to its application in several high-value sectors.

• Pharmaceutical Development: It is a key intermediate for synthesizing active pharmaceutical ingredients (APIs). The incorporated fluorinated benzoyl group can enhance a drug candidate's cell permeability, metabolic resistance, and target binding affinity.[3][5]

• Agrochemical Formulations: Used in the development of advanced herbicides and pesticides, the compound helps create active ingredients with improved efficacy and environmental profiles.[5]

• Material Science: The reagent is employed in synthesizing specialty polymers and materials where the fluorinated moiety imparts desirable properties such as thermal stability and chemical resistance.[5]

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2-Fluoro-4-(trifluoromethyl)benzoyl chloride molecular weight

An In-depth Technical Guide to 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a key building block in modern medicinal chemistry and materials science. The document elucidates its fundamental physicochemical properties, explores its synthetic utility, and details its reactivity profile. Emphasis is placed on the practical application of this reagent, with field-proven insights into its handling, safety, and role in the synthesis of complex molecules. This guide is intended to serve as an essential resource for researchers and professionals engaged in drug discovery and the development of novel fluorinated compounds.

Introduction: The Significance of Fluorinated Benzoyl Chlorides in Chemical Synthesis

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug design and materials science. The unique electronic properties of fluorine, including its high electronegativity and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, binding affinity, lipophilicity, and bioavailability. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS Number: 126917-10-0) has emerged as a particularly valuable reagent in this context.[1][2] Its structure, featuring both a fluorine atom and a trifluoromethyl group on the benzoyl chloride scaffold, offers a versatile platform for introducing these crucial moieties into a wide range of molecular architectures. This guide will delve into the technical nuances of this compound, providing the necessary expertise for its effective and safe utilization in research and development.

Physicochemical Properties and Characterization

A thorough understanding of a reagent's physical and chemical properties is paramount for its successful application. The key quantitative data for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₃ClF₄O	[1][3]
Molecular Weight	226.56 g/mol	[1][3]
CAS Number	126917-10-0	[1][2]
Appearance	Clear colorless liquid	[2]
Boiling Point	188 °C	[2]
Density	1.5 g/mL	[2]
Refractive Index	n20/D 1.466 (lit.)	[2]

The presence of both the fluoro and trifluoromethyl groups significantly influences the electronic nature of the aromatic ring and the reactivity of the acyl chloride. The trifluoromethyl group, a strong electron-withdrawing group, enhances the electrophilicity of the carbonyl carbon, making it a highly reactive acylating agent.[4]

Synthesis and Manufacturing

While multiple proprietary methods exist for the industrial-scale synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a general and plausible laboratory-scale synthesis can be extrapolated from established chemical transformations. A common route involves the conversion of the corresponding carboxylic acid to the acyl chloride.

A generalized synthetic approach starts from 2-Fluoro-4-(trifluoromethyl)benzoic acid. The conversion to the acyl chloride is typically achieved by treatment with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The use of oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF), is a mild and effective method for this transformation.[5]

Experimental Protocol: Synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

Disclaimer: This is a generalized protocol and should be adapted and optimized based on laboratory conditions and safety assessments.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoic acid

• Oxalyl chloride

• N,N-Dimethylformamide (DMF), catalytic amount

• Anhydrous dichloromethane (DCM)

Procedure:

• To a solution of 2-Fluoro-4-(trifluoromethyl)benzoic acid in anhydrous dichloromethane, add a catalytic amount of N,N-dimethylformamide under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add oxalyl chloride to the stirred solution at room temperature.

• The reaction mixture is stirred at room temperature until the evolution of gas ceases and the reaction is complete (monitored by TLC or IR spectroscopy).

• The solvent and excess oxalyl chloride are removed under reduced pressure to yield crude 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

• The product can be purified by distillation under reduced pressure.

Caption: Generalized workflow for the synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Reactivity and Applications in Drug Discovery

The utility of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride lies in its ability to act as a potent acylating agent.[6] The acyl chloride moiety readily reacts with a variety of nucleophiles, including alcohols, amines, and thiols, to form the corresponding esters, amides, and thioesters. This reactivity is central to its application as a building block in the synthesis of complex molecules.

The presence of the fluorine and trifluoromethyl substituents on the aromatic ring imparts unique properties to the resulting products.[6] In a pharmaceutical context, these groups can enhance metabolic stability by blocking sites of oxidative metabolism, improve binding affinity to target proteins through favorable electrostatic interactions, and modulate lipophilicity to optimize pharmacokinetic profiles.[6]

Caption: Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with common nucleophiles.

Safety, Handling, and Storage

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a hazardous chemical and must be handled with appropriate safety precautions. It is classified as corrosive and can cause severe skin burns and eye damage.[7][8] The compound is also a lachrymator, meaning it can cause irritation and tearing of the eyes.[6]

Key Safety Considerations:

• Corrosivity: Causes severe burns to skin, eyes, and the respiratory tract.[8]

• Moisture Sensitivity: Reacts with water and moisture to release toxic and corrosive hydrogen chloride gas.[7][9]

• Inhalation Hazard: Vapors can cause respiratory irritation.[7]

Mandatory Handling Protocol

All work with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride must be conducted in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE) is mandatory and should include:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat and, if there is a risk of splashing, a chemical-resistant apron.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, strong bases, and alcohols.[7][10] The container should be tightly sealed to prevent exposure to moisture.

Caption: Essential safety and handling protocols for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a powerful and versatile reagent in the arsenal of the modern synthetic chemist. Its ability to introduce both a fluorine atom and a trifluoromethyl group in a single, reactive building block makes it invaluable in the fields of drug discovery and materials science. By understanding its properties, reactivity, and handling requirements as detailed in this guide, researchers can safely and effectively leverage this compound to advance their scientific endeavors.

References

• LabSolutions. (n.d.). 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. Retrieved from [Link]

• Chemdad. (n.d.). 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE. Retrieved from [Link]

• Google Patents. (1985). Preparation of trifluoromethyl-benzoyl halides.

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2-Fluoro-4-(trifluoromethyl)benzoyl chloride chemical properties

An In-depth Technical Guide to 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. It moves beyond a simple data sheet to provide in-depth insights into its chemical properties, reactivity, applications, and handling, grounded in established scientific principles and field-proven expertise.

Introduction: A Key Fluorinated Building Block

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly reactive acyl chloride that serves as a critical intermediate in the synthesis of complex organic molecules. Its strategic placement of both a fluorine atom and a trifluoromethyl group on the benzene ring imparts unique electronic properties that are highly sought after in medicinal chemistry, agrochemical development, and materials science.[1][2][3] The electron-withdrawing nature of these substituents enhances the electrophilicity of the carbonyl carbon, making it a potent acylating agent.[1] Furthermore, the incorporation of fluorinated moieties is a well-established strategy to improve the metabolic stability, binding affinity, and overall biological activity of drug candidates.[2][4] This guide provides a detailed exploration of this versatile reagent.

Chemical Identity and Structural Elucidation

Correctly identifying a chemical reagent is the foundation of any successful synthesis. The following identifiers and structural representations define 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

• IUPAC Name: 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• CAS Number: 126917-10-0[5]

• Molecular Formula: C₈H₃ClF₄O[5]

• Molecular Weight: 226.56 g/mol [5]

Caption: Chemical structure of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Table 1: Physicochemical Properties Note: Specific data for the 2-fluoro-4-(trifluoromethyl) isomer is not widely published. The data below is for the closely related isomer, 4-Fluoro-2-(trifluoromethyl)benzoyl chloride (CAS 189807-21-4), and is expected to be highly representative.

Property	Value	Source
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	157 °C (lit.)	[1]
Density	1.495 - 1.51 g/mL at 25 °C (lit.)	[1]
Refractive Index	n20/D 1.468 - 1.47 (lit.)	[1]
Solubility	Immiscible in water. Soluble in polar aprotic and chlorinated solvents.	[2][6]
Sensitivity	Moisture sensitive.	[6][7]

Synthesis and Manufacturing Context

Acyl chlorides of this type are most commonly synthesized from their corresponding carboxylic acids. The reaction typically involves a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in an inert solvent. A catalytic amount of N,N-dimethylformamide (DMF) is often used to facilitate the reaction with oxalyl chloride.[8]

A general pathway involves the conversion of 2-fluoro-4-(trifluoromethyl)benzoic acid to the target acyl chloride. This method is efficient and widely used in laboratory and industrial settings.

Caption: General synthesis route for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Another established industrial method for related compounds involves the fluorination of trichloromethyl-benzoyl chlorides using hydrogen fluoride (HF) in the presence of a halogen transfer catalyst, such as antimony pentachloride.[9]

Reactivity and Mechanistic Insights

The reactivity of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is dominated by the acyl chloride functional group. It is a powerful electrophile that readily undergoes nucleophilic acyl substitution.

Causality of Reactivity:

• Inductive Effect: The trifluoromethyl (-CF₃) and fluoro (-F) groups are strongly electron-withdrawing. They pull electron density away from the aromatic ring and, consequently, from the carbonyl carbon.

• Enhanced Electrophilicity: This withdrawal of electron density makes the carbonyl carbon exceptionally electron-deficient (electrophilic) and highly susceptible to attack by nucleophiles.

• Excellent Leaving Group: The chloride ion (Cl⁻) is an excellent leaving group, which facilitates the completion of the substitution reaction.

The compound reacts vigorously with a wide range of nucleophiles, including water, alcohols, and amines, to form carboxylic acids, esters, and amides, respectively.[2] The reaction with water is particularly hazardous as it liberates corrosive hydrogen chloride (HCl) gas.[7][10]

Caption: Mechanism of Nucleophilic Acyl Substitution.

Core Applications in Research and Development

The unique electronic properties and reactive nature of this compound make it a valuable building block in several high-value industries.

• Pharmaceutical Development: It is a key intermediate for synthesizing active pharmaceutical ingredients (APIs).[1] The 2-fluoro-4-(trifluoromethyl)phenyl moiety it introduces can enhance a drug's potency, selectivity, and pharmacokinetic profile.[2][11]

• Agrochemicals: This reagent is used to produce advanced herbicides and pesticides.[1] The fluorinated groups can increase the efficacy and environmental stability of the final product.[11]

• Material Science: It is employed in the synthesis of specialty polymers and coatings.[2] Materials incorporating this structure often exhibit enhanced thermal stability and chemical resistance.[3]

Experimental Protocol: Synthesis of a Secondary Amide

This protocol provides a self-validating, step-by-step methodology for a typical amidation reaction. The causality behind each step is explained to ensure reproducibility and safety.

Objective: To synthesize N-benzyl-2-fluoro-4-(trifluoromethyl)benzamide.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• Benzylamine

• Triethylamine (Et₃N) or Pyridine (as an acid scavenger)

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Workflow Diagram:

Caption: Experimental workflow for a typical amidation reaction.

Step-by-Step Procedure:

• Reactor Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).

  • Expertise: Using anhydrous solvent and an inert atmosphere (N₂) is critical because the acyl chloride reacts readily with moisture.[7] Triethylamine acts as an acid scavenger to neutralize the HCl byproduct, which would otherwise form a non-reactive ammonium salt with the starting amine.

• Reagent Addition: Dissolve 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 eq) in a separate portion of anhydrous DCM and add it to the dropping funnel. Cool the reaction flask to 0 °C using an ice bath. Add the acyl chloride solution dropwise to the amine solution over 15-20 minutes.

  • Expertise: Slow, dropwise addition at low temperature is essential to control the exothermic reaction and prevent the formation of side products.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours.

  • Trustworthiness: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed. This provides a clear endpoint and prevents unnecessary heating or extended reaction times.

• Workup & Purification: a. Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. b. Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove any remaining acidic species), and brine (to reduce the solubility of organic material in the aqueous layer). c. Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. d. Purify the resulting crude solid/oil by flash column chromatography or recrystallization to yield the pure amide.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Safety, Handling, and Storage

This compound is corrosive and requires careful handling in a controlled laboratory environment.

Table 2: GHS Hazard Information Note: Based on the closely related isomer, CAS 189807-21-4.

Hazard Class	Code	Statement
Skin Corrosion	H314	Causes severe skin burns and eye damage
Combustible Liquid	H227	Combustible liquid
Respiratory Irritation	H335	May cause respiratory irritation

Source:[10][12]

Handling and Personal Protective Equipment (PPE):

• Always handle in a well-ventilated chemical fume hood.[10][13]

• Wear chemical-resistant gloves (e.g., PVC or nitrile), safety goggles, and a face shield.[12][13]

• Wear a lab coat and appropriate protective clothing. Ensure trousers are worn outside of boots to prevent spills from entering footwear.[13]

• An eyewash station and safety shower must be readily accessible.[13]

Storage:

• Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[6][13]

• Store away from incompatible materials such as water, strong bases, alcohols, and oxidizing agents.[7][10][13] The material is moisture-sensitive.[6]

• Storage temperature of 2-8°C is recommended.[6]

Spill & Disposal:

• In case of a spill, contain and absorb with inert material like sand or vermiculite.[13] Do not use combustible materials.

• Dispose of waste in a suitable, labeled container according to local, state, and federal regulations.

Spectroscopic Data Analysis (Predicted)

• FT-IR: A very strong, sharp carbonyl (C=O) stretch for the acyl chloride is expected around 1780-1800 cm⁻¹. Strong C-F stretching bands will also be prominent in the 1100-1350 cm⁻¹ region.

• ¹H NMR: The aromatic region will show complex multiplets for the three protons on the benzene ring. The signals will be influenced by coupling to each other and to the ¹⁹F nucleus.

• ¹⁹F NMR: Two distinct signals are expected: one for the single fluorine atom on the ring and another for the three equivalent fluorine atoms of the trifluoromethyl group.

• Mass Spectrometry (EI): The mass spectrum would be expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak due to the chlorine isotope (³⁷Cl). Common fragmentation patterns would include the loss of the chlorine radical (M-35/37) to form the acylium ion, which is often the base peak.

References

• Apollo Scientific. (2022, May 16). 2-Fluoro-4-(trifluoromethoxy)
• Sigma-Aldrich. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97.
• Chem-Impex. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride.
• Synquest Labs. 4-Fluoro-2-(trifluoromethyl)
• Smolecule. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride.
• Sigma-Aldrich. 4-Fluoro-2-(trifluoromethyl)
• Santa Cruz Biotechnology. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.
• Fisher Scientific. 4-(Trifluoromethyl)
• ChemicalBook. 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE.
• African Rock Art. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride.
• CIC. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride.
• Google Patents. US4500471A - Preparation of trifluoromethyl-benzoyl halides.
• Chem-Impex. 4-(Trifluoromethyl)benzyl chloride.
• ChemicalBook. 2-(Trifluoromethyl)benzoyl chloride Synthesis.
• MDPI. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.

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A-Z Guide to 2-Fluoro-4-(trifluoromethyl)benzoyl chloride: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a critical reagent in modern organic synthesis and pharmaceutical development. We will delve into its structural characteristics, synthesis, chemical reactivity, and key applications, offering insights grounded in established scientific principles.

Core Compound Characteristics

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. Its structure is characterized by a benzene ring functionalized with a fluorine atom at the 2-position, a trifluoromethyl group at the 4-position, and a benzoyl chloride group. This unique combination of electron-withdrawing groups significantly influences its reactivity, making it a valuable building block in medicinal chemistry and materials science.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is presented in the table below. These properties are essential for its handling, reaction setup, and purification.

Property	Value	Source
CAS Number	126917-10-0	[3]
Molecular Formula	C₈H₃ClF₄O	[3]
Molecular Weight	226.56 g/mol	[3]
Appearance	Colorless to almost colorless clear liquid	[4]
Boiling Point	157 °C (lit.)
Density	1.495 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.468 (lit.)
Storage Temperature	2-8°C

Molecular Structure

The structure of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is fundamental to understanding its chemical behavior.

Caption: 2D structure of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Synthesis and Mechanism

The primary route for synthesizing 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is through the chlorination of its corresponding carboxylic acid, 2-fluoro-4-(trifluoromethyl)benzoic acid. Thionyl chloride (SOCl₂) is a commonly employed and highly effective chlorinating agent for this transformation.[5][6][7]

Synthesis of 2-Fluoro-4-(trifluoromethyl)benzoic Acid

The precursor, 2-fluoro-4-(trifluoromethyl)benzoic acid, can be synthesized via the oxidation of 2-fluoro-4-(trifluoromethyl)toluene.

Conversion to the Acyl Chloride

The conversion of the carboxylic acid to the acyl chloride proceeds via a nucleophilic acyl substitution mechanism.

Reaction: 2-Fluoro-4-(trifluoromethyl)benzoic acid + SOCl₂ → 2-Fluoro-4-(trifluoromethyl)benzoyl chloride + SO₂ + HCl

Mechanism: The reaction is initiated by the nucleophilic attack of the carboxylic acid's carbonyl oxygen on the sulfur atom of thionyl chloride.[5][6] This is followed by the expulsion of a chloride ion and subsequent formation of a chlorosulfite intermediate.[6] The chloride ion then acts as a nucleophile, attacking the carbonyl carbon.[6][7] The intermediate collapses, leading to the formation of the final acyl chloride product and the release of sulfur dioxide and hydrochloric acid as gaseous byproducts.[5][7]

Caption: Workflow for the synthesis of the target compound.

Experimental Protocol

The following is a generalized laboratory-scale procedure for the synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoic acid

• Thionyl chloride (SOCl₂)

• Dry reaction vessel with a reflux condenser and a gas trap

Procedure:

• In a dry reaction vessel, combine 2-fluoro-4-(trifluoromethyl)benzoic acid with an excess of thionyl chloride.

• Gently reflux the mixture. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The crude 2-fluoro-4-(trifluoromethyl)benzoyl chloride can be purified by fractional distillation under reduced pressure.

Chemical Reactivity and Applications

The high reactivity of the acyl chloride functional group, amplified by the electron-withdrawing effects of the fluorine and trifluoromethyl substituents, makes 2-fluoro-4-(trifluoromethyl)benzoyl chloride a versatile reagent in organic synthesis.[4]

Key Reactions

• Acylation Reactions: It readily reacts with nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters. This reactivity is central to its use in building complex molecular architectures.[1][4]

• Friedel-Crafts Acylation: It can be used to introduce the 2-fluoro-4-(trifluoromethyl)benzoyl group onto aromatic rings in the presence of a Lewis acid catalyst.

Applications in Drug Discovery and Materials Science

The incorporation of fluorine and trifluoromethyl groups into organic molecules can significantly enhance their biological activity, metabolic stability, and lipophilicity.[1][8] This makes 2-fluoro-4-(trifluoromethyl)benzoyl chloride a valuable building block in the synthesis of:

• Pharmaceuticals: It serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including those with applications in oncology, inflammation, and infectious diseases.[2][4]

• Agrochemicals: The compound is utilized in the development of novel herbicides and pesticides, where the fluorinated moieties can improve efficacy and selectivity.[2][4]

• Advanced Materials: It is employed in the synthesis of specialty polymers and materials where properties like thermal stability and chemical resistance are desired.[2][4]

Safety and Handling

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.[9][10]

• Hazards: It causes severe skin burns and eye damage and may cause respiratory irritation.[9][11] Contact with water liberates toxic and corrosive hydrochloric acid gas.[1][9]

• Precautions: Always handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9][12][13]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from moisture and incompatible materials such as strong bases and alcohols.[9][12]

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly reactive and versatile chemical intermediate with significant applications in the pharmaceutical, agrochemical, and materials science sectors. A thorough understanding of its synthesis, reactivity, and handling is crucial for its effective and safe utilization in research and development.

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• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

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A Technical Guide to the Synthesis Precursors of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Abstract

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a pivotal chemical intermediate, prized for its role as a building block in the synthesis of complex molecules within the pharmaceutical and agrochemical industries. The strategic placement of its fluoro, trifluoromethyl, and acyl chloride functional groups allows for a diverse range of chemical transformations, leading to the creation of novel active ingredients. This guide provides an in-depth technical analysis of the core precursors and synthetic pathways leading to this valuable compound. We will dissect the synthesis of its immediate precursor, 2-fluoro-4-(trifluoromethyl)benzoic acid, from commercially viable starting materials, explaining the causality behind experimental choices and providing field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS No. 126917-10-0) is a highly reactive acyl chloride that serves as a cornerstone in medicinal chemistry and materials science.[1] The trifluoromethyl (-CF₃) group is a well-known bioisostere for other groups and can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The fluorine atom further modulates electronic properties and can improve pharmacokinetic profiles. As an acyl chloride, the compound is an excellent electrophile for introducing the 2-fluoro-4-(trifluoromethyl)benzoyl moiety into target structures, a common strategy in the development of new therapeutic agents and specialized polymers.

The ultimate utility of this building block, however, is contingent upon efficient and scalable synthetic routes from readily available precursors. This guide focuses on elucidating these pathways, with a primary emphasis on the synthesis of the key antecedent, 2-fluoro-4-(trifluoromethyl)benzoic acid.

The Central Precursor: 2-Fluoro-4-(trifluoromethyl)benzoic Acid

The most direct and industrially favored route to an acyl chloride is the chlorination of its corresponding carboxylic acid.[2] Therefore, the synthesis of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is fundamentally a two-stage process, with the synthesis of 2-fluoro-4-(trifluoromethyl)benzoic acid being the critical, and more complex, stage.

The primary challenge in synthesizing this precursor lies in achieving the correct 1,2,4-substitution pattern on the benzene ring. The selection of the initial starting material is paramount, as its existing functional groups will direct the subsequent chemical transformations. A logical and cost-effective starting point is a substituted benzotrifluoride, a class of compounds produced on an industrial scale.[3]

Synthetic Pathways to 2-Fluoro-4-(trifluoromethyl)benzoic Acid

A robust and scalable synthesis of 2-fluoro-4-(trifluoromethyl)benzoic acid can be designed starting from halogenated benzotrifluorides. The most logical precursor is 3-chloro-4-fluorobenzotrifluoride , as the existing chlorine atom can be selectively converted into a carboxylic acid group via organometallic intermediates.

Route A: Synthesis via Organometallic Carboxylation

This pathway represents a classic and powerful method in organic synthesis for forming carbon-carbon bonds and introducing carboxylic acid functionalities.

Figure 1: High-level synthetic pathway from 3-chloro-4-fluorobenzotrifluoride.

Causality and Expertise: The choice of 3-chloro-4-fluorobenzotrifluoride is strategic. The carbon-chlorine bond is significantly more reactive towards magnesium insertion for Grignard reagent formation than the carbon-fluorine bond. This differential reactivity is the cornerstone of this synthetic route, allowing for regioselective functionalization. 3-Chloro-4-fluorobenzotrifluoride itself is an accessible intermediate, often prepared from 4-fluorotoluene.[4]

Experimental Protocol: Synthesis of 2-Fluoro-4-(trifluoromethyl)benzoic Acid via Grignard Reaction

Objective: To convert 3-chloro-4-fluorobenzotrifluoride into 2-fluoro-4-(trifluoromethyl)benzoic acid.

Materials:

• 3-Chloro-4-fluorobenzotrifluoride (1 equiv.)

• Magnesium turnings (1.2 equiv.)

• Iodine (a single crystal)

• Anhydrous Tetrahydrofuran (THF)

• Carbon Dioxide (solid, dry ice, or gas)

• Hydrochloric Acid (3M aqueous solution)

• Diethyl ether

• Anhydrous Magnesium Sulfate

Procedure:

• Initiation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add the magnesium turnings and a crystal of iodine.

• Grignard Formation: Add a small portion of a solution of 3-chloro-4-fluorobenzotrifluoride in anhydrous THF to the magnesium. Gentle warming may be required to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle bubbling.

• Once initiated, add the remaining benzotrifluoride solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the reaction mixture at reflux for 2 hours to ensure complete formation of the Grignard reagent.

• Carboxylation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add crushed dry ice in excess to the vigorously stirred solution. Alternatively, bubble dry CO₂ gas through the solution for 1-2 hours. This step must be done with caution to control the exothermic reaction.

• Workup: Allow the mixture to warm to room temperature. Quench the reaction by slowly adding 3M HCl until the aqueous layer is acidic (pH ~1-2). This protonates the carboxylate salt and dissolves any remaining magnesium salts.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-fluoro-4-(trifluoromethyl)benzoic acid. Further purification can be achieved by recrystallization.

Final Conversion to 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

The final step is the conversion of the carboxylic acid to the more reactive acyl chloride. This is a standard transformation for which several reliable reagents are available. The choice of reagent often depends on the scale of the reaction and the desired purity, as the byproducts differ.

Figure 2: General workflow for the conversion of the carboxylic acid to the acyl chloride.

Protocol: Synthesis using Thionyl Chloride (SOCl₂)

Expertise & Trustworthiness: Thionyl chloride is a common and cost-effective choice for this transformation. The reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification as they can be easily removed from the reaction mixture.[2] A catalytic amount of N,N-dimethylformamide (DMF) is often added to accelerate the reaction via the Vilsmeier intermediate.

Procedure:

• In a flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl and SO₂), place the 2-fluoro-4-(trifluoromethyl)benzoic acid (1 equiv.).

• Add thionyl chloride (1.5-2.0 equiv.) slowly to the acid. A few drops of DMF can be added as a catalyst.

• Gently heat the reaction mixture to reflux (approx. 80 °C) and maintain for 2-3 hours. The reaction is complete when gas evolution ceases.

• Remove the excess thionyl chloride by distillation under atmospheric pressure.

• The resulting crude 2-fluoro-4-(trifluoromethyl)benzoyl chloride can be purified by fractional distillation under reduced pressure to yield the final product as a clear liquid.[5]

Data Summary and Process Comparison

For researchers and process chemists, selecting the optimal synthetic route requires a clear comparison of methodologies.

Table 1: Comparison of Precursors for Benzoic Acid Synthesis

Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages
3-Chloro-4-fluorobenzotrifluoride	1. Mg, THF2. CO₂	70-85%	High regioselectivity; well-established Grignard chemistry; accessible starting material.[4]	Requires strictly anhydrous conditions; Grignard initiation can be tricky.
1-Bromo-2-fluoro-4-(trifluoromethyl)benzene	1. n-BuLi or Mg2. CO₂	75-90%	Bromo-arenes are highly reactive for metallation.	Bromo-derivatives are often more expensive than chloro-derivatives.
3,4-Dichlorobenzotrifluoride	Various (e.g., cyanation, hydrolysis)	Lower	Inexpensive starting material.[6]	Poor regioselectivity often leads to mixtures of isomers that are difficult to separate.[6]

Table 2: Comparison of Acyl Chlorination Reagents

Reagent	Formula	Typical Conditions	Byproducts	Key Advantages
Thionyl Chloride	SOCl₂	Reflux, cat. DMF	SO₂(g), HCl(g)	Cost-effective; gaseous byproducts simplify purification.[2]
Oxalyl Chloride	(COCl)₂	Room Temp, CH₂Cl₂, cat. DMF	CO(g), CO₂(g), HCl(g)	Milder reaction conditions; all byproducts are gaseous.[7]

Conclusion

The synthesis of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is most effectively achieved through a two-step process: the regioselective synthesis of its precursor, 2-fluoro-4-(trifluoromethyl)benzoic acid, followed by a standard chlorination reaction. The pathway beginning with 3-chloro-4-fluorobenzotrifluoride and proceeding through a Grignard intermediate represents a robust, scalable, and selective method. The final conversion using thionyl chloride or oxalyl chloride is efficient and high-yielding. This guide provides the foundational knowledge and practical protocols necessary for laboratory and industrial-scale production of this critical chemical intermediate, empowering further innovation in drug discovery and materials science.

References

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Spectroscopic data of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS No. 126917-10-0), a key intermediate in the synthesis of pharmaceuticals and advanced materials.[1] As a Senior Application Scientist, the objective of this document is to move beyond mere data presentation and offer an in-depth interpretation grounded in fundamental principles and field-proven experience. We will explore the causality behind experimental choices and elucidate the structural information revealed by Nuclear Magnetic Resonance (¹H, ¹³C, ¹⁹F NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This guide is intended for researchers, scientists, and drug development professionals who require a definitive and practical understanding of this compound's analytical signature for quality control, reaction monitoring, and structural verification.

Introduction: The Rationale for Spectroscopic Scrutiny

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a trifunctional molecule, possessing a reactive acyl chloride, an electron-withdrawing trifluoromethyl group, and a directing fluoro group on an aromatic scaffold. This unique combination of functionalities makes it a valuable building block, but also introduces analytical complexity. A precise and unambiguous spectroscopic characterization is therefore not merely procedural, but essential for ensuring the integrity of subsequent synthetic steps. Misidentification of isomers, such as the closely related 4-Fluoro-2-(trifluoromethyl)benzoyl chloride, could lead to significant deviations in reaction outcomes and biological activity. This guide establishes a validated spectroscopic baseline for C8H3ClF4O.[1][2]

Molecular Properties Summary

Property	Value	Source
Chemical Name	2-Fluoro-4-(trifluoromethyl)benzoyl chloride	Internal
CAS Number	126917-10-0	[1][2]
Molecular Formula	C₈H₃ClF₄O	[1][2]
Molecular Weight	226.56 g/mol	[1][2]
Purity	≥97-98%	[1][3]

Experimental Methodologies: A Self-Validating Approach

The integrity of spectroscopic data is contingent upon robust and well-chosen methodologies. The protocols described below are designed to be self-validating, ensuring reproducibility and accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Justification: NMR is the most powerful technique for unambiguous structure elucidation of organic molecules. For this compound, a multi-nuclear approach (¹H, ¹³C, ¹⁹F) is mandatory to resolve the complex interplay of substituents on the aromatic ring.

• Protocol:

  • A sample of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (~15-25 mg) is precisely weighed and dissolved in approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is selected for its excellent solubilizing power for nonpolar to moderately polar compounds and its single, well-defined residual solvent peak for easy referencing. It is also relatively inert and unlikely to react with the acyl chloride under standard acquisition conditions.

  • The solution is transferred to a 5 mm high-precision NMR tube.

  • Spectra are acquired on a 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR spectra are typically acquired with 16-32 scans, while ¹³C and ¹⁹F NMR may require 1024 or more scans to achieve an adequate signal-to-noise ratio.[4]

  • Chemical shifts (δ) are reported in parts per million (ppm) and referenced internally to the residual CHCl₃ peak (δ 7.26 ppm for ¹H) or tetramethylsilane (TMS, δ 0.00 ppm). ¹⁹F NMR shifts are referenced to an external standard such as CFCl₃ (δ 0.00 ppm).[5]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Justification: FTIR is indispensable for the rapid identification of key functional groups, providing a molecular "fingerprint." It is particularly effective for confirming the presence of the highly characteristic carbonyl group of the acyl chloride.

• Protocol:

  • The analysis is performed using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Causality: The ATR technique is chosen for its speed and simplicity, requiring no sample preparation like KBr pellets. A small drop of the neat liquid compound is placed directly onto the ATR crystal, ensuring excellent data quality and throughput.[4]

  • The spectrum is recorded over a range of 4000-600 cm⁻¹.

  • A background spectrum of the clean, empty ATR crystal is recorded immediately prior to the sample analysis to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

Mass Spectrometry (MS)

• Justification: MS provides crucial information about the molecular weight and elemental composition of the compound and its fragments, confirming the overall molecular formula.

• Protocol:

  • Mass spectral data is acquired using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.[4]

  • Causality: GC-MS is the ideal method for volatile and thermally stable compounds like this one. EI at a standard 70 eV provides reproducible fragmentation patterns that are highly characteristic of the molecule's structure and can be compared against spectral libraries.

  • A dilute solution of the sample in a volatile solvent (e.g., dichloromethane) is injected into the GC.

  • The mass analyzer scans a mass-to-charge (m/z) range, typically from 40 to 400 amu, to detect the parent ion and its fragments.

Spectroscopic Data & In-Depth Interpretation

¹H NMR Spectroscopy

The proton NMR spectrum displays signals exclusively in the aromatic region, consistent with the three protons on the substituted benzene ring. The electron-withdrawing nature of the carbonyl chloride, fluorine, and trifluoromethyl groups shifts all protons downfield.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
~8.25	d	J(H,H) ≈ 8.4	H-6
~7.80	dd	J(H,H) ≈ 8.4, J(H,F) ≈ 4.5	H-5
~7.65	d	J(H,F) ≈ 8.0	H-3

• Interpretation & Expertise:

  • H-6: This proton is ortho to the strongly deshielding benzoyl chloride group, placing it furthest downfield. It appears as a doublet due to coupling with its only neighbor, H-5.

  • H-5: This proton is coupled to both H-6 (ortho coupling, ~8.4 Hz) and the fluorine at C-2 (meta coupling, ~4.5 Hz), resulting in a doublet of doublets.

  • H-3: This proton is ortho to the fluorine atom at C-2, leading to a large ortho H-F coupling (~8.0 Hz), which splits the signal into a doublet. Any coupling to H-5 would be a smaller meta coupling and may not be fully resolved.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a critical tool for confirming the identity and substitution pattern of fluorinated compounds due to its high sensitivity and wide chemical shift range.[6][7]

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -63.5	s	-CF₃
~ -108.0	m	Ar-F

• Interpretation & Expertise:

  • -CF₃ Signal: The signal at approximately -63.5 ppm is characteristic of a trifluoromethyl group attached to an aromatic ring.[8] Its appearance as a singlet indicates a lack of significant coupling to other nearby nuclei, which is typical for a CF₃ group meta to the single aromatic fluorine.

  • Ar-F Signal: The signal around -108.0 ppm falls within the expected range for a fluorine atom directly attached to an aromatic ring.[9] Its multiplet structure arises from couplings to the adjacent aromatic protons, primarily the ortho proton H-3 and the meta proton H-5, confirming its position at C-2.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum provides a carbon map of the molecule, with peak positions and multiplicities (due to C-F coupling) confirming the substitution pattern.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~163.0	d	J(C,F) ≈ 4.0	C=O
~161.5	d	J(C,F) ≈ 260	C-2
~136.0	q	J(C,F) ≈ 34	C-4
~133.5	s	C-6
~125.0	d	J(C,F) ≈ 4.0	C-5
~123.5	q	J(C,F) ≈ 273	-CF₃
~120.0	d	J(C,F) ≈ 22	C-1
~118.5	d	J(C,F) ≈ 25	C-3

• Interpretation & Expertise:

  • Carbonyl Carbon (C=O): The acyl chloride carbonyl appears around 163.0 ppm. The small doublet splitting is due to a two-bond coupling with the fluorine at C-2.

  • Fluorine-Bearing Carbon (C-2): This carbon exhibits a very large one-bond C-F coupling constant (~260 Hz), which is a definitive indicator of a direct C-F bond.

  • CF₃-Bearing Carbon (C-4): This signal is split into a quartet by the three fluorine atoms of the CF₃ group, with a characteristic coupling constant of ~34 Hz.

  • Trifluoromethyl Carbon (-CF₃): The carbon of the CF₃ group itself shows a very large one-bond C-F coupling (~273 Hz) and is observed as a quartet.

  • Other Aromatic Carbons: The remaining carbons all show some degree of coupling to either the C-2 fluorine or the C-4 trifluoromethyl group, confirming their relative positions.

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the primary functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3080	Medium	Aromatic C-H Stretch
~1785	Very Strong	C=O Stretch (Acyl Chloride)
~1610, 1580	Medium-Strong	Aromatic C=C Bending
~1320	Very Strong	C-F Stretch (CF₃, Symmetric)
~1250	Very Strong	C-F Stretch (Aromatic)
~1140	Very Strong	C-F Stretch (CF₃, Asymmetric)
~890	Strong	C-H Out-of-Plane Bending

• Interpretation & Expertise:

  • The most diagnostic peak is the intense absorption at ~1785 cm⁻¹ , which is highly characteristic of the carbonyl (C=O) stretch in an acyl chloride.[10] This is shifted to a higher frequency compared to ketones or acids due to the electron-withdrawing effect of the chlorine atom.

  • The region between 1100-1350 cm⁻¹ is dominated by multiple, very strong C-F stretching vibrations from both the aromatic fluorine and the trifluoromethyl group, confirming the extensive fluorination of the molecule.[11]

Mass Spectrometry (EI)

The mass spectrum confirms the molecular weight and provides insight into the molecule's stability and fragmentation pathways.

m/z	Relative Intensity (%)	Assignment
226/228	~30 / ~10	[M]⁺, Molecular Ion
191	100	[M - Cl]⁺
163	~45	[M - Cl - CO]⁺ or [C₇H₃F₄]⁺
113	~20	[C₆H₃F]⁺

• Interpretation & Expertise:

  • Molecular Ion [M]⁺: The molecular ion peak is observed at m/z 226. The presence of a smaller peak at m/z 228 in an approximate 3:1 ratio is the classic isotopic signature of a single chlorine atom, confirming the elemental formula.

  • Base Peak [M - Cl]⁺: The most abundant ion (base peak) is at m/z 191, corresponding to the loss of the chlorine radical. This is a characteristic fragmentation for acyl chlorides, forming a stable acylium cation.

  • Further Fragmentation: Subsequent loss of carbon monoxide (CO, 28 amu) from the acylium ion gives the fragment at m/z 163. This fluorinated phenyl cation is relatively stable.

Visualization of Spectroscopic Relationships

Overall Analytical Workflow

The following diagram outlines the logical workflow for the comprehensive spectroscopic analysis of the target compound.

Caption: Logical workflow for spectroscopic characterization.

Key NMR Coupling Correlations

This diagram illustrates the through-bond J-coupling interactions that are key to assigning the ¹H NMR spectrum and confirming the substitution pattern.

Caption: Key ¹H and ¹⁹F NMR J-coupling correlations.

Conclusion

The spectroscopic data presented and interpreted in this guide provide a definitive analytical signature for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. The combination of multi-nuclear NMR, FTIR, and mass spectrometry allows for unambiguous confirmation of its structure, distinguishing it from other isomers. The characteristic ¹⁹F NMR signals, the acyl chloride C=O stretch in the IR, the molecular ion's chlorine isotope pattern in the MS, and the specific coupling patterns in the ¹H and ¹³C NMR spectra serve as critical quality control parameters for researchers utilizing this important chemical intermediate.

References

• Supporting Information for a relevant chemical synthesis. (n.d.). Retrieved from a generic academic supporting information file.

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• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Retrieved from [Link]

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Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with nucleophiles

An In-Depth Technical Guide to the Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride with Nucleophiles

Authored by a Senior Application Scientist

Abstract

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly versatile and reactive chemical intermediate of significant interest in the pharmaceutical, agrochemical, and materials science sectors.[1] Its utility stems from a synthetically valuable combination of a reactive acyl chloride functional group and a benzene ring electronically modified by two powerful electron-withdrawing groups: a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position. This guide provides a comprehensive analysis of the compound's reactivity profile with common nucleophiles, grounded in the principles of physical organic chemistry. We will explore the mechanistic underpinnings of these reactions, provide field-proven experimental protocols, and discuss the causality behind key procedural choices to empower researchers in leveraging this potent building block for molecular innovation.

Introduction: The Molecular Architecture and Electronic Profile

The reactivity of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is dictated by the electronic properties of its substituents. The acyl chloride is an intrinsically strong electrophile. This electrophilicity is significantly amplified by the strong negative inductive effects (-I) of the ortho-fluorine and para-trifluoromethyl groups.[2] These groups withdraw electron density from the aromatic ring and, consequently, from the carbonyl carbon, making it exceptionally susceptible to nucleophilic attack.

The fluorine and trifluoromethyl substituents are critical for modulating the biological activity of derivative molecules, often enhancing properties like metabolic stability, binding affinity, and cell membrane permeability.[3] Understanding and controlling the reactivity of the parent acyl chloride is therefore a foundational requirement for its effective application in drug discovery and development.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is presented below. These properties are essential for safe handling, reaction setup, and purification.

Property	Value	Source
CAS Number	126917-10-0	[4]
Molecular Formula	C₈H₃ClF₄O	[4]
Molecular Weight	226.56 g/mol	[4]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	157 °C (lit.)	[5][6]
Density	~1.495 g/mL at 25 °C (lit.)	[5][6]
Storage Conditions	2-8°C, under inert atmosphere	[5][6]

The Core Reaction: Nucleophilic Acyl Substitution

The predominant reaction pathway for 2-fluoro-4-(trifluoromethyl)benzoyl chloride with most nucleophiles is nucleophilic acyl substitution .[7] This is a two-step mechanism involving addition followed by elimination. The high reactivity of the acyl chloride, combined with the stability of the chloride leaving group, makes these reactions typically rapid and high-yielding.[8]

General Mechanism

• Nucleophilic Attack: The nucleophile (Nu⁻) attacks the electrophilic carbonyl carbon, breaking the C=O π-bond and forming a tetrahedral intermediate.[9]

• Elimination of Leaving Group: The tetrahedral intermediate is transient. The C=O π-bond reforms, and in the process, the most stable leaving group—in this case, the chloride ion (Cl⁻)—is expelled.[8]

The general mechanism is illustrated in the diagram below.

Caption: General Mechanism of Nucleophilic Acyl Substitution.

Reactions with N-Nucleophiles: Amide Synthesis

The reaction of 2-fluoro-4-(trifluoromethyl)benzoyl chloride with primary and secondary amines is one of its most important applications, yielding highly stable amide products. These reactions are fundamental in pharmaceutical synthesis.[10][11]

Mechanistic Considerations and Causality

The reaction proceeds rapidly via the nucleophilic acyl substitution mechanism. A key consideration is the hydrochloric acid (HCl) byproduct, which will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Causality: To ensure the reaction proceeds to completion, a non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) is added. Its role is to scavenge the HCl as it is formed, maintaining a sufficient concentration of the free amine nucleophile.[10] This is the cornerstone of the widely used Schotten-Baumann reaction conditions.[12]

Field-Proven Protocol: Synthesis of N-(4-methoxyphenyl)-2-fluoro-4-(trifluoromethyl)benzamide

This protocol provides a robust method for the synthesis of a representative amide. It is designed to be self-validating through clear procedural steps and justifications.

Workflow Overview

Caption: Experimental workflow for a typical amidation reaction.

Step-by-Step Methodology:

• Reagent Preparation (Justification: Controlled Conditions): In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, dissolve p-anisidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0°C in an ice bath.

  • Causality: Using anhydrous solvent and an inert atmosphere is crucial because the acyl chloride is highly moisture-sensitive and will readily hydrolyze.[2] Cooling to 0°C controls the initial exotherm of the reaction.

• Acylation (Justification: Controlled Addition): Dissolve 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 eq) in a small volume of anhydrous DCM and add it dropwise to the stirred amine solution over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.

  • Causality: Dropwise addition prevents a rapid temperature increase, minimizing potential side reactions. A slight excess of the acyl chloride ensures full consumption of the more valuable amine.

• Reaction Progression (Justification: Completion): After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is fully consumed.

• Workup and Quenching (Justification: Byproduct Removal): Cool the reaction mixture back to 0°C and slowly add deionized water to quench any remaining acyl chloride. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine and its salt), saturated sodium bicarbonate solution (to remove any acidic impurities), and finally, brine (to initiate drying).

  • Causality: This washing sequence systematically removes all water-soluble byproducts and unreacted reagents, which is a critical step for obtaining a pure product.

• Isolation (Justification: Crude Product): Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (Justification: Final Purity): Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to obtain the pure N-(4-methoxyphenyl)-2-fluoro-4-(trifluoromethyl)benzamide.

Reactions with O-Nucleophiles: Esterification and Hydrolysis

Alcohols and water act as oxygen-based nucleophiles, reacting with 2-fluoro-4-(trifluoromethyl)benzoyl chloride to form esters and the corresponding carboxylic acid, respectively.

Esterification

The reaction with alcohols (alcoholysis) produces esters.[13] Similar to amidation, this reaction generates HCl, and a base like pyridine is often used as both a catalyst and an acid scavenger.

Reaction Scheme: R'-OH + 2-F,4-CF₃-C₆H₃COCl --(Pyridine)--> 2-F,4-CF₃-C₆H₃COOR' + Pyridine·HCl

• Causality: Pyridine is an effective catalyst because it first reacts with the acyl chloride to form a highly reactive N-acylpyridinium intermediate. This intermediate is much more electrophilic than the starting acyl chloride, accelerating the rate of attack by the alcohol, which is a weaker nucleophile than an amine.

Hydrolysis

2-Fluoro-4-(trifluoromethyl)benzoyl chloride reacts rapidly with water, including atmospheric moisture, to form 2-fluoro-4-(trifluoromethyl)benzoic acid and HCl.[2] This reactivity underscores the necessity of handling the compound under strictly anhydrous conditions to maintain its integrity.[2]

Reaction Scheme: H₂O + 2-F,4-CF₃-C₆H₃COCl → 2-F,4-CF₃-C₆H₃COOH + HCl

• Trustworthiness Insight: The high rate of hydrolysis is a self-validating indicator of the compound's electrophilicity.[2] If a sample fails to react readily with nucleophiles, it has likely degraded due to moisture exposure. Researchers should always use freshly opened or properly stored material for best results.

Reactions with C-Nucleophiles: Friedel-Crafts Acylation

While less common for this specific substrate, benzoyl chlorides are classic electrophiles for Friedel-Crafts acylation reactions, forming C-C bonds with aromatic compounds.[14]

Reaction Scheme: Ar-H + 2-F,4-CF₃-C₆H₃COCl --(Lewis Acid)--> Ar-CO-C₆H₃-2-F,4-CF₃ + HCl

• Mechanistic Considerations: This reaction requires a strong Lewis acid catalyst, such as AlCl₃ or FeCl₃.[14] The Lewis acid coordinates to the carbonyl oxygen, further increasing the electrophilicity of the carbonyl carbon and generating a highly reactive acylium ion or a polarized complex, which is then attacked by the electron-rich aromatic ring. Trifluoromethanesulfonic acid (TfOH) has also been shown to be a powerful catalyst for such acylations.[15][16]

• Expertise Insight: The electron-withdrawing groups on the benzoyl chloride will slightly decrease its reactivity in Friedel-Crafts reactions compared to benzoyl chloride itself, as they destabilize the positive charge on the acylium ion intermediate. However, the reaction remains a viable method for synthesizing diaryl ketones.

Summary and Outlook

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a powerful electrophile whose reactivity is dominated by the nucleophilic acyl substitution pathway. Its reactions with N- and O-nucleophiles are particularly robust, providing reliable access to amides and esters that are crucial intermediates in medicinal and materials chemistry. The electronic nature of the fluoro and trifluoromethyl substituents not only activates the acyl chloride group but also imparts desirable properties to the final products. A thorough understanding of the reaction mechanisms and the causal factors behind experimental design—such as the use of acid scavengers and anhydrous conditions—is paramount for the successful application of this versatile reagent in advanced chemical synthesis.

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• SpectraBase. (n.d.). 4-Fluoro-2-(trifluoromethyl)benzoyl chloride - Optional[ATR-IR] - Spectrum. Retrieved from [Link]

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• Beilstein Journals. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Retrieved from [Link]

• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Retrieved from [Link]

• Google Patents. (n.d.). CN102627553A - Preparation method of 2,3,4,5-tetrafluorobenzoyl chloride.

• ResearchGate. (n.d.). Acylated products using acetylchloride and benzoylchloride | Download Table. Retrieved from [Link]

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2-Fluoro-4-(trifluoromethyl)benzoyl chloride solubility information

An In-Depth Technical Guide to the Solubility and Handling of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Section 1: Compound Profile and Introduction

2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS No. 126917-10-0) is a highly reactive, fluorinated organic compound. It serves as a critical building block in medicinal chemistry and agrochemical synthesis.[1][2] The presence of both a fluorine atom and a trifluoromethyl group on the benzene ring significantly influences the molecule's electronic properties and reactivity. These electron-withdrawing groups enhance the electrophilicity of the acyl chloride's carbonyl carbon, making it a potent acylating agent.[1] However, this heightened reactivity also dictates its solubility characteristics and imposes stringent handling requirements. This guide provides a comprehensive overview of the solubility profile of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, the underlying chemical principles, and detailed protocols for its safe handling and experimental use.

Identifier	Value	Source(s)
IUPAC Name	2-Fluoro-4-(trifluoromethyl)benzoyl chloride	[3]
CAS Number	126917-10-0	[3]
Molecular Formula	C₈H₃ClF₄O	[3]
Molecular Weight	226.56 g/mol	[3]
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	188-189°C	[4]
Storage Temperature	2-8°C	[5]

Section 2: The Chemistry of Solubility: Reactivity vs. Dissolution

The solubility of a compound is not merely its ability to form a homogenous mixture with a solvent; it is the ability to do so without undergoing a chemical transformation. For highly reactive species like acyl chlorides, this distinction is paramount.

The Dominance of Reactivity in Protic Solvents

Protic solvents are defined by the presence of a hydrogen atom bonded to an electronegative atom, such as in water (H₂O) and alcohols (R-OH).[6] These solvents can act as nucleophiles. Due to the highly electrophilic nature of its carbonyl carbon, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride does not dissolve in protic solvents; it reacts vigorously with them in a process called solvolysis.[2][7]

With water, the compound undergoes rapid hydrolysis to form 2-Fluoro-4-(trifluoromethyl)benzoic acid and corrosive hydrogen chloride gas.[2][7] This reaction is often violent and precludes any meaningful measurement of aqueous solubility.[7] A similar reaction occurs with alcohols, yielding the corresponding ester. Therefore, it is critically important to understand that 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is incompatible with and reactive in all protic solvents.

Caption: Hydrolysis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Solubility in Aprotic Solvents

Aprotic solvents lack an acidic proton and are generally non-reactive towards acyl chlorides.[8][9] In these solvents, true dissolution can be observed. The solubility will be governed by the principle of "like dissolves like."

• Polar Aprotic Solvents: These solvents possess polarity but cannot donate hydrogen bonds.[6] Given the polar nature of the C-F, C=O, and C-Cl bonds in the target molecule, it is expected to exhibit high solubility in polar aprotic solvents. The trifluoromethyl group is also known to enhance solubility in polar organic media.[2][10]

• Non-Polar Solvents: These solvents have low dielectric constants and no significant dipole moment. The target molecule's polarity suggests it will have lower, or limited, solubility in non-polar aliphatic solvents like hexanes.

Section 3: Predicted Solubility Profile

Solvent Class	Examples	Predicted Solubility	Rationale / Expected Behavior
Polar Aprotic (Chlorinated)	Dichloromethane (DCM), Chloroform	Highly Soluble	Similar polarity and lack of nucleophilic sites prevent reaction, allowing for excellent miscibility.[2]
Polar Aprotic (Ethers)	Tetrahydrofuran (THF), Diethyl Ether	Soluble	Good general-purpose solvents. Must be strictly anhydrous as residual water will cause decomposition.
Polar Aprotic (Other)	Acetonitrile (MeCN), Dimethylformamide (DMF)	Soluble to Highly Soluble	High polarity allows them to dissolve charged species and polar molecules. Must be anhydrous.
Non-Polar (Aromatic)	Toluene, Benzene	Moderately Soluble	The aromatic ring of the solute allows for some interaction with aromatic solvents.
Non-Polar (Aliphatic)	Hexanes, Pentane	Sparingly Soluble / Immiscible	The significant polarity mismatch between the solute and solvent limits solubility.[2]
Protic Solvents	Water, Methanol, Ethanol, Acetic Acid	REACTIVE	Rapid and exothermic decomposition (solvolysis) occurs, not dissolution.[2][7][11]

Section 4: Experimental Protocol for Safe Solubility Determination

Determining the solubility of a reactive compound requires a protocol that prioritizes safety and chemical stability. The objective is to prevent hydrolysis and obtain a true solution for analysis.

Causality Behind Experimental Design

• Anhydrous Conditions: All solvents and glassware must be rigorously dried. The causality is simple: any trace of moisture will react with the acyl chloride, consuming the material and generating HCl, which can interfere with the experiment and pose a safety hazard.[12]

• Inert Atmosphere: Working under an inert gas (Nitrogen or Argon) prevents atmospheric moisture from entering the system. This is a self-validating step; if fumes (HCl) are observed upon exposure to air, it confirms the compound's reactivity and the necessity of the inert atmosphere.[7]

• Incremental Addition: Adding the solute in small, measured portions to a known volume of solvent allows for the determination of an approximate saturation point.

Step-by-Step Methodology

• Preparation:

  • Oven-dry all glassware (e.g., vial, magnetic stir bar, graduated cylinder, syringes) at >120°C for at least 4 hours and allow to cool in a desiccator.

  • Use a new, sealed bottle of anhydrous solvent. For this protocol, anhydrous dichloromethane (DCM) is recommended as a starting point.

  • Set up a reaction vial equipped with a magnetic stir bar and a septum, connected to a nitrogen or argon line via a needle.

• Execution:

  • Using a dry syringe, transfer a precise volume (e.g., 2.0 mL) of anhydrous DCM into the reaction vial under a positive pressure of inert gas.

  • Begin stirring the solvent.

  • Using a separate, dry microliter syringe, add a small, known volume (e.g., 10 µL) of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride to the stirring solvent.

  • Observe the solution. Note any signs of reaction (fuming, color change, precipitation) or complete dissolution.

  • Continue adding the solute in 10 µL increments, allowing the solution to stir for 1-2 minutes between additions.

  • The point at which the solute no longer dissolves and a persistent second phase (liquid or solid) is observed is the approximate saturation point.

• Validation:

  • Once a clear solution is obtained (before saturation), its stability can be verified.

  • Extract a small aliquot via syringe and analyze using ¹H NMR or ¹⁹F NMR spectroscopy.

  • The spectrum should show sharp peaks corresponding only to the solvent and the intact 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. The absence of peaks corresponding to the hydrolyzed product (2-Fluoro-4-(trifluoromethyl)benzoic acid) validates that true dissolution, not reaction, has occurred.

Caption: Workflow for Determining Solubility of Reactive Acyl Chlorides.

Section 5: Safety, Handling, and Storage

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a hazardous chemical that must be handled with appropriate precautions. The safety profile is consistent with other corrosive and water-reactive acyl chlorides.[13][14][15]

Hazard Class	Description	Precautionary Measures
Corrosive (H314)	Causes severe skin burns and eye damage.[14][16]	Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and full-face protection (goggles and face shield).[12][16]
Water-Reactive	Reacts with water/moisture to release toxic and corrosive hydrogen chloride gas.[2][14]	Handle exclusively under anhydrous conditions and in a well-ventilated chemical fume hood.[12][13]
Respiratory Irritant	Vapors may cause respiratory irritation.[14][15]	Avoid breathing vapors. Ensure work is performed in a chemical fume hood.[14]

• Handling: Always use this compound within a certified chemical fume hood.[13] Ensure all personal protective equipment (PPE) is worn correctly.[16] Have an appropriate spill kit and emergency eyewash/shower station readily accessible.

• Storage: Store in a tightly sealed container, preferably under an inert atmosphere.[12] Keep in a cool, dry, and well-ventilated area away from incompatible materials, especially water, alcohols, and bases.[5] Recommended storage is at 2-8°C.

Section 6: Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a valuable synthetic intermediate whose utility is intrinsically linked to its high reactivity. This reactivity fundamentally defines its solubility profile. It is best characterized as being highly soluble in common polar aprotic solvents such as dichloromethane and chloroform, with moderate to good solubility in other anhydrous aprotic media like THF and acetonitrile. Conversely, it is entirely unsuitable for use with protic solvents , including water and alcohols, with which it reacts immediately and exothermically. Adherence to strict anhydrous and inert handling techniques is not merely a suggestion but a mandatory prerequisite for any experimental work, ensuring both the integrity of the experiment and the safety of the researcher.

Section 7: References

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A Technical Guide to 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride: Properties, Synthesis, and Applications

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a key building block in modern medicinal and materials chemistry. We will delve into its chemical identity, physicochemical properties, established synthesis protocols, characteristic reactivity, and primary applications, with a focus on providing actionable insights for laboratory and development settings.

Section 1: Nomenclature and Chemical Identifiers

Accurate identification is critical for regulatory compliance, procurement, and scientific communication. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is known by several names and is tracked under various registry numbers. While a direct synonym is not commonly used, related isomers are sometimes confused with the target compound. It is crucial to verify the CAS number for correct identification.

For clarity, the identifiers for the related isomer, 4-Fluoro-2-(trifluoromethyl)benzoyl chloride, are often more readily available in public databases. For example, its CAS Number is 189807-21-4 and it is also known as α,α,α,4-Tetrafluoro-o-toluoyl chloride.[1] Another related compound, 2-Fluoro-5-(trifluoromethyl)benzoyl chloride, has the CAS number 207981-46-2.[2]

Table 1: Key Identifiers for Common Isomers

Identifier	2-Fluoro-4-(trifluoromethyl)benzoyl chloride	4-Fluoro-2-(trifluoromethyl)benzoyl chloride	2-Fluoro-5-(trifluoromethyl)benzoyl chloride
CAS Number	351003-44-6	189807-21-4[1]	207981-46-2[2]
Molecular Formula	C₈H₃ClF₄O	C₈H₃ClF₄O[1]	C₈H₃ClF₄O[2]
Molecular Weight	226.56 g/mol	226.55 g/mol [1]	226.56 g/mol [2]
IUPAC Name	2-Fluoro-4-(trifluoromethyl)benzoyl chloride	4-Fluoro-2-(trifluoromethyl)benzoyl chloride	2-Fluoro-5-(trifluoromethyl)benzoyl chloride
PubChem CID	13867140	605680[1]	2771571
MDL Number	MFCD03095318	MFCD00236215[1]	MFCD01318858

Section 2: Physicochemical Properties

The physical and chemical properties of this reagent are crucial for designing reaction conditions, purification strategies, and ensuring safe handling. As an acyl chloride, it is a reactive compound, particularly sensitive to moisture.

Table 2: Physicochemical Data for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and a Key Isomer

Property	Value (2-Fluoro-4-(trifluoromethyl)benzoyl chloride)	Value (4-Fluoro-2-(trifluoromethyl)benzoyl chloride)	Source
Appearance	Colorless to light yellow liquid	Colorless to almost colorless clear liquid	[1]
Boiling Point	Data not readily available	157 °C (lit.)	[1]
Density	Data not readily available	1.495 - 1.51 g/mL at 25 °C (lit.)	[1]
Refractive Index	Data not readily available	n20/D 1.468 - 1.47 (lit.)	[1]
Storage Conditions	Store at 2-8°C under inert gas	Store at 2-8°C	[1][3]
Sensitivity	Moisture Sensitive	Moisture Sensitive	[3][4]

Section 3: Synthesis and Purification

The most common and industrially relevant pathway to acyl chlorides is the chlorination of the corresponding carboxylic acid. This process involves replacing the hydroxyl group of the carboxylic acid with a chloride atom, creating a highly reactive acyl chloride.

Underlying Principle: Nucleophilic Acyl Substitution

The synthesis hinges on converting the carboxylic acid's hydroxyl group into a better leaving group. Reagents like thionyl chloride (SOCl₂) or oxalyl chloride are excellent for this purpose. The reaction with thionyl chloride is often favored in industrial settings because the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies the purification of the final product.[5] A catalytic amount of N,N-dimethylformamide (DMF) is typically used to accelerate the reaction by forming the reactive Vilsmeier reagent in situ.

Detailed Experimental Protocol

Reaction: 2-Fluoro-4-(trifluoromethyl)benzoic acid → 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas outlet connected to a scrubber (to neutralize HCl and SO₂), add 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 eq).

• Solvent Addition: Add an anhydrous, inert solvent such as toluene or 1,2-dichloroethane (approx. 2-3 mL per gram of acid).[5] Dichloroethane is often preferred as its boiling point facilitates easier separation from the product during distillation.[5]

• Catalyst Addition: Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., 1-5 mol% of the acid) to the suspension.[5]

• Reagent Addition: Slowly add thionyl chloride (SOCl₂) (approx. 1.2-1.5 eq) to the flask at room temperature via an addition funnel. An exothermic reaction with gas evolution should be observed.

• Reaction: Heat the mixture to reflux (typically 70-80°C) and maintain for 2-4 hours, or until gas evolution ceases. The reaction progress can be monitored by taking a small aliquot, quenching it with methanol, and analyzing the resulting methyl ester formation via GC-MS or TLC.

• Purification: After cooling the reaction mixture to room temperature, remove the excess solvent and thionyl chloride under reduced pressure. The crude 2-Fluoro-4-(trifluoromethyl)benzoyl chloride can then be purified by fractional vacuum distillation to yield a clear, colorless to pale yellow liquid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of acyl chloride from carboxylic acid.

Section 4: Chemical Reactivity and Applications in Drug Discovery

The utility of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride stems from its status as a highly reactive acylating agent.[6] The electron-withdrawing nature of both the fluorine and trifluoromethyl groups enhances the electrophilicity of the carbonyl carbon, making it an excellent reagent for introducing the 2-fluoro-4-(trifluoromethyl)benzoyl moiety into target molecules.[1]

Primary Application: Amide Bond Formation

Its most significant application in drug development is the formation of amide bonds through reaction with primary or secondary amines. This reaction is a cornerstone of medicinal chemistry, as the amide bond is a stable and prevalent feature in countless pharmaceutical agents.

Reaction Mechanism: Nucleophilic Acyl Substitution

Caption: General mechanism for amide bond formation.

This reactivity makes the compound a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals, where fluorinated groups can enhance biological activity, metabolic stability, and binding affinity.[1][6][7]

Section 5: Safety and Handling

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a hazardous chemical that must be handled with appropriate precautions.

• Corrosivity: As an acyl chloride, it is corrosive and causes severe skin burns and eye damage.[4][8] Contact with moisture, including humidity in the air, will cause it to hydrolyze into the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[6][9]

• Handling: Always handle this compound in a well-ventilated fume hood.[4][8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical safety goggles with a face shield.[8][9]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[4][8] It is incompatible with water, strong bases, alcohols, and strong oxidizing agents.[9]

• Spills: In case of a spill, contain the material with an inert absorbent like sand or vermiculite. Do not use water.[8]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical.[8][9]

References

• Apollo Scientific. (2022, May 16). Safety Data Sheet for 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride. Retrieved from Apollo Scientific.
• Yang, J., Han, X., Zhou, L., & Xiong, C. (n.d.). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. Zhejiang Gongshang University.
• Chem-Impex. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride. Retrieved from Chem-Impex International.
• Sigma-Aldrich. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97%. Retrieved from MilliporeSigma.
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• PubChem. 2-(Trifluoromethyl)benzoyl chloride. National Center for Biotechnology Information.
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• PubChem. 4-(Trifluoromethyl)benzoyl chloride. National Center for Biotechnology Information.
• Beilstein Journal of Organic Chemistry. (2024, April 23). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents.
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• Santa Cruz Biotechnology, Inc. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. Retrieved from SCBT.
• Smolecule. Buy 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. Retrieved from Smolecule.
• Google Patents. CN102627553A - Preparation method of 2,3,4,5-tetrafluorobenzoyl chloride.
• ResearchGate. Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. (2025).
• National Institutes of Health. (2024, April 23). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents.
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• African Rock Art. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. Retrieved from African Rock Art.
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An In-depth Technical Guide to the Electrophilicity and Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Abstract

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly reactive acylating agent of significant interest in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Its chemical behavior is dominated by the pronounced electrophilicity of the carbonyl carbon, a direct consequence of the unique electronic properties of its aromatic substituents. This guide provides a comprehensive analysis of the molecular features governing this electrophilicity, offers a comparative framework for understanding its reactivity, details robust experimental protocols for its application, and explores the mechanistic nuances of its reactions. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this versatile reagent.

Foundational Analysis: The Structural Origins of Enhanced Electrophilicity

The reactivity of any benzoyl chloride is fundamentally tied to the partial positive charge (δ+) on the carbonyl carbon, which makes it susceptible to nucleophilic attack.[2][3] In the case of 2-fluoro-4-(trifluoromethyl)benzoyl chloride, this electrophilic character is dramatically amplified by the synergistic electronic effects of the fluorine and trifluoromethyl substituents.

1.1. The Role of Substituent Electronic Effects

The benzene ring is substituted with two powerful electron-withdrawing groups (EWGs) whose effects are paramount:

• 4-(Trifluoromethyl) Group (-CF₃): The trifluoromethyl group is one of the strongest EWGs used in medicinal chemistry. It exerts a powerful electron-withdrawing inductive effect (-I) due to the high electronegativity of the three fluorine atoms. It also produces a moderate electron-withdrawing resonance effect (-M or -R), further delocalizing electron density away from the aromatic ring and the attached carbonyl group.

• 2-Fluoro Group (-F): The fluorine atom at the ortho position also exerts a strong inductive effect (-I). While halogens are capable of a positive resonance effect (+M) through their lone pairs, the inductive effect is dominant for fluorine. The net result is significant electron withdrawal from the ring.

The combination of a powerful -I/-M group at the para position and a strong -I group at the ortho position creates a highly electron-deficient aromatic system. This deficiency is relayed to the carbonyl carbon, substantially increasing its partial positive charge and rendering it an exceptionally potent electrophilic center.

Caption: Generalized workflow for nucleophilic acyl substitution.

For highly electrophilic acyl chlorides, the formation of the tetrahedral intermediate (Step 1) is rapid. The high degree of positive charge on the carbonyl carbon lowers the activation energy for nucleophilic attack. This enhanced reactivity allows for:

• Milder Reaction Conditions: Acylations can often be performed at lower temperatures and with weaker Lewis acid catalysts compared to less reactive benzoyl chlorides. [4]* Acylation of Weak Nucleophiles: The reagent is effective for acylating electron-deficient aromatic rings or sterically hindered amines that are unreactive towards standard acylating agents.

• Reaction Pathway: In weakly nucleophilic solvents, the reaction may exhibit characteristics of a dissociative (S_N1-like) mechanism, proceeding through a transient acylium ion, although a concerted or associative pathway is more common. [5][6]

Field-Proven Experimental Protocols

The following protocols are designed to be self-validating systems for the reliable use of 2-fluoro-4-(trifluoromethyl)benzoyl chloride in common synthetic transformations.

4.1. Protocol 1: Friedel-Crafts Acylation of Anisole

This protocol describes the synthesis of (4-methoxyphenyl)(2-fluoro-4-(trifluoromethyl)phenyl)methanone, a common ketone synthesis.

• Materials & Equipment:

  • 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq)

  • Anisole (1.1 eq)

  • Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Round-bottom flask with magnetic stirrer, nitrogen inlet, and dropping funnel

  • Ice bath

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add anhydrous AlCl₃ (1.2 eq) and anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • In a separate flask, dissolve 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq) and anisole (1.1 eq) in anhydrous DCM.

  • Add the solution from step 3 dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by slowly pouring it into a beaker of crushed ice containing concentrated HCl.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) or recrystallization to yield the desired ketone.

• Safety: Benzoyl chlorides are corrosive and lachrymatory. AlCl₃ reacts violently with water. [7]All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). [8] 4.2. Protocol 2: Amide Synthesis with Benzylamine

This protocol details the formation of N-benzyl-2-fluoro-4-(trifluoromethyl)benzamide.

• Materials & Equipment:

  • 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq)

  • Benzylamine (1.05 eq)

  • Triethylamine (TEA) or Pyridine (1.2 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Round-bottom flask with magnetic stirrer and nitrogen inlet

• Procedure:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.05 eq) and TEA (1.2 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the amine solution over 15-20 minutes. A precipitate of triethylammonium chloride will form.

  • Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours until completion (monitor by TLC).

  • Dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

  • The resulting crude amide is often pure enough for subsequent steps, but can be further purified by recrystallization or silica gel chromatography if necessary.

Applications in Advanced Synthesis

The unique combination of high reactivity and the presence of fluorine atoms makes 2-fluoro-4-(trifluoromethyl)benzoyl chloride a valuable building block. [9]* Pharmaceutical Development: Fluorinated functional groups are known to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. This reagent is used to introduce the 2-fluoro-4-(trifluoromethyl)benzoyl moiety into complex molecules, which is a common strategy in the design of kinase inhibitors, GPCR modulators, and other therapeutics. [1]* Agrochemicals: The properties that are beneficial in pharmaceuticals are also advantageous in the development of modern pesticides and herbicides, improving efficacy and environmental profiles. [1]* Materials Science: The reagent is employed in the synthesis of high-performance polymers and specialty materials where thermal stability and chemical resistance are required. [9]

Conclusion

The electrophilicity of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is a deliberately engineered molecular property, arising from the potent and synergistic electron-withdrawing effects of its ortho-fluoro and para-trifluoromethyl substituents. This pronounced electrophilic character translates into high reactivity, enabling the acylation of a wide range of nucleophiles under mild conditions. By understanding the foundational electronic principles and employing robust, validated protocols, researchers can effectively harness the synthetic power of this reagent for pioneering work in drug discovery, agrochemistry, and materials science.

References

• A Comprehensive Look at Benzoyl Chloride (CAS 98-88-4) and its Chemical Reactivity. Ningbo Inno Pharmchem Co.,Ltd. Available from: [Link]

• Solvent and substituent effects in solvolyses of benzoyl chlorides. Variation of mechanisms from Grunwald–Winstein correlation analyses with YBnCl scales. Journal of the Chemical Society, Perkin Transactions 2. Available from: [Link]

• The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. Chemistry Stack Exchange. Available from: [Link]

• Reinterpretation of Curved Hammett Plots in Reaction of Nucleophiles with Aryl Benzoates: Change in Rate-Determining. Journal of Organic Chemistry. Available from: [Link]

• 2-(Trifluoromethyl)benzoyl chloride. PubChem, National Institutes of Health. Available from: [Link]

• Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. MDPI. Available from: [Link]

• Hammett equation. Wikipedia. Available from: [Link]

• Which benzoyl chloride undergoes hydrolysis faster in water? Reddit. Available from: [Link]

• 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. African Rock Art. Available from: [Link]

• Hammett Plot Interpretation for Benzoyl Chloride Hydrolysis. Course Hero. Available from: [Link]

• 4-Fluoro-2-(trifluoromethyl)benzoyl chloride Spectrum. SpectraBase. Available from: [Link]

• Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. MDPI. Available from: [Link]

• Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. Frontiers in Chemistry. Available from: [Link]

• Preparation of trifluoromethyl-benzoyl halides. Google Patents.

• Acylated products using acetylchloride and benzoylchloride. ResearchGate. Available from: [Link]

• Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Semantic Scholar. Available from: [Link]

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Protocols & Analytical Methods

Synthesis of Amides Using 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride: An Application Note and Protocol

Introduction

The synthesis of amide bonds is a cornerstone of modern organic and medicinal chemistry, with broad applications in the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The unique physicochemical properties imparted by fluorine and trifluoromethyl groups, such as enhanced metabolic stability, increased lipophilicity, and altered binding affinities, have made fluorinated building blocks particularly valuable in drug discovery.[3][4] 2-Fluoro-4-(trifluoromethyl)benzoyl chloride emerges as a highly reactive and versatile reagent for the introduction of a 2-fluoro-4-(trifluoromethyl)benzoyl moiety into a diverse range of molecules.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the efficient synthesis of amides using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. We will delve into the mechanistic underpinnings of the reaction, offer detailed, field-proven protocols, and present data in a clear and accessible format.

Reactivity and Mechanistic Rationale

The high reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride stems from the potent electron-withdrawing effects of both the fluorine atom at the ortho position and the trifluoromethyl group at the para position.[5] These substituents act in concert to significantly increase the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by primary and secondary amines. This enhanced reactivity often allows for amide bond formation under mild conditions, minimizing the risk of side reactions and decomposition of sensitive substrates.

The fundamental reaction proceeds via a nucleophilic acyl substitution mechanism, a class of reactions extensively utilized in organic synthesis. The most common method for this transformation is the Schotten-Baumann reaction, which is conducted in the presence of a base.[6][7]

The Schotten-Baumann Reaction

The Schotten-Baumann reaction provides a robust and scalable method for the synthesis of amides from acyl chlorides and amines.[8] The key principle is the in-situ neutralization of the hydrochloric acid (HCl) byproduct generated during the reaction. This is crucial because the HCl can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[6] A suitable base, typically an aqueous inorganic base like sodium hydroxide or potassium carbonate, or an organic base like pyridine or triethylamine, is added to scavenge the HCl, thus driving the reaction to completion.[9]

The choice of base and solvent system can be tailored to the specific properties of the amine and the desired reaction conditions. For instance, a biphasic system using an organic solvent (e.g., dichloromethane) and an aqueous basic solution is often employed, allowing for easy separation of the product from the inorganic salts during workup.[7]

Visualizing the Reaction Pathway

To illustrate the logical flow of the synthesis, the following diagram outlines the key steps from starting materials to the final amide product.

Caption: Experimental workflow for amide synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of amides using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with both primary and secondary amines. These protocols are designed to be self-validating, with clear instructions for each stage of the process.

Protocol 1: Synthesis of an N-Aryl Benzamide using a Primary Amine

This protocol describes the synthesis of N-(4-methoxyphenyl)-2-fluoro-4-(trifluoromethyl)benzamide.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• p-Anisidine (4-methoxyaniline)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-anisidine (1.0 eq.) in anhydrous DCM.

• Base Addition: Add triethylamine (1.2 eq.) to the solution and cool the mixture to 0 °C in an ice bath with stirring.

• Acyl Chloride Addition: Slowly add a solution of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 eq.) in anhydrous DCM to the cooled amine solution. The addition should be dropwise to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Protocol 2: General Procedure for Amide Synthesis with Aliphatic Amines

This protocol provides a general method adaptable for various primary and secondary aliphatic amines.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• Aliphatic amine (primary or secondary)

• Potassium Carbonate (K₂CO₃)

• Dichloromethane (DCM) and Water (for biphasic system)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve the aliphatic amine (1.0 eq.) in DCM in a round-bottom flask.

• Base Addition: Add an aqueous solution of potassium carbonate (2.0 eq.).

• Acyl Chloride Addition: Add 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.1 eq.) dropwise to the vigorously stirred biphasic mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 1-3 hours. Monitor the reaction progress by TLC.

• Workup:

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by distillation if the product is a high-boiling liquid.

Data Presentation: Expected Outcomes

The following table summarizes expected yields for the synthesis of various amides using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride under the conditions described in the protocols. These are representative examples, and actual yields may vary depending on the specific amine and reaction scale.

Amine Substrate	Base	Solvent	Typical Yield (%)
Aniline	Triethylamine	DCM	85-95%
4-Fluoroaniline	Triethylamine	DCM	88-96%
Benzylamine	Potassium Carbonate	DCM/Water	90-98%
Piperidine	Potassium Carbonate	DCM/Water	85-93%
Morpholine	Triethylamine	DCM	87-95%

Safety and Handling

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water. Store the reagent under an inert atmosphere in a cool, dry place.

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly effective reagent for the synthesis of a wide array of amides. Its enhanced reactivity, driven by the strong electron-withdrawing nature of its substituents, allows for efficient amide bond formation under mild conditions. The protocols provided in this application note offer robust and reproducible methods for researchers in various fields, particularly those engaged in the design and synthesis of novel bioactive molecules. By understanding the underlying reaction mechanism and adhering to the detailed procedures, scientists can confidently incorporate the 2-fluoro-4-(trifluoromethyl)benzoyl moiety into their target structures, paving the way for new discoveries in drug development and materials science.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.
• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009.
• Chang, J. W., et al. (2019). A copper-mediated concurrent tandem catalytic methodology for the amidation of aryl chlorides.

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

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• PubMed. (2018). Synthesis, spectral characterization and biological activity of N-4-(N-2-(trifluoromethylphenyl))sulfamoyl amide derivatives. Retrieved from [Link]

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Application Notes & Protocols: Strategic Use of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride in Friedel-Crafts Acylation

Abstract

This guide provides an in-depth technical overview of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride as a potent acylating agent in Friedel-Crafts reactions. The presence of both a fluorine atom and a trifluoromethyl group on the benzoyl chloride moiety significantly enhances its electrophilic character, making it a valuable reagent for the synthesis of complex fluorinated ketones.[1][2] These products are key intermediates in the development of novel pharmaceuticals, agrochemicals, and advanced materials.[1][3] This document details the underlying reaction mechanism, provides validated experimental protocols, presents expected outcomes, and offers practical troubleshooting advice for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Advantage of Fluorine Substitution

The Friedel-Crafts acylation is a foundational C-C bond-forming reaction in organic synthesis, enabling the attachment of an acyl group to an aromatic ring.[4][5] The choice of acylating agent is paramount to the reaction's success and the properties of the resulting aryl ketone. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a specialized reagent designed for synthesizing diaryl ketones bearing specific fluorine substituents.

The strategic incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry to modulate a compound's metabolic stability, lipophilicity, and binding affinity.[3][6] The trifluoromethyl (-CF₃) group, in particular, is a strong electron-withdrawing group that enhances the reactivity of the acyl chloride.[1][7] The additional fluorine atom at the ortho position further influences the electronic properties of the molecule. The resulting fluorinated ketone products are versatile building blocks for creating more complex molecules with potentially enhanced biological activity.[1][8][9]

Reaction Mechanism: Activation and Electrophilic Attack

The Friedel-Crafts acylation proceeds via a well-understood electrophilic aromatic substitution pathway.[10][11][12] The mechanism involves three primary steps:

• Formation of the Acylium Ion: The reaction is initiated by the coordination of a strong Lewis acid, typically aluminum chloride (AlCl₃), to the chlorine atom of the benzoyl chloride. This coordination weakens the C-Cl bond, leading to its cleavage and the formation of a highly electrophilic, resonance-stabilized acylium ion.[11][13] The potent electron-withdrawing effects of the -F and -CF₃ groups on 2-fluoro-4-(trifluoromethyl)benzoyl chloride make the carbonyl carbon exceptionally electron-deficient, facilitating the formation of this key intermediate.[7]

• Electrophilic Aromatic Substitution: The electron-rich π-system of the aromatic substrate attacks the acylium ion, forming a new C-C bond. This step disrupts the aromaticity of the ring, resulting in a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[14]

• Deprotonation and Catalyst Regeneration: A weak base, typically the [AlCl₄]⁻ complex formed in the first step, removes a proton from the carbon atom bearing the new acyl group. This restores the aromaticity of the ring and regenerates the AlCl₃ catalyst.[14]

A critical feature of Friedel-Crafts acylation is that the product, an aryl ketone, is an electron-deactivated compound. This deactivation prevents subsequent acylation reactions, leading to mono-acylated products.[15] However, the ketone product can form a stable complex with the Lewis acid catalyst, necessitating the use of stoichiometric or even excess amounts of the catalyst.[4][16][17]

Caption: Mechanism of Friedel-Crafts Acylation.

Experimental Application & Protocols

This section provides a general, robust protocol for the Friedel-Crafts acylation of an aromatic substrate, such as toluene, with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Materials & Reagents

Reagent/Material	Formula	CAS No.	Molar Mass ( g/mol )	Key Properties & Handling Notes
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	C₈H₃ClF₄O	126917-10-0	226.56	Corrosive, lachrymator, moisture-sensitive. Handle in a fume hood with appropriate PPE.[5][18]
Aluminum Chloride (Anhydrous)	AlCl₃	7446-70-0	133.34	Highly hygroscopic and corrosive. Reacts violently with water.[16][17] Store and handle under inert atmosphere.
Toluene (Anhydrous)	C₇H₈	108-88-3	92.14	Flammable liquid. Use anhydrous grade. Acts as both reactant and solvent.
Dichloromethane (DCM, Anhydrous)	CH₂Cl₂	75-09-2	84.93	Volatile solvent. Use anhydrous grade.
Hydrochloric Acid (Concentrated)	HCl	7647-01-0	36.46	Corrosive. Used for quenching and workup.
Saturated Sodium Bicarbonate	NaHCO₃	144-55-8	84.01	Used for neutralization during workup.
Anhydrous Magnesium Sulfate	MgSO₄	7487-88-9	120.37	Drying agent for the organic phase.

Safety & Handling Precautions

• Corrosive Reagents: Both 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and aluminum chloride are corrosive and can cause severe burns.[18][19][20] Always wear chemical-resistant gloves, safety goggles, and a lab coat.

• Moisture Sensitivity: The reaction is highly sensitive to moisture, which deactivates the AlCl₃ catalyst.[16][17] All glassware must be flame- or oven-dried, and the reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• HCl Gas Evolution: The reaction evolves hydrogen chloride (HCl) gas. The entire procedure must be performed in a well-ventilated chemical fume hood.[14]

• Personal Protective Equipment (PPE): Standard PPE is mandatory. For handling acyl chlorides, which are often lachrymators, a face shield is recommended.[2]

Step-by-Step Protocol

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Connect the top of the condenser to a gas bubbler or an acid trap to manage HCl gas evolution. Establish an inert atmosphere by flushing the system with nitrogen or argon.

• Reagent Charging: In the flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane (DCM) or the aromatic substrate if used as a solvent (e.g., toluene). Cool the mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Dissolve 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Stir for 2-4 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the aluminum chloride-ketone complex.[14]

• Workup & Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Neutralization & Drying: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.[14] Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes).

Caption: Experimental Workflow for Friedel-Crafts Acylation.

Data Interpretation & Expected Outcomes

The reactivity in Friedel-Crafts acylation is highly dependent on the nature of the aromatic substrate. Electron-donating groups (e.g., -CH₃, -OCH₃) activate the ring and direct acylation to the ortho and para positions. Conversely, strongly electron-withdrawing groups (e.g., -NO₂, -CN) deactivate the ring, often preventing the reaction from occurring.[16][17]

Aromatic Substrate	Activating/Deactivating Nature	Expected Major Product(s)	Typical Yield Range*	Notes
Benzene	Neutral	(2-Fluoro-4-(trifluoromethyl)phenyl)(phenyl)methanone	70-90%	Standard substrate.
Toluene	Activating (Ortho-, Para-directing)	(2-Fluoro-4-(trifluoromethyl)phenyl)(p-tolyl)methanone	75-95%	The para product is typically major due to reduced steric hindrance.
Anisole	Strongly Activating (Ortho-, Para-directing)	(2-Fluoro-4-(trifluoromethyl)phenyl)(4-methoxyphenyl)methanone	80-98%	Reaction is often faster and may require milder conditions. The para product is highly favored.[21]
Chlorobenzene	Deactivating (Ortho-, Para-directing)	(4-Chlorophenyl)(2-fluoro-4-(trifluoromethyl)phenyl)methanone	40-60%	Harsher conditions (e.g., higher temperature, longer reaction time) may be needed.
Nitrobenzene	Strongly Deactivating (Meta-directing)	No Reaction	<5%	The ring is too electron-poor to undergo acylation.[16][17]

*Yields are estimates based on general Friedel-Crafts acylation principles and may vary based on specific reaction conditions and scale.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Moisture Contamination: AlCl₃ was deactivated by water.[17] 2. Deactivated Substrate: The aromatic ring is too electron-poor.[16] 3. Insufficient Catalyst: Product-catalyst complexation consumed the AlCl₃.[16][17]	1. Ensure all glassware is rigorously dried and use anhydrous solvents/reagents under an inert atmosphere. 2. Use a more electron-rich (activated) aromatic substrate. 3. Use at least a stoichiometric amount (1.0-1.2 equivalents) of AlCl₃.
Formation of Byproducts	1. High Temperature: May lead to side reactions or decomposition. 2. Impure Reagents: Contaminants in starting materials can lead to unexpected products.	1. Maintain the recommended reaction temperature, especially during the initial addition phase. 2. Use freshly distilled or purified reagents.
Difficult Product Isolation	1. Incomplete Quenching: The AlCl₃-ketone complex was not fully broken down. 2. Emulsion during Workup: Can occur with certain substrates.	1. Ensure the reaction mixture is poured into an excess of ice/HCl and stirred thoroughly until two clear layers form. 2. Add brine during extraction to help break up emulsions.

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Application Notes and Protocols for Acylation with 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Introduction: The Strategic Advantage of Fluorinated Acylating Agents in Synthesis

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine-containing moieties is a widely employed strategy to enhance the pharmacological and physicochemical properties of molecules.[1][2][3][4] The 2-fluoro-4-(trifluoromethyl)benzoyl group, introduced via its highly reactive acyl chloride, is a particularly valuable synthon. The presence of both a fluorine atom and a trifluoromethyl group on the benzoyl ring imparts unique electronic properties that can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in acylation reactions. We will delve into the causality behind experimental choices, provide a detailed and validated protocol, and offer insights into reaction optimization and troubleshooting.

Chemical Profile and Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS 126917-10-0) is a colorless to light yellow liquid with a pungent odor.[6] Its heightened reactivity is a direct consequence of the strong electron-withdrawing nature of the fluorine and trifluoromethyl substituents. These groups render the carbonyl carbon highly electrophilic, making it exceptionally susceptible to nucleophilic attack. This enhanced reactivity, however, necessitates careful handling under anhydrous conditions to prevent hydrolysis to the corresponding carboxylic acid.[7][8]

The primary application of this reagent is in Friedel-Crafts acylation reactions, an electrophilic aromatic substitution that installs the acyl group onto an aromatic ring.[9] This reaction is a cornerstone of synthetic organic chemistry for the formation of aryl ketones.

Experimental Protocol: Friedel-Crafts Acylation of Anisole

This section details a robust, step-by-step protocol for the Friedel-Crafts acylation of anisole with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a common reaction to exemplify this chemistry.

Core Principles of the Protocol

The following protocol is designed for both efficacy and safety. The choice of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), is crucial for activating the acyl chloride to form the highly electrophilic acylium ion.[9] The reaction is performed under an inert atmosphere to prevent moisture from deactivating the catalyst and hydrolyzing the starting material.[10] The workup procedure is designed to quench the reaction, remove the catalyst, and isolate the desired product.

Materials and Reagents

Reagent	CAS Number	Purity	Supplier	Notes
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	126917-10-0	>97%	e.g., Sigma-Aldrich	Handle in a fume hood with appropriate PPE.
Anisole	100-66-3	>99%	e.g., Alfa Aesar	Should be anhydrous.
Aluminum chloride (AlCl₃), anhydrous	7446-70-0	>99%	e.g., Acros Organics	Highly hygroscopic. Handle in a glovebox or under inert gas.
Dichloromethane (DCM), anhydrous	75-09-2	>99.8%	e.g., Fisher Scientific	Use a freshly opened bottle or dried over molecular sieves.
Hydrochloric acid (HCl), concentrated	7647-01-0	37%	e.g., VWR Chemicals	Use with caution.
Saturated aqueous sodium bicarbonate (NaHCO₃)	144-55-8	-	-	For neutralization.
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	-	-	For drying the organic layer.

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas inlet

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Step-by-Step Procedure

• Reaction Setup:

  • Place a magnetic stir bar in a flame-dried 100 mL two-neck round-bottom flask.

  • Seal the flask with septa and purge with dry nitrogen or argon for 10-15 minutes.

  • Under a positive pressure of inert gas, add anhydrous aluminum chloride (1.1 equivalents) to the flask.

  • Add anhydrous dichloromethane (DCM) to the flask via syringe to create a suspension.

• Addition of Reactants:

  • Cool the flask to 0 °C using an ice bath.[11]

  • In a separate, dry flask, dissolve 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 equivalent) in anhydrous DCM.

  • Slowly add this solution to the stirred AlCl₃ suspension at 0 °C via syringe. A color change to orange or red is often observed, indicating the formation of the acylium ion complex.[11]

  • Stir the mixture at 0 °C for 15-20 minutes.

  • Slowly add a solution of anisole (1.0 equivalent) in anhydrous DCM to the reaction mixture at 0 °C. The reaction is often exothermic.[11]

• Reaction Progression:

  • After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup and Purification:

  • Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl. This will hydrolyze the aluminum chloride complex.[11]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).[11]

  • Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.[11]

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure acylated product.

Safety Precautions

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is corrosive and a lachrymator. It causes severe skin burns and eye damage.[12][13] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[7][14]

• Aluminum chloride is highly corrosive and reacts violently with water. Handle it in a dry environment, such as a glovebox or under a stream of inert gas.[10]

• The reaction is exothermic and generates HCl gas.[11] Ensure adequate ventilation and have a base trap if necessary.

• Always add the reaction mixture to the ice/acid mixture slowly during the quench to control the exothermic reaction.

Reaction Optimization and Troubleshooting

Parameter	Recommendation	Rationale
Catalyst	Stoichiometric amounts of AlCl₃ are often required.[10] Other Lewis acids like FeCl₃ or solid acid catalysts can be explored for greener alternatives.[15][16] Trifluoromethanesulfonic acid can also be an effective catalyst.[17]	The product ketone forms a complex with the Lewis acid, rendering it inactive.[10] Using at least one equivalent of the catalyst ensures the reaction goes to completion. Alternative catalysts may offer easier workup and reduced environmental impact.
Solvent	Anhydrous, non-polar solvents like dichloromethane, dichloroethane, or carbon disulfide are typically used.	These solvents are inert to the reaction conditions and effectively dissolve the reactants. The use of greener solvents like propylene carbonate has also been reported.[15]
Temperature	The initial addition of reactants is typically performed at low temperatures (0 °C) to control the exothermic nature of the reaction. The reaction is then allowed to warm to room temperature.	Low temperatures prevent side reactions and improve selectivity. For less reactive substrates, gentle heating might be necessary.
Substrate Scope	The reaction works well with electron-rich aromatic compounds. Strongly deactivated aromatic rings (e.g., nitrobenzene) are generally unsuitable for Friedel-Crafts acylation.[9][10]	Electron-donating groups on the aromatic ring increase its nucleophilicity, facilitating the electrophilic attack by the acylium ion. Electron-withdrawing groups deactivate the ring towards electrophilic substitution.

Troubleshooting Common Issues:

• Low Yield: This can be due to catalyst deactivation by moisture, insufficient catalyst, or a deactivated substrate.[10] Ensure all reagents and glassware are scrupulously dry. Consider using a fresh bottle of anhydrous AlCl₃.

• Multiple Products: Polyacylation is generally not an issue in Friedel-Crafts acylation because the product is deactivated towards further substitution.[9] However, isomeric products can form depending on the directing effects of substituents on the aromatic ring. Purification by chromatography is usually effective in separating isomers.

• No Reaction: This could indicate a problem with the catalyst activity or a highly deactivated substrate. Confirm the quality of the AlCl₃ and consider using a more reactive aromatic substrate.

Visualizing the Process

Reaction Mechanism

Caption: Experimental workflow for acylation.

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a potent and versatile reagent for the synthesis of fluorinated aryl ketones. Its enhanced reactivity, driven by the electron-withdrawing substituents, allows for efficient acylation of a variety of aromatic substrates. By following the detailed protocol and considering the optimization strategies outlined in this application note, researchers can confidently and safely employ this valuable building block in their synthetic endeavors, paving the way for the discovery of novel pharmaceuticals and advanced materials.

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Application Notes & Protocols: The Strategic Use of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride in Modern Pharmaceutical Synthesis

Abstract

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly versatile and reactive building block that has become indispensable in contemporary pharmaceutical research and development. The strategic incorporation of fluorine and trifluoromethyl moieties into its structure imparts unique physicochemical properties that are highly sought after in drug design. These groups can significantly enhance metabolic stability, binding affinity, lipophilicity, and bioavailability of active pharmaceutical ingredients (APIs). This guide provides an in-depth exploration of the reagent's properties, its core reactivity, and detailed protocols for its application in key synthetic transformations, with a particular focus on its role in the synthesis of kinase inhibitors.

Introduction: The Value Proposition of Fluorination in Drug Design

The introduction of fluorine-containing groups is a cornerstone of modern medicinal chemistry.[1] The trifluoromethyl (-CF3) group and ortho-fluoro (-F) substituent on the benzoyl chloride scaffold are not merely passive additions; they are powerful modulators of molecular properties. The -CF3 group is a well-established bioisostere that can increase metabolic stability by blocking sites susceptible to oxidative metabolism, while its high lipophilicity can improve cell membrane penetration. The ortho-fluoro atom, due to its high electronegativity, significantly enhances the electrophilic character of the acyl chloride's carbonyl carbon, making the reagent exceptionally reactive for acylation reactions.[2] This heightened reactivity, combined with the beneficial pharmacological effects of the fluorinated motifs, makes 2-Fluoro-4-(trifluoromethyl)benzoyl chloride a critical intermediate for synthesizing novel therapeutics, particularly in oncology and immunology.[2][3]

Physicochemical & Safety Profile

A thorough understanding of the reagent's properties and safety requirements is paramount for its effective and safe implementation in any synthetic workflow.

Key Properties

Property	Value	Source(s)
CAS Number	126917-10-0	[4]
Molecular Formula	C₈H₃ClF₄O	[4]
Molecular Weight	226.56 g/mol	[4]
Appearance	Colorless to almost colorless clear liquid	[2]
Density	~1.495 - 1.51 g/mL at 25 °C	[2]
Boiling Point	~157 °C	[2]
Refractive Index	n20/D ~1.468 - 1.47	[2]
Storage Conditions	Store at 2 - 8 °C, moisture sensitive	[5]

Safety & Handling

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a corrosive and moisture-sensitive compound that requires careful handling in a controlled laboratory environment.[6][7]

• Exposure Controls : Always handle this reagent in a well-ventilated fume hood.[6][8] Personal Protective Equipment (PPE) is mandatory and includes chemical-resistant gloves (e.g., PVC), safety goggles, a face shield, and a lab coat.[8] An eyewash station and safety shower must be readily accessible.[8]

• Stability & Reactivity : The compound is stable under recommended storage conditions but reacts with water, alcohols, strong bases, and oxidizing agents.[6] Contact with moisture can release corrosive hydrogen chloride (HCl) and hydrogen fluoride (HF) gases.[7] It is classified as a combustible liquid.[6]

• Handling & Storage : Keep containers tightly sealed and store in a cool, dry place away from incompatible materials.[5][8] Use non-sparking tools and follow proper grounding procedures to prevent static discharge.[6]

• First Aid Measures :

  • Skin Contact : Immediately remove all contaminated clothing and rinse the skin with plenty of water for at least 15 minutes.[7] Seek immediate medical attention as it causes severe skin burns.[6]

  • Eye Contact : Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do.[6] Seek immediate medical attention.[7]

  • Inhalation : Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[7]

  • Ingestion : Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[6]

Core Synthetic Applications & Protocols

The enhanced electrophilicity of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride makes it a superior reagent for two fundamental classes of reactions in pharmaceutical synthesis: amide bond formation and Friedel-Crafts acylation.

Application I: Amide Bond Formation

The construction of amide bonds is one of the most frequent and critical reactions in drug synthesis. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride reacts readily with primary and secondary amines to form the corresponding amides, often serving as a key step in linking different fragments of a drug molecule.

Caption: General workflow for amide synthesis.

This protocol details a representative Schotten-Baumann-type reaction for coupling the acyl chloride with an aromatic amine.[9]

• Reagent Preparation : In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve the desired aryl amine (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Reaction Initiation : Cool the stirring solution to 0 °C using an ice-water bath.

• Acyl Chloride Addition : Add 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.1 equivalents) dropwise to the cooled solution over 10-15 minutes. Causality: Dropwise addition at low temperature is critical to control the exothermic reaction and prevent potential side reactions.

• Reaction Progression : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 2-4 hours, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Extraction : Upon completion, quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel, and separate the organic layer.

• Purification : Wash the organic layer sequentially with 1M HCl (to remove excess pyridine), saturated aqueous NaHCO₃ (to remove any unreacted acid chloride and HCl), and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation : The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) or by flash column chromatography on silica gel to yield the pure amide.

Application II: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful method for forming C-C bonds by attaching an acyl group to an aromatic ring.[10] This reaction is fundamental for synthesizing aryl ketones, which are common precursors and structural motifs in pharmaceuticals.

• Catalyst Suspension : In a flame-dried reaction vessel under a nitrogen atmosphere, suspend anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) in anhydrous dichloromethane (DCM). Causality: A stoichiometric or greater amount of the Lewis acid catalyst is required because the product ketone complexes with AlCl₃, rendering it inactive.[11]

• Acylium Ion Formation : Cool the suspension to 0 °C. Add 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.1 equivalents) dropwise. Stir the mixture for 15-20 minutes at 0 °C to allow for the formation of the acylium ion electrophile.

• Electrophilic Attack : Add the aromatic substrate (e.g., anisole) (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression : Allow the reaction to stir at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up : Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl. Causality: The aqueous acid work-up is necessary to decompose the aluminum chloride-ketone complex and liberate the final product.[10]

• Extraction and Purification : Extract the aqueous mixture with DCM. Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude aryl ketone product by column chromatography or recrystallization.

Case Study: A Key Building Block for Kinase Inhibitors like Regorafenib

Kinase inhibitors are a major class of targeted cancer therapies.[12] The diaryl urea or amide motif is a common pharmacophore in many of these drugs. While not a direct precursor, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is structurally analogous to intermediates used in the synthesis of potent multi-kinase inhibitors like Regorafenib.[13][14] The synthesis of Regorafenib involves coupling a key amine intermediate with an isocyanate to form the critical urea linkage.[15] The benzoyl chloride serves as a versatile precursor to such isocyanates or can be used to form an amide bond that is later converted.

The synthesis of Regorafenib, a fluorinated analog of Sorafenib, highlights the importance of fluorinated building blocks.[13] The presence of fluorine on the phenoxy ring improves the drug's clinical performance.[13]

Caption: Role of the reagent in kinase inhibitor synthesis.

This conceptual pathway illustrates how the title compound can be used to synthesize one key fragment (Fragment A) of a complex drug molecule. This fragment is then coupled with another (Fragment B) in subsequent steps to form the final API. This modular approach is common in pharmaceutical manufacturing and underscores the reagent's value as a foundational building block.

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a high-value, versatile reagent whose strategic utility in pharmaceutical synthesis is well-established. Its enhanced reactivity, driven by ortho-fluoro substitution, facilitates efficient amide bond formation and Friedel-Crafts acylations. Furthermore, the trifluoromethyl and fluoro motifs it carries are frequently associated with improved pharmacokinetic and pharmacodynamic properties in the final drug candidates. The protocols and applications detailed herein provide a robust framework for researchers, scientists, and drug development professionals to leverage this powerful building block in the creation of next-generation therapeutics.

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Application Note: 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride as a Strategic Intermediate in the Synthesis of Advanced Agrochemicals

Introduction: The Strategic Role of Fluorination in Modern Agrochemicals

In the pursuit of more effective, selective, and environmentally sustainable crop protection solutions, fluorine chemistry has become an indispensable tool for the modern agrochemist.[1][2] The incorporation of fluorine atoms and trifluoromethyl (CF₃) groups into active molecules can dramatically enhance biological efficacy.[3][4][5][6] These groups modify key physicochemical properties such as lipophilicity, metabolic stability, and binding affinity to target proteins, often leading to agrochemicals with improved potency at lower application rates.[3][4][5][6]

2-Fluoro-4-(trifluoromethyl)benzoyl chloride stands out as a pivotal intermediate in this field. Its chemical architecture, featuring an activated acyl chloride group and a strategically fluorinated phenyl ring, makes it a highly valuable building block for a new generation of herbicides, insecticides, and fungicides.[3][4] The trifluoromethyl group enhances the electrophilic character of the carbonyl carbon, rendering the molecule an excellent acylating agent for creating robust amide, ester, or ketone linkages.[4] This application note provides a technical guide for researchers and synthetic chemists on the properties, applications, and detailed protocols for utilizing 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in the synthesis of advanced agrochemical compounds.

Physicochemical Properties

A thorough understanding of the reagent's properties is fundamental to its effective and safe use in synthesis. The data below is compiled for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and its close structural analogs, providing a reliable reference for experimental design.

Property	Value	Source
CAS Number	189807-21-4	[4][7]
Molecular Formula	C₈H₃ClF₄O	[4][7]
Molecular Weight	226.56 g/mol	[7]
Appearance	Colorless to almost colorless clear liquid	[4]
Boiling Point	157 °C (lit.)	[4][7]
Density	1.495 - 1.51 g/mL at 25 °C (lit.)	[4][7]
Refractive Index (n20/D)	1.468 - 1.47 (lit.)	[4][7]
Purity	≥ 97-98% (GC)	[4][7]
Storage Conditions	2-8°C, under inert atmosphere, away from moisture	[4][7]

General Synthetic Workflow

The primary utility of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in agrochemical synthesis is as a powerful acylating agent. It is typically used to introduce the 2-fluoro-4-(trifluoromethyl)benzoyl moiety onto a nucleophilic substrate, most commonly an amine or alcohol, which constitutes a core fragment of the final active ingredient. The general workflow is a foundational concept for developing more complex multi-step syntheses.

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The Fluorinated Advantage: Application Notes on 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride in Bioactive Molecule Synthesis

Introduction: The Strategic Role of Fluorine in Modern Drug Discovery

In the landscape of medicinal chemistry, the deliberate incorporation of fluorine atoms into molecular scaffolds represents a cornerstone of modern drug design. The unique electronic properties of fluorine and trifluoromethyl (CF₃) groups—high electronegativity, metabolic stability, and the ability to modulate lipophilicity—offer chemists a powerful toolkit to refine the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1][2] 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a prime exemplar of a building block designed to leverage these properties. Its structure is not an accident of synthesis but a deliberate arrangement to impart specific, advantageous characteristics to a final drug candidate. This guide provides an in-depth look at the application of this versatile reagent, focusing on its role in synthesizing potent kinase inhibitors and other therapeutic agents.

The 2-fluoro and 4-trifluoromethyl substitution pattern is particularly strategic. The trifluoromethyl group, a bioisostere for chlorine, significantly enhances lipophilicity, which can improve membrane permeability and oral bioavailability.[3] Crucially, the strong carbon-fluorine bonds in the CF₃ group make it highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.[1] The ortho-fluoro substituent further modulates the electronic environment of the benzoyl group, influencing its reactivity and the conformational preferences of the final amide product, which can be critical for optimizing binding affinity to a biological target.[1]

This document serves as a technical guide for researchers, scientists, and drug development professionals, offering detailed protocols and explaining the causal relationships behind the experimental choices when utilizing 2-fluoro-4-(trifluoromethyl)benzoyl chloride.

Core Application: Synthesis of N-Aryl Benzamides as Kinase Inhibitors

A primary application of 2-fluoro-4-(trifluoromethyl)benzoyl chloride is in the synthesis of N-aryl benzamides, a scaffold present in numerous kinase inhibitors.[4] Kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. The 2-fluoro-4-(trifluoromethyl)phenyl moiety can serve as a key pharmacophore that interacts with the hinge region or other pockets of the kinase ATP-binding site.

Below is a representative protocol for the synthesis of an N-aryl-2-fluoro-4-(trifluoromethyl)benzamide, a core structure in many developmental kinase inhibitors.

Protocol 1: General Procedure for the Acylation of an Aromatic Amine

This protocol details the synthesis of a model compound, N-(4-methoxyphenyl)-2-fluoro-4-(trifluoromethyl)benzamide, via a nucleophilic acyl substitution reaction.

Reaction Scheme:

Caption: Synthesis of an N-aryl benzamide.

Materials and Equipment:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• p-Anisidine (or other desired aromatic amine)

• Anhydrous Dichloromethane (DCM)

• Pyridine (or another non-nucleophilic base, e.g., triethylamine)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

• Standard glassware for extraction and filtration

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus

• Column chromatography setup (if required)

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the aromatic amine (e.g., p-anisidine, 1.0 equivalent) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add pyridine (1.2 equivalents) dropwise to the stirred solution. Rationale: The base is crucial to neutralize the HCl gas that evolves during the reaction, driving the equilibrium towards the product and preventing the protonation of the starting amine.[5]

• Acyl Chloride Addition: Dissolve 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.1 equivalents) in a small amount of anhydrous DCM and add it to a dropping funnel. Add the acyl chloride solution dropwise to the cooled amine solution over 15-20 minutes. Rationale: The dropwise addition at low temperature helps to control the exothermic reaction and minimize potential side reactions.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting amine spot is consumed.

• Work-up:

  • Quench the reaction by adding 1 M HCl solution and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally with brine. Rationale: The acid wash removes excess pyridine. The bicarbonate wash removes any unreacted starting acid (from hydrolysis of the acyl chloride). The brine wash removes residual water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to obtain the pure N-aryl-2-fluoro-4-(trifluoromethyl)benzamide.

Workflow Visualization

Caption: Step-by-step experimental workflow.

Physicochemical and Safety Data

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₃ClF₄O	[2]
Molecular Weight	226.55 g/mol	[2]
Appearance	Colorless to almost colorless clear liquid	[2]
Boiling Point	157 °C	[2]
Density	1.51 g/mL	[2]
Refractive Index	n20/D 1.47	[2]

| Storage | Store at 2 - 8 °C |[2] |

Table 2: Safety and Hazard Information

Hazard Category	Description	Precautionary Measures
Corrosivity	Causes severe skin burns and eye damage.	Wear protective gloves, clothing, eye, and face protection.[1]
Reactivity	Reacts with water and moisture, releasing corrosive HCl gas.	Handle under inert, dry conditions. Avoid contact with incompatible materials (water, alcohols, strong bases).[1]
Inhalation	May cause respiratory irritation.	Use in a well-ventilated area or with respiratory protection.[1]

| Handling | | Do not eat, drink, or smoke when handling. Wash hands thoroughly after use.[1] |

Note: Data is for the isomer 4-fluoro-2-(trifluoromethyl)benzoyl chloride and should be treated as indicative for the title compound.

Conclusion and Future Outlook

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly valuable reagent for the synthesis of bioactive molecules, particularly in the realm of kinase inhibitors. The strategic placement of its fluoro and trifluoromethyl groups provides a powerful means to enhance the metabolic stability and modulate the physicochemical properties of drug candidates. The straightforward acylation protocol described herein is broadly applicable and serves as a foundational method for incorporating this key structural motif. As the demand for targeted therapeutics with improved pharmacokinetic profiles continues to grow, the utility of precisely engineered building blocks like 2-fluoro-4-(trifluoromethyl)benzoyl chloride will undoubtedly expand, paving the way for the discovery of next-generation medicines.

References

• How to Prepare 2-(Trifluoromethyl)benzoic Acid? - FAQ - Guidechem. (URL not provided)
• Application Notes and Protocols for the Synthesis of Trifluoromethylated Heterocycles Using 2-(Trifluoromethyl)benzoyl Chloride - Benchchem. (URL not provided)

• Process for the preparation of kinase inhibitors and intermediates thereof - Patent US-9643927-B1 - PubChem. (URL: [Link])

• 2-Fluoro-5-(trifluoromethyl)benzoyl chloride - African Rock Art. (URL not provided)
• CN103274929B - Preparation method of 2-trifluoromethyl benzoic acid - Google P
• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones - Arkivoc. (URL not provided)
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• CN113698315A - Synthetic method of 2-trifluoromethyl benzamide - Google P

• Crystal structures of N-[4-(trifluoromethyl)phenyl]benzamide and N-(4-methoxyphenyl)benzamide at 173 K: a study of the energetics of conformational changes due to crystal packing - PMC - NIH. (URL: [Link])

• WO2006015859A1 - Trifluoromethyl substituted benzamides as kinase inhibitors. (URL: )
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• General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents - PubMed. (URL: [Link])

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• One-pot synthesis of novel (2R,4S)-N-aryl-4-hydroxy-1-(2,2,2-trifluoroacetyl) pyrrolidine-2-carboxamides via TiO₂-NPs and Pd(PPh₃)₂Cl₂ catalysts and investigation of their biological activities - PubMed. (URL: [Link])

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Application Notes & Protocols: Synthesis of Diaryl Ketones via Reaction of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride with Grignard Reagents

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive technical guide for the synthesis of functionalized diaryl ketones through the reaction of 2-fluoro-4-(trifluoromethyl)benzoyl chloride with various Grignard reagents. Diaryl ketones incorporating the trifluoromethyl moiety are pivotal structural motifs in medicinal chemistry and materials science. This guide elucidates the underlying reaction mechanisms, provides detailed, field-proven experimental protocols, and addresses common challenges and troubleshooting strategies. Emphasis is placed on controlling the high reactivity of Grignard reagents to selectively yield the desired ketone product, thereby preventing the common side reaction of tertiary alcohol formation.

Introduction: The Challenge and Significance

The reaction of an acyl chloride with a Grignard reagent is a classic method for carbon-carbon bond formation. However, the intrinsic high reactivity of Grignard reagents presents a significant challenge: the initially formed ketone is often more reactive than the starting acyl chloride, leading to a second nucleophilic attack and the formation of a tertiary alcohol as the major product.[1][2][3]

For the synthesis of diaryl ketones, particularly those bearing valuable functional groups like the trifluoromethyl group, isolating the ketone is paramount. These compounds are key building blocks in the development of pharmaceuticals and advanced materials. This guide details a robust protocol that modulates the reactivity of the Grignard reagent, enabling the selective synthesis of 2-fluoro-4-(trifluoromethyl)phenyl-substituted ketones in high yield.

Reaction Mechanism: Controlling Reactivity

The reaction proceeds via a nucleophilic acyl substitution. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the 2-fluoro-4-(trifluoromethyl)benzoyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion—a good leaving group—to yield the desired ketone.

The critical challenge is to prevent a second equivalent of the Grignard reagent from attacking the newly formed, and still highly reactive, ketone.[2][3]

Caption: General mechanism for the reaction of an acyl chloride with a Grignard reagent.

To selectively obtain the ketone, the reactivity of the Grignard reagent must be attenuated. This can be achieved by forming a complex with a ligand such as bis[2-(N,N-dimethylamino)ethyl] ether, which moderates the nucleophilicity of the Grignard reagent, preventing the second addition to the ketone.[4]

Experimental Protocol: Synthesis of (2-Fluoro-4-(trifluoromethyl)phenyl)(phenyl)methanone

This protocol details the reaction of 2-fluoro-4-(trifluoromethyl)benzoyl chloride with phenylmagnesium bromide.

3.1. Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Equivalents
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	126917-10-0	226.56	10	1.0
Magnesium turnings	7439-95-4	24.31	12	1.2
Bromobenzene	108-86-1	157.01	11	1.1
bis[2-(N,N-dimethylamino)ethyl] ether	3033-62-3	160.26	13	1.3
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	-	-
Iodine	7553-56-2	253.81	1 crystal	-
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46	-	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	144-55-8	84.01	-	-
Brine	-	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-	-

3.2. Equipment

• Three-neck round-bottom flask, flame-dried

• Dropping funnel, flame-dried

• Condenser, flame-dried

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen) supply

• Ice-water bath

• Heating mantle

• Separatory funnel

3.3. Procedure

Part A: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

• Setup: Assemble the flame-dried three-neck flask with a condenser, dropping funnel, and an inert gas inlet. Place magnesium turnings (12 mmol) and a single crystal of iodine in the flask.

• Initiation: Add a small portion (approx. 10%) of a solution of bromobenzene (11 mmol) in anhydrous THF (20 mL) to the magnesium turnings. The disappearance of the iodine color and gentle bubbling indicates the initiation of the reaction. If the reaction does not start, gentle warming with a heat gun may be necessary.[5]

• Formation: Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

Part B: Ketone Synthesis

• Complexation: In a separate flame-dried flask under an inert atmosphere, prepare a solution of bis[2-(N,N-dimethylamino)ethyl] ether (13 mmol) in anhydrous THF (10 mL).

• Cooling and Addition: Cool the Grignard reagent solution to -60 °C using a dry ice/acetone bath. Slowly add the bis[2-(N,N-dimethylamino)ethyl] ether solution to the Grignard reagent with vigorous stirring.

• Acylation: Prepare a solution of 2-fluoro-4-(trifluoromethyl)benzoyl chloride (10 mmol) in anhydrous THF (15 mL). Add this solution dropwise to the cooled, complexed Grignard reagent over 15 minutes. Maintain the temperature at -60 °C during the addition.[4]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

Part C: Workup and Purification

• Quenching: Cool the reaction mixture in an ice-water bath and slowly quench by adding 1 M HCl (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain the pure (2-fluoro-4-(trifluoromethyl)phenyl)(phenyl)methanone.

Workflow Diagram

Sources

• 1. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]
• 2. orgosolver.com [orgosolver.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Synthesis of Fluorinated Heterocycles Utilizing 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Abstract & Introduction: The Strategic Value of Fluorinated Scaffolds

In modern medicinal chemistry, the incorporation of fluorine atoms and trifluoromethyl (-CF3) groups into heterocyclic frameworks is a cornerstone strategy for optimizing drug candidates.[1] The unique physicochemical properties imparted by these moieties—such as enhanced metabolic stability, increased lipophilicity, and altered pKa—can profoundly improve a molecule's pharmacokinetic and pharmacodynamic profile.[1][2][3] The trifluoromethyl group, in particular, is a powerful bioisostere for groups like chlorine and can significantly enhance binding affinity and membrane permeability.[3]

2-Fluoro-4-(trifluoromethyl)benzoyl chloride emerges as a highly versatile and reactive building block for the construction of these valuable fluorinated heterocycles.[4][5] Its utility is rooted in the potent electrophilicity of the acyl chloride, which is amplified by the electron-withdrawing effects of the ortho-fluoro and para-trifluoromethyl substituents. This heightened reactivity facilitates efficient acylation reactions, which are often the gateway to more complex heterocyclic systems. This guide provides detailed protocols and mechanistic insights for leveraging this reagent in the synthesis of key heterocyclic scaffolds, primarily focusing on the construction of benzoxazinones and their subsequent conversion to quinazolinones—two classes of compounds with significant pharmacological interest.[6][7]

Core Synthetic Pathway: From Acylation to Heterocycle Formation

The most direct application of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is in the N-acylation of amino-functionalized precursors, which can then undergo intramolecular cyclization. The synthesis of quinazolinones via a benzoxazinone intermediate is a classic and robust illustration of this strategy.

Part I: Synthesis of 2-(2-Fluoro-4-(trifluoromethyl)phenyl)-3,1-benzoxazin-4-one

The initial step involves the formation of a 3,1-benzoxazin-4-one, a crucial intermediate for a variety of subsequent transformations.[6] The reaction proceeds via a two-stage mechanism: an initial N-acylation of an anthranilic acid derivative, followed by an in-situ cyclocondensation.

Causality Behind the Protocol:

• Nucleophilic Attack: The reaction is initiated by the nucleophilic amino group of anthranilic acid attacking the highly electrophilic carbonyl carbon of the benzoyl chloride.

• Base: A base, such as pyridine or triethylamine, is essential to act as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the acylation.[6] This prevents the protonation of the starting amine, which would render it non-nucleophilic.

• Temperature Control: The initial addition of the acyl chloride is performed at 0 °C to manage the exothermic nature of the acylation reaction, minimizing potential side reactions.[6]

• Cyclization: After N-acylation, the resulting N-acyl anthranilic acid undergoes intramolecular cyclization (dehydration) to form the stable six-membered benzoxazinone ring.

Sources

• 1. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. calpaclab.com [calpaclab.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Note: Streamlining Reaction Monitoring with Multinuclear NMR Spectroscopy for Products Derived from 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Introduction

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a pivotal building block in contemporary medicinal chemistry and materials science. Its unique electronic properties, conferred by the electron-withdrawing fluorine and trifluoromethyl substituents, make it a versatile reagent for synthesizing a diverse array of bioactive molecules and advanced materials. The precise characterization of reaction products derived from this reagent is paramount for ensuring structural integrity, purity, and, ultimately, the desired functional outcomes. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly through the observation of ¹H, ¹⁹F, and ¹³C nuclei, offers an unparalleled, non-destructive method for the unambiguous structural elucidation and quantitative analysis of these compounds.

This comprehensive guide provides a detailed framework for the NMR characterization of reaction products of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. We will delve into the practical aspects of sample preparation, optimization of NMR acquisition parameters, and the interpretation of spectral data for common reaction classes, including amide and ester formation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage multinuclear NMR for efficient and accurate reaction monitoring and product characterization.

Reactivity and NMR-Observable Transformations

2-Fluoro-4-(trifluoromethyl)benzoyl chloride readily undergoes nucleophilic acyl substitution reactions. The high reactivity of the acyl chloride moiety allows for facile reactions with a wide range of nucleophiles, most commonly amines and alcohols, to yield the corresponding amides and esters. Each of these transformations results in characteristic changes in the NMR spectrum, providing a clear fingerprint of the newly formed chemical entity.

Visualizing the Reaction Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent NMR analysis of a derivative of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Caption: A generalized workflow from synthesis to NMR-based structural confirmation.

Protocol 1: NMR Sample Preparation for Reaction Monitoring and Product Characterization

High-quality NMR data is contingent upon meticulous sample preparation.[1] The goal is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral quality.[1]

Materials:

• Reaction aliquot or isolated product

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube (5 mm, high precision)

• Pasteur pipette or syringe with a filter

• Vortex mixer

Procedure:

• Solvent Selection: Choose a deuterated solvent that completely dissolves the analyte. Chloroform-d (CDCl₃) is a common first choice for many organic molecules. For more polar compounds, DMSO-d₆ may be more suitable. The solvent choice is critical as it can influence chemical shifts.

• Analyte Concentration:

  • For routine ¹H NMR, aim for a concentration of 5-25 mg of the sample in 0.6-0.7 mL of deuterated solvent.[2]

  • For ¹³C NMR, a higher concentration of 50-100 mg is often required to achieve a good signal-to-noise ratio in a reasonable time.[2]

  • For ¹⁹F NMR, concentrations similar to ¹H NMR are generally sufficient due to the high sensitivity of the ¹⁹F nucleus.

• Sample Dissolution:

  • Accurately weigh the desired amount of the isolated product into a clean, dry vial.

  • Add the deuterated solvent (0.6-0.7 mL) and gently vortex until the sample is fully dissolved.

  • If analyzing a reaction mixture directly, ensure the aliquot is representative and dilute it accordingly with the deuterated solvent.

• Transfer to NMR Tube:

  • Draw the solution into a Pasteur pipette or a syringe fitted with a filter to remove any suspended particles.

  • Transfer the filtered solution into a clean NMR tube. Solid particles can interfere with the magnetic field homogeneity, leading to poor shimming and broadened spectral lines.[2]

• Capping and Labeling: Cap the NMR tube securely and label it clearly with a unique identifier.

Protocol 2: Acquisition of High-Resolution NMR Spectra

The following parameters are provided as a starting point and may require optimization based on the specific spectrometer and sample.

¹H NMR Acquisition

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker systems) is typically sufficient. A 30° pulse angle allows for a shorter relaxation delay.[3]

• Relaxation Delay (d1): For qualitative analysis, a delay of 1-2 seconds is generally adequate. For quantitative measurements, a longer delay of at least 5 times the longest T₁ of the signals of interest is necessary to ensure full relaxation.[4][5]

• Acquisition Time (aq): An acquisition time of 2-4 seconds provides good digital resolution for small molecules.[3]

• Number of Scans (ns): For most samples of sufficient concentration, 8 to 16 scans are adequate. Increasing the number of scans (e.g., to 64 or 128) can improve the signal-to-noise ratio for dilute samples, which scales with the square root of the number of scans.[6]

¹⁹F NMR Acquisition

• Pulse Program: A standard single-pulse experiment, often with proton decoupling, is used.

• Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) is recommended initially to ensure all fluorine signals are captured, as ¹⁹F chemical shifts span a much larger range than ¹H shifts.[7]

• Relaxation Delay (d1): Similar to ¹H NMR, 1-2 seconds is a good starting point.

• Number of Scans (ns): Due to the high sensitivity of ¹⁹F, fewer scans (e.g., 16-64) are often needed compared to ¹³C NMR.

¹³C NMR Acquisition

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30) is commonly used.

• Spectral Width: A typical spectral width for organic molecules is 0 to 220 ppm.

• Relaxation Delay (d1): A 2-second delay is a reasonable starting point.

• Number of Scans (ns): A significantly larger number of scans (e.g., 1024 or more) is often required to obtain a good signal-to-noise ratio, depending on the sample concentration.

Spectral Interpretation: From Starting Material to Products

The key to effective NMR characterization lies in comparing the spectra of the reaction mixture or purified product with that of the starting material, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Expected NMR Data for 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Assignment
¹H	~8.0-8.2	m	Aromatic-H
~7.5-7.7	m	Aromatic-H
¹⁹F	~ -63	s	-CF₃
~ -110 to -120	m	Ar-F
¹³C	~165	d	C=O
~120-140	m	Aromatic-C
~123 (q)	q	¹JCF ≈ 272	-CF₃

Note: These are approximate values and can vary based on the solvent and spectrometer frequency. The multiplicity of the aromatic protons will be complex due to H-H and H-F couplings.

Case Study 1: Amide Formation

Reacting 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with a primary amine (R-NH₂) yields an N-substituted amide.

Reaction Scheme:

Caption: General reaction for amide synthesis.

Expected Spectral Changes:

• ¹H NMR: The most significant change is the appearance of a new signal for the N-H proton, typically in the range of 7-9 ppm, which is often broad. New signals corresponding to the protons of the R-group will also appear.

• ¹⁹F NMR: The chemical shifts of the -CF₃ and Ar-F groups will likely experience a slight shift upon conversion of the acyl chloride to the amide.

• ¹³C NMR: The carbonyl carbon (C=O) signal will shift from the acyl chloride region (~165 ppm) to the amide region (~160-170 ppm).

Example: Reaction with Aniline

Nucleus	Expected Chemical Shift (ppm)	Expected Multiplicity	Notes
¹H	8.0-9.0	br s	N-H proton
7.0-8.0	m	Aromatic protons
¹⁹F	~ -63	s	-CF₃
~ -110 to -120	m	Ar-F
¹³C	~163	d	C=O

Case Study 2: Ester Formation

Reaction with an alcohol (R-OH) produces the corresponding ester.

Reaction Scheme:

Caption: General reaction for ester synthesis.

Expected Spectral Changes:

• ¹H NMR: The appearance of new signals corresponding to the protons of the R-group of the alcohol. For example, if methanol is used, a singlet around 3.9 ppm for the -OCH₃ group would be expected.[8]

• ¹⁹F NMR: Similar to amide formation, slight shifts in the fluorine signals are expected. The ¹⁹F chemical shift of the CF₃ group in methyl 4-(trifluoromethyl)benzoate is reported to be around -63.21 ppm in CDCl₃.[8]

• ¹³C NMR: The carbonyl carbon signal will shift to the ester region (~165-175 ppm). The ¹³C chemical shift for the carbonyl in methyl 4-(trifluoromethyl)benzoate is approximately 165.9 ppm.[8] Additionally, a new signal for the carbon of the -OR group will appear (e.g., ~52 ppm for -OCH₃).[8]

Quantitative NMR (qNMR) for Purity Assessment

qNMR can be employed to determine the purity of the final product without the need for a specific reference standard of the analyte.[9] This is achieved by comparing the integral of a known analyte proton signal to the integral of a signal from an internal standard of known purity and concentration.

Protocol for qNMR Sample Preparation:

• Select an Internal Standard: Choose a standard that has a simple ¹H NMR spectrum (ideally a singlet), is chemically inert, and has signals that do not overlap with the analyte signals.[10] Common standards include maleic acid, dimethyl sulfone, and 1,4-bis(trimethylsilyl)benzene.

• Accurate Weighing: Use a microbalance to accurately weigh both the analyte and the internal standard into the same vial.[11]

• Dissolution and Transfer: Dissolve the mixture in a deuterated solvent and transfer to an NMR tube as described in Protocol 1.

• Acquisition: Acquire the ¹H NMR spectrum using quantitative parameters, especially a long relaxation delay (d1 ≥ 5 * T₁).[5]

The purity of the analyte can then be calculated using the following formula:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Conclusion

Multinuclear NMR spectroscopy is an indispensable tool for characterizing the reaction products of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. By systematically applying the protocols for sample preparation, data acquisition, and spectral interpretation outlined in this guide, researchers can confidently determine the structure and purity of their synthesized compounds. The distinct spectral signatures provided by ¹H, ¹⁹F, and ¹³C NMR allow for rapid and reliable monitoring of reaction progress and unambiguous confirmation of the final product structure, thereby accelerating research and development in medicinal chemistry and materials science.

References

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Dona, A. C., et al. (2016). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC - PubMed Central. [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). [Link]

• Manufacturing Chemist. (2019). qNMR: top tips for optimised sample prep. [Link]

• University of Wisconsin-Madison Chemistry Department. (2020). Optimized Default 1H Parameters. [Link]

• Iowa State University Chemical Instrumentation Facility. NMR Sample Preparation. [Link]

• University of Cambridge Department of Chemistry. Quantitative NMR Spectroscopy. [Link]

• Supporting Information for relevant chemical synthesis papers. (Note: Specific citation for methyl 4-(trifluoromethyl)

• Boston University Chemical Instrumentation Center. Basic NMR Concepts. [Link]

• SDSU NMR Facility – Department of Chemistry. Basic Acquisition Parameters. [Link]

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• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
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• 4. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 3) Basic Acquisition Parameters | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
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• 9. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
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• 11. emerypharma.com [emerypharma.com]

Application Note: FTIR Spectroscopy for the Characterization of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride and its Derivatives

Abstract

This application note provides a comprehensive guide to the Fourier-Transform Infrared (FTIR) spectroscopy of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a critical building block in modern synthetic chemistry. Valued for its role in the development of novel pharmaceuticals and agrochemicals, precise and rapid characterization of this reactive intermediate is paramount.[1][2] FTIR spectroscopy offers a powerful, non-destructive method for confirming molecular identity, assessing purity, and monitoring reaction progress. We will delve into the underlying spectroscopic principles, detailing how the strong inductive effects of the fluorine and trifluoromethyl substituents modulate the vibrational frequencies of the molecule. A detailed, field-proven protocol for analysis using Attenuated Total Reflectance (ATR)-FTIR is provided, alongside a thorough guide to spectral interpretation and characteristic band assignments.

Introduction: The Significance of Fluorinated Benzoyl Chlorides

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly versatile reagent in organic synthesis. The presence of both a fluorine atom and a trifluoromethyl group on the benzene ring imparts unique electronic properties, lipophilicity, and metabolic stability to target molecules, making it a favored intermediate in drug discovery and materials science.[1][3][4] The acyl chloride functional group is highly reactive, readily participating in acylation reactions to form esters, amides, and other derivatives.[5]

Given its reactivity, particularly its sensitivity to moisture, a rapid and reliable analytical technique is essential for quality control and reaction monitoring.[6] FTIR spectroscopy is ideally suited for this purpose. By measuring the absorption of infrared radiation, which excites molecular vibrations, an FTIR spectrum provides a unique "fingerprint" of the compound. This note will focus on interpreting this fingerprint, with special attention to the key functional groups: the acyl chloride carbonyl (C=O), the aromatic carbon-fluorine bond (C-F), and the trifluoromethyl group (CF₃).

Spectroscopic Principles: Inductive Effects on Vibrational Frequencies

The IR spectrum of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is dominated by the strong electron-withdrawing nature of its substituents. This fundamentally alters the position of key absorption bands when compared to unsubstituted benzoyl chloride.

• Carbonyl (C=O) Stretching: The C=O bond in acyl chlorides characteristically absorbs at a high frequency, typically in the 1775–1810 cm⁻¹ range, due to the electronegativity of the adjacent chlorine atom.[7][8] In this specific molecule, the powerful inductive (-I) effect of the fluorine and trifluoromethyl groups further withdraws electron density from the benzene ring and, consequently, from the carbonyl carbon. This withdrawal strengthens and shortens the C=O double bond, causing its stretching frequency to shift to an even higher wavenumber. This distinct, high-frequency peak is often the most prominent feature in the spectrum.

• Trifluoromethyl (CF₃) Group Vibrations: The CF₃ group gives rise to several very strong and characteristic absorption bands due to C-F stretching modes. These are typically observed in the 1100-1350 cm⁻¹ region.[9][10] The coupling between the C-F vibrations often results in multiple, intense peaks that are a clear indicator of the group's presence.[11] The C-CF₃ stretching mode itself is also a characteristic frequency.[10]

• Aromatic C-F and C-Cl Vibrations: The stretching vibration of the fluorine atom attached directly to the aromatic ring (Ar-F) also produces a strong absorption, typically in the 1200-1300 cm⁻¹ range. The C-Cl stretch from the acyl chloride group is found at lower frequencies, in the fingerprint region (below 800 cm⁻¹), and can sometimes be difficult to assign definitively due to overlapping peaks.[8][12]

Experimental Protocol: ATR-FTIR Analysis of a Reactive Acyl Chloride

Rationale for Method Selection: Attenuated Total Reflectance (ATR) is the preferred technique for analyzing reactive and moisture-sensitive compounds like acyl chlorides. It requires minimal to no sample preparation, reducing the risk of hydrolysis from atmospheric moisture.[13] The sample is analyzed neat, providing a fast and accurate spectrum of the bulk material.

Safety Precautions:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is corrosive and lachrymatory.

• It reacts with moisture (including humidity in the air) to release corrosive hydrogen chloride (HCl) gas.

• All handling must be performed in a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile or neoprene gloves.

Instrumentation and Materials:

• FTIR Spectrometer equipped with a Diamond or Germanium ATR accessory.

• Anhydrous solvents for cleaning (e.g., isopropanol, hexane).

• Lint-free laboratory wipes.

• Plastic pipette or clean spatula.

Step-by-Step Protocol

• Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium.

• Background Scan: Clean the ATR crystal surface first with a lint-free wipe soaked in isopropanol, followed by a final wipe with a dry one. Record a background spectrum. This is a critical step to subtract the spectral contributions of the atmosphere (CO₂ and H₂O) and the ATR crystal itself.

• Sample Application: In a fume hood, carefully place a small amount of the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride sample directly onto the center of the ATR crystal. For a liquid, one drop is sufficient. For a solid, use a clean spatula to place a few milligrams on the crystal.

• Apply Pressure (for solids): If the sample is a solid, lower the ATR press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. Good contact is essential for a high-quality spectrum.

• Data Acquisition: Collect the sample spectrum. Typical acquisition parameters are a resolution of 4 cm⁻¹ over the 4000–400 cm⁻¹ range, with 16 to 32 co-added scans to improve the signal-to-noise ratio.

• Post-Measurement Cleaning: After analysis, clean the sample from the ATR crystal immediately using a lint-free wipe and an appropriate anhydrous solvent. Perform a final clean with isopropanol. Run a "clean check" scan to ensure no sample residue remains.

Experimental Workflow Diagram

Caption: ATR-FTIR workflow for reactive acyl chlorides.

Data Interpretation: Characteristic Vibrational Frequencies

The FTIR spectrum of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride can be analyzed by assigning absorption bands in specific regions to the vibrations of its functional groups. The table below summarizes the expected key absorptions.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Comments
3100–3000	Aromatic C-H Stretch	Medium-Weak	Characteristic of C-H bonds on the benzene ring.
~1795–1815	C=O Stretch (Acyl Chloride)	Very Strong, Sharp	Primary diagnostic peak. Frequency is elevated due to the strong inductive effect of F and CF₃ substituents.[7]
~1605, ~1590	Aromatic C=C Stretch	Medium	Skeletal vibrations of the benzene ring.
~1320–1340	C-CF₃ Stretch	Strong	A key signature for the trifluoromethyl group attached to the ring.[10]
~1250–1290	Aromatic C-F Stretch	Strong	Corresponds to the fluorine atom directly substituted on the ring.
~1120–1180	CF₃ Asymmetric & Symmetric Stretch	Very Strong, often multiple bands	An unmistakable and intense set of absorptions confirming the CF₃ group.[9]
700–800	C-Cl Stretch	Medium-Strong	Located in the fingerprint region. May be coupled with other vibrations.[8]

Spectral Analysis in Practice: When examining a spectrum, the first step is to locate the intense, sharp peak in the ~1800 cm⁻¹ region. Its presence is strong evidence for the acyl chloride's carbonyl group. Next, the region between 1100 and 1350 cm⁻¹ should be inspected for the series of very strong absorptions characteristic of the C-F bonds in the CF₃ group and on the aromatic ring. The absence of a broad absorption band between 2500-3300 cm⁻¹ confirms the absence of the precursor carboxylic acid (which would show a prominent O-H stretch).

Conclusion

FTIR spectroscopy, particularly using the ATR technique, is an indispensable tool for the analysis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and its derivatives. The method is fast, requires minimal sample preparation, and provides unambiguous confirmation of the compound's identity. By understanding the influence of the powerful electron-withdrawing fluoro-substituents, researchers can confidently interpret the key features of the IR spectrum: the high-frequency C=O stretch and the intense C-F and CF₃ absorptions. This allows for robust quality control, reaction monitoring, and assurance of material integrity in research and development settings.

References

• Beg, M. A. A., & Clark, H. C. (1960). CHEMISTRY OF THE TRIFLUOROMETHYL GROUP: PART V. INFRARED SPECTRA OF SOME PHOSPHORUS COMPOUNDS CONTAINING CF3. Canadian Journal of Chemistry, 38(1), 119-124. [Link]

• Zheng, D., et al. (2006). Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy. The Journal of Physical Chemistry B, 110(3), 1339-1345. [Link]

• Yadav, J. S., & Singh, S. (1986). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. Pramana, 27(1-2), 121-132. [Link]

• Oregon State University. (2018). The C=O Stretch. Chemistry 334/335/336 Organic Chemistry I/II/III Laboratory Manual. [Link]

• University of Calgary. Spectroscopic Analysis of Acyl Chlorides. Chemistry 351/353. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (n.d.). Introduction to Spectroscopy. [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Jetir. (2019). FT-IR RAMAN STRUCTURE, VIBRATIONAL FREQUENCY ANALYSIS OF FLURO BENZYL CHLORIDE BASED OF DFT METHODCALCULATION. JETIR, 6(6). [Link]

• African Rock Art. (n.d.). 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. [Link]

• Chemistry Stack Exchange. (n.d.). Infrared spectra of acid chlorides. [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. [Link]

• IRUG. (n.d.). Infrared & Raman Users Group. [Link]

• Wikipedia. (n.d.). Organofluorine chemistry. [Link]

• ResearchGate. (2019). What should I reconsider in my experiment for acyl chloride to be formed?. [Link]

• Save My Exams. (2025). Acyl Chlorides (OCR A Level Chemistry A): Revision Note. [Link]

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• 12. jetir.org [jetir.org]
• 13. drawellanalytical.com [drawellanalytical.com]

Technical Notes & Optimization

Technical Support Center: 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to the technical support center for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. This guide is designed for researchers, chemists, and drug development professionals to provide expert advice on handling, storage, and reaction troubleshooting. Our goal is to ensure the integrity of your starting material and the success of your experiments by preventing the primary mode of degradation: hydrolysis.

Introduction: The Challenge of Reactivity

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly valuable synthetic intermediate, prized for its ability to introduce a fluorinated benzoyl moiety into complex molecules, often enhancing biological activity.[1] However, its utility is directly linked to its high reactivity. The electrophilic carbonyl carbon, activated by both the chlorine atom and the electron-withdrawing trifluoromethyl group, makes the compound exceptionally susceptible to nucleophilic attack.[1][2] The most common and detrimental nucleophile it will encounter is ambient moisture.

Hydrolysis, the reaction with water, is a rapid and often exothermic process that converts the reactive acyl chloride into the corresponding, and typically unreactive, 2-fluoro-4-(trifluoromethyl)benzoic acid, releasing corrosive hydrogen chloride (HCl) gas in the process.[3][4][5] This degradation compromises reagent purity, impacts reaction stoichiometry, and can lead to failed or low-yielding syntheses. This guide provides the necessary protocols and knowledge to mitigate this risk.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is not working. What is the most likely cause?

A1: The most probable cause is the deactivation of your acyl chloride through hydrolysis.[6] If the reagent has been improperly stored or handled, it may have converted to 2-fluoro-4-(trifluoromethyl)benzoic acid. This carboxylic acid will not participate in typical acylation reactions. Always ensure you are using a fresh or properly stored bottle of the reagent under strictly anhydrous conditions.[6]

Q2: How can I quickly check if my 2-Fluoro-4-(trifluoromethyl)benzoyl chloride has hydrolyzed?

A2: While a definitive answer requires analytical techniques like NMR or IR spectroscopy, a simple preliminary check can be informative. Carefully open the reagent bottle in a fume hood. If you observe significant fuming (HCl gas reacting with atmospheric moisture) or if the liquid appears cloudy, it is a strong indicator of hydrolysis. The presence of a solid precipitate (the carboxylic acid) is a definitive sign of degradation.

Q3: What are the ideal storage conditions for this reagent?

A3: To maximize shelf-life, the reagent must be stored in a tightly sealed container, preferably with a PTFE-lined cap, in a cool, dry, and well-ventilated area.[7][8] Storage at 2-8°C is recommended. Crucially, the bottle should be stored under an inert atmosphere (e.g., nitrogen or argon) to displace moisture-laden air.[9][10]

Q4: I don't have a glovebox. Can I still use this reagent successfully?

A4: Yes, with careful technique. While a glovebox is ideal, you can create a localized inert environment. This involves using oven-dried glassware, anhydrous solvents, and techniques like a nitrogen or argon balloon or a Schlenk line to handle the reagent. The key is to minimize exposure to the atmosphere at every step.

Q5: What happens if I use a solvent that isn't completely dry?

A5: Any water in your solvent will react with the acyl chloride, consuming your reagent and generating HCl and the corresponding carboxylic acid. This will reduce your yield and introduce impurities. Always use solvents with very low water content, preferably from a sealed bottle over molecular sieves or a solvent purification system.

Troubleshooting Guide: Common Experimental Failures

This section addresses specific issues you may encounter and provides a logical framework for troubleshooting.

Observed Problem	Potential Cause	Recommended Solution & Rationale
Low or No Product Yield	Hydrolyzed Starting Material: The acyl chloride has degraded to the carboxylic acid.	Action: Use a fresh bottle or repurify the existing material by distillation (for advanced users only, requires caution). Rationale: The carboxylic acid is not reactive under standard acylation conditions.[6]
Wet Solvents/Reagents: Moisture introduced into the reaction flask is destroying the acyl chloride.	Action: Use freshly dried, anhydrous solvents. Ensure all other reagents (e.g., amines, alcohols) are also anhydrous. Rationale: Acyl chlorides react vigorously with water.[2][3]
Inadequate Inert Atmosphere: Atmospheric moisture is entering the reaction vessel during setup or the reaction itself.	Action: Ensure all glassware is oven- or flame-dried. Assemble the apparatus hot and cool under a stream of inert gas. Maintain a positive pressure of nitrogen or argon throughout the experiment. Rationale: Preventing contact with air is critical for moisture-sensitive reagents.[10]
Formation of Unexpected Byproducts	Incomplete Reaction: Hydrolysis creates the carboxylic acid, which may remain in the final product.	Action: Improve anhydrous technique (see above). Rationale: Preventing the side reaction is the best way to avoid the byproduct.
Reaction with Base: If using an amine base (e.g., pyridine, triethylamine), residual water can cause the formation of the corresponding carboxylate salt.	Action: Use an anhydrous grade of the amine base, distilled over a suitable drying agent. Rationale: The base is meant to scavenge HCl, not react with water.[11]
Reaction is Exothermic and Releases Gas	Quenching with Water/Aqueous Solutions: This is the expected behavior when quenching the reaction.	Action: This is not a failure, but a safety consideration. Always perform the quench slowly, in an ice bath, and within a fume hood to control the exotherm and vent the HCl gas safely.[6] Rationale: The rapid reaction of excess acyl chloride with water generates heat and gas.[3]

Visualizing the Problem: The Hydrolysis Pathway

The following diagram illustrates the nucleophilic addition-elimination mechanism by which water attacks 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, leading to its degradation.

Caption: Mechanism of Acyl Chloride Hydrolysis.

Experimental Protocols: Best Practices for Anhydrous Technique

Adherence to these protocols is critical for preventing hydrolysis and ensuring experimental success.

Protocol 1: Handling and Dispensing the Reagent

Objective: To transfer the acyl chloride from its storage bottle to the reaction vessel without exposure to atmospheric moisture.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (in original bottle)

• Oven-dried reaction flask with a rubber septum

• Dry, gas-tight syringe with a needle

• Inert gas source (Nitrogen or Argon) with tubing and a needle

Procedure:

• Prepare Glassware: Ensure your reaction flask and syringe are completely dry by placing them in an oven at >120°C for at least 4 hours. Assemble the flask with its septum while hot and allow it to cool to room temperature under a stream of inert gas.

• Inert the System: Puncture the septum of the reaction flask with a needle connected to the inert gas line to maintain a positive pressure. Use another needle as an outlet.

• Prepare Reagent Bottle: Gently wipe the reagent bottle's cap and neck to remove any surface condensation. Briefly flush the headspace of the bottle with inert gas using two needles (one for gas in, one for gas out) to displace any moist air that may have entered during previous use.[9]

• Withdraw Reagent: Puncture the septum of the reagent bottle with the dry syringe needle. Slowly draw the required volume of the acyl chloride into the syringe. It is good practice to draw a small amount of inert gas into the syringe on top of the liquid (an "air" bubble) to act as a buffer.

• Transfer Reagent: Immediately transfer the reagent by injecting it through the septum of your prepared reaction flask.

• Clean Up: Carefully quench any residual reagent in the syringe by slowly injecting it into a beaker containing a suitable alcohol (e.g., isopropanol) in the fume hood.

Visual Workflow: Anhydrous Reagent Transfer

Caption: Step-by-step workflow for moisture-free reagent handling.

References

• Sciencemadness Discussion Board. (2020). Acyl chlorides stability. Retrieved from [Link]

• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level). Retrieved from [Link]

• Clark, J. (n.d.). Preparation of acyl chlorides (acid chlorides). Chemguide. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Preparation of Acyl Chlorides. Retrieved from [Link]

• Study.com. (n.d.). Video: Acyl Chloride Uses, Reactions & Synthesis. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023). Preparations and Reactions of Acyl Chlorides [Video]. YouTube. [Link]

• Google Patents. (n.d.). CN113698315A - Synthetic method of 2-trifluoromethyl benzamide.

• Save My Exams. (n.d.). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved from [Link]

• Clark, J. (n.d.). Reaction between acyl chlorides and water - addition / elimination. Chemguide. Retrieved from [Link]

• Request PDF. (2020). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. Retrieved from [Link]

• PubChem. (n.d.). 2-(Trifluoromethyl)benzoyl chloride. Retrieved from [Link]

• African Rock Art. (n.d.). 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. Retrieved from [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. 3-FLUORO-4-(TRIFLUOROMETHYL)BENZOYL CHLORIDE - Safety Data Sheet [chemicalbook.com]
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• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. youtube.com [youtube.com]

Technisches Support-Center: Aufreinigung von Produkten aus Reaktionen mit 2-Fluor-4-(trifluormethyl)benzoylchlorid

Answering in German as requested by the user.

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument dient als technischer Leitfaden zur Fehlerbehebung bei der Aufreinigung von Reaktionsprodukten, die von 2-Fluor-4-(trifluormethyl)benzoylchlorid abgeleitet sind. Als hochreaktives Acylierungsmittel wird diese Verbindung häufig zur Synthese von Amiden und Estern verwendet, die wichtige Bausteine in der pharmazeutischen und agrochemischen Forschung sind.[1] Die einzigartigen elektronischen Eigenschaften, die durch die Fluor- und Trifluormethylgruppen verliehen werden, führen jedoch oft zu spezifischen Herausforderungen bei der Produktisolierung und -aufreinigung.

Dieser Leitfaden bietet praktische Lösungen für häufig auftretende Probleme, detaillierte Protokolle und logische Arbeitsabläufe, um eine hohe Reinheit und Ausbeute Ihrer Zielverbindungen zu gewährleisten.

Häufig gestellte Fragen (FAQs)

F1: Was sind die häufigsten Verunreinigungen bei Reaktionen mit 2-Fluor-4-(trifluormethyl)benzoylchlorid?

A1: Die häufigste Verunreinigung ist die durch Hydrolyse des Ausgangsmaterials gebildete 2-Fluor-4-(trifluormethyl)benzoesäure.[2][3] Aufgrund der hohen Reaktivität des Acylchlorids reagiert es leicht mit Spuren von Wasser in Lösungsmitteln oder in der Atmosphäre. Andere häufige Verunreinigungen sind nicht umgesetzte Nukleophile (z. B. Amine oder Alkohole) und mögliche Nebenprodukte, die aus der Reaktivität der Substrate entstehen.

F2: Was ist der erste entscheidende Schritt zur Aufreinigung nach Abschluss der Reaktion?

A2: Der erste und wichtigste Schritt ist eine sorgfältige wässrige Aufarbeitung. Dieser Prozess dient dazu, den Großteil der polaren und ionischen Verunreinigungen zu entfernen, bevor zu spezifischeren Methoden wie Chromatographie oder Umkristallisation übergegangen wird. Eine typische Aufarbeitung umfasst sequentielle Waschungen mit einer verdünnten basischen Lösung (z. B. gesättigtes Natriumbicarbonat), um die saure Verunreinigung zu entfernen, gefolgt von einer Wäsche mit Sole, um die organische Phase zu trocknen und Emulsionen zu brechen.[4][5]

F3: Wie wähle ich zwischen Säulenchromatographie und Umkristallisation für mein Produkt?

A3: Die Wahl hängt vom physikalischen Zustand Ihres Produkts ab. Die Umkristallisation ist die Methode der Wahl für feste Produkte, da sie oft eine höhere Reinheit mit geringerem Lösungsmittelverbrauch ermöglicht.[6][7] Die Säulenchromatographie ist unerlässlich für ölige oder flüssige Produkte und ist auch nützlich, um feste Produkte von Verunreinigungen mit sehr ähnlicher Polarität zu trennen, die bei der Umkristallisation zusammen ausfallen könnten.[4][8]

F4: Mein Produkt ist ein Öl und kann nicht durch Umkristallisation gereinigt werden. Was sind meine Optionen?

A4: Für ölige Produkte ist die Säulenchromatographie die primäre Aufreinigungsmethode.[4] Die Optimierung des Lösungsmittelsystems (Eluent) ist entscheidend für eine erfolgreiche Trennung. Systeme auf Basis von Hexan/Ethylacetat sind ein guter Ausgangspunkt. Bei schwer zu trennenden Mischungen können alternative stationäre Phasen wie Pentafluorphenyl (PFP)-Säulen eine andere Selektivität für fluorierte aromatische Verbindungen bieten.[9]

Leitfaden zur Fehlerbehebung

Dieser Abschnitt befasst sich mit spezifischen Problemen, die während des Aufreinigungsprozesses auftreten können, und bietet gezielte Lösungen.

Problem	Wahrscheinliche Ursache(n)	Empfohlene Lösung(en)
Problem 1: Endprodukt ist mit 2-Fluor-4-(trifluormethyl)benzoesäure verunreinigt.	Unvollständige Entfernung während der wässrigen Aufarbeitung. Hydrolyse des Ausgangsmaterials aufgrund von Feuchtigkeit.[3]	1. Wiederholen Sie die basische Wäsche: Lösen Sie Ihr rohes Produkt in einem organischen Lösungsmittel (z. B. Dichlormethan oder Ethylacetat) und waschen Sie es erneut gründlich mit gesättigter Natriumbicarbonat-Lösung.[4] 2. Säulenchromatographie: Die Carbonsäure ist polarer als die meisten Amid- oder Esterprodukte und kann durch Kieselgelchromatographie leicht abgetrennt werden.[4] 3. Präventiv: Führen Sie Reaktionen unter einer inerten Atmosphäre (Stickstoff oder Argon) mit trockenen Lösungsmitteln durch, um die Hydrolyse zu minimieren.[5]
Problem 2: Schlechte Trennung (Co-Elution) bei der Säulenchromatographie.	Das gewählte Lösungsmittelsystem bietet keine ausreichende Selektivität. Die Polarität des Produkts und der Verunreinigung sind zu ähnlich.	1. Optimieren Sie das Eluentensystem: Verringern Sie die Polarität des Eluenten (z. B. erhöhen Sie den Hexananteil gegenüber Ethylacetat), um die Retention zu erhöhen und die Auflösung zu verbessern.[10] 2. Ändern Sie die Lösungsmittel: Ersetzen Sie Ethylacetat durch ein anderes Lösungsmittel wie Diethylether oder eine Mischung aus Dichlormethan/Methanol, um die Selektivität zu verändern. 3. Wechseln Sie die stationäre Phase: Erwägen Sie die Verwendung einer PFP- oder Phenyl-Hexyl-Säule, die alternative Trennmechanismen für aromatische und fluorierte Verbindungen bietet.[9]
Problem 3: Produkt kristallisiert nicht aus der Lösung aus ("Aussalzen").	Die Lösung ist zu konzentriert oder zu verdünnt. Hohe Konzentration an Verunreinigungen. Das gewählte Lösungsmittel ist ungeeignet.	1. Induzieren Sie die Kristallisation: Kratzen Sie mit einem Glasstab an der Innenseite des Kolbens an der Oberfläche der Lösung. Fügen Sie einen Impfkristall des reinen Produkts hinzu.[6] 2. Konzentrieren oder verdünnen: Wenn keine Kristalle entstehen, verdampfen Sie einen Teil des Lösungsmittels, um die Konzentration zu erhöhen. Wenn das Produkt ausölt, erhitzen Sie die Lösung erneut und fügen Sie etwas mehr Lösungsmittel hinzu.[6] 3. Langsames Abkühlen: Lassen Sie die Lösung langsam auf Raumtemperatur abkühlen, bevor Sie sie in ein Eisbad stellen. Eine zu schnelle Abkühlung begünstigt die Ölbildung.[6] 4. Ändern Sie das Lösungsmittelsystem: Verwenden Sie ein anderes Lösungsmittel oder ein Lösungsmittelsystem aus zwei Komponenten (ein Lösungsmittel, in dem das Produkt gut löslich ist, und ein "Anti-Lösungsmittel", in dem es schlecht löslich ist).[6]
Problem 4: Sehr geringe Ausbeute nach der Aufreinigung.	Produktverlust während der wässrigen Aufarbeitungen. Unvollständige Elution von der Chromatographiesäule. Falsche Wahl des Umkristallisationslösungsmittels.	1. Rückextraktion: Extrahieren Sie die wässrigen Schichten nach der Aufarbeitung erneut mit dem organischen Lösungsmittel, um gelöstes Produkt zurückzugewinnen.[4] 2. Chromatographie-Spülung: Spülen Sie die Säule nach der Elution Ihres Produkts mit einem viel polareren Lösungsmittel (z. B. 10 % Methanol in Dichlormethan), um sicherzustellen, dass das gesamte Produkt eluiert wurde. 3. Umkristallisation optimieren: Stellen Sie sicher, dass Sie die minimale Menge an heißem Lösungsmittel verwenden, um das Produkt aufzulösen, und kühlen Sie die Lösung gründlich ab (z. B. im Eisbad), um die Ausfällung zu maximieren.[7][11]

Visualisierung von Arbeitsabläufen und Reaktionen

Die folgenden Diagramme veranschaulichen den Entscheidungsprozess für die Aufreinigung und die primäre chemische Umwandlung.

Abbildung 1: Entscheidungsbaum für die Aufreinigungsstrategie.

Abbildung 2: Haupt- und Nebenreaktionswege.

Detaillierte experimentelle Protokolle

Protokoll 1: Allgemeine wässrige Aufarbeitung

Dieses Verfahren ist darauf ausgelegt, saure Verunreinigungen und überschüssige wasserlösliche Reagenzien zu entfernen.

• Nach Abschluss der Reaktion kühlen Sie die Reaktionsmischung auf Raumtemperatur ab.

• Verdünnen Sie die Mischung mit einem geeigneten organischen Lösungsmittel (z. B. 100 mL Ethylacetat oder Dichlormethan).

• Überführen Sie die Lösung in einen Scheidetrichter.

• Waschen Sie die organische Schicht mit einer gesättigten wässrigen Lösung von Natriumbicarbonat (NaHCO₃) (2 x 50 mL). Achtung: Entlüften Sie den Scheidetrichter häufig, da CO₂-Gas entwickelt werden kann.[4]

• Optional: Wenn ein basisches Nukleophil (z. B. ein Amin) im Überschuss verwendet wurde, waschen Sie die organische Schicht mit 1M Salzsäure (HCl) (1 x 50 mL), um es zu entfernen.[5]

• Waschen Sie die organische Schicht mit Sole (gesättigte NaCl-Lösung) (1 x 50 mL), um restliches Wasser zu entfernen und die Phasentrennung zu unterstützen.[4]

• Trocknen Sie die abgetrennte organische Schicht über wasserfreiem Natriumsulfat (Na₂SO₄) oder Magnesiumsulfat (MgSO₄).[12]

• Filtrieren Sie das Trockenmittel ab und konzentrieren Sie das Filtrat unter reduziertem Druck, um das Rohprodukt zu erhalten.

Protokoll 2: Aufreinigung durch Kieselgel-Säulenchromatographie

Diese Methode eignet sich zur Trennung von Verbindungen mit unterschiedlicher Polarität.

• Vorbereitung: Packen Sie eine Kieselgelsäule mit einer Aufschlämmung aus Kieselgel in einem unpolaren Lösungsmittel (z. B. Hexan).

• Probenbeladung: Lösen Sie das Rohprodukt in einer minimalen Menge des organischen Lösungsmittels (vorzugsweise das Elutionsmittel oder ein stärkeres Lösungsmittel wie Dichlormethan). Adsorbieren Sie diese Lösung auf einer kleinen Menge Kieselgel ("Trockenbeladung") oder tragen Sie sie direkt auf die vorbereitete Säule auf.

• Elution: Beginnen Sie die Elution mit einem unpolaren Lösungsmittelsystem (z. B. 100 % Hexan) und erhöhen Sie allmählich die Polarität, indem Sie den Anteil eines polareren Lösungsmittels (z. B. Ethylacetat) erhöhen. Ein typischer Gradient für Ester oder Amide könnte von 5 % Ethylacetat in Hexan bis zu 30-50 % Ethylacetat in Hexan reichen.

• Fraktionssammlung: Sammeln Sie die eluierenden Fraktionen in Reagenzgläsern und analysieren Sie sie mittels Dünnschichtchromatographie (DC), um die Fraktionen zu identifizieren, die Ihr reines Produkt enthalten.

• Isolierung: Vereinigen Sie die reinen Fraktionen und entfernen Sie das Lösungsmittel unter reduziertem Druck, um das gereinigte Produkt zu erhalten.

Protokoll 3: Aufreinigung durch Umkristallisation

Dieses Protokoll ist ideal für die Aufreinigung fester Produkte.

• Lösungsmittelauswahl: Wählen Sie ein Lösungsmittel (oder ein Lösungsmittelsystem), in dem Ihr Produkt bei hohen Temperaturen gut, bei niedrigen Temperaturen jedoch schlecht löslich ist.[4] Gängige Lösungsmittel sind Ethanol, Isopropanol, Toluol oder Hexan/Ethylacetat-Mischungen.

• Auflösung: Geben Sie das rohe feste Produkt in einen Erlenmeyerkolben. Fügen Sie eine minimale Menge des gewählten Lösungsmittels hinzu. Erhitzen Sie die Mischung unter Rühren, bis sich der Feststoff vollständig auflöst. Fügen Sie bei Bedarf tropfenweise mehr heißes Lösungsmittel hinzu.[7][13]

• Heißfiltration (optional): Wenn unlösliche Verunreinigungen vorhanden sind, filtrieren Sie die heiße Lösung schnell durch einen vorgewärmten Trichter.

• Kristallisation: Lassen Sie das Filtrat langsam auf Raumtemperatur abkühlen. Decken Sie den Kolben ab, um eine Verdunstung des Lösungsmittels zu verhindern. Sobald die Kristallbildung abgeschlossen zu sein scheint, stellen Sie den Kolben für mindestens 30 Minuten in ein Eisbad, um die Ausbeute zu maximieren.[6][7]

• Isolierung: Sammeln Sie die Kristalle durch Vakuumfiltration mit einem Büchner-Trichter.[13]

• Waschen: Waschen Sie die Kristalle im Trichter mit einer kleinen Menge eiskaltem Umkristallisationslösungsmittel, um anhaftende Mutterlauge zu entfernen.

• Trocknen: Trocknen Sie die gereinigten Kristalle in einem Vakuumofen oder einem Exsikkator bis zur Gewichtskonstanz.

Referenzen

• Technical Support Center: Optimizing Chromatographic Co-elution with 1-Bromo-4-(trifluoromethyl)benzene-d4 - Benchchem. (n.d.). BenchChem.

• Insights into Deoxytrifluoromethylation/Aromatization to Access Highly Substituted Trifluoromethyl Arenes. (2025). ChemRxiv.

• Process for the purification of esters. (1985). Google Patents.

• 4-Fluoro-2-(trifluoromethyl)benzoyl chloride. (n.d.). Synquest Labs.

• Technical Support Center: Purification of Products from 4-(Chloromethyl)benzoyl Chloride Reactions. (n.d.). BenchChem.

• Process for the preparation of trifluoromethylbenzoyl halides. (1981). European Patent Office.

• Synthesis and Applications of α-Trifluoromethylated Alkylborons. (n.d.). PMC - NIH.

• 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride. (2022). Apollo Scientific.

• Synthetic method of 2-chlorine-4-trifluoromethyl benzoic acid. (n.d.). Google Patents.

• Technical Support Center: Purification of Crude 2-Amino-4-fluorobenzoic Acid by Recrystallization. (n.d.). BenchChem.

• 2-Fluoro-5-(trifluoromethyl)benzoyl chloride. (n.d.). Smolecule.

• Synthetic method of 2-trifluoromethyl benzamide. (n.d.). Google Patents.

• Intermediate compound for preparing 4-chloro-2-trifluoromethyl-acetophenone, preparation method and application thereof. (n.d.). Google Patents.

• Purification strategies for removing benzyl chloride from reaction mixtures. (n.d.). BenchChem.

• Recrystallization of Benzoic Acid. (n.d.). University of Missouri–St. Louis.

• Technical Support Center: Optimizing Amidation Reactions with 4-(Chloromethyl)benzoyl Chloride. (n.d.). BenchChem.

• Application Notes and Protocols: Synthesis of Amides from 2-Methoxybenzoyl Chloride and Anilines. (n.d.). BenchChem.

• Preparation method of 2,3,4,5-tetrafluorobenzoyl chloride. (n.d.). Google Patents.

• Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. (n.d.). University of Huddersfield Research Portal.

• Lab Report Recrystallization. (2016). Florida A&M University.

• Insights into Deoxytrifluoromethylation/Aromatization to Access Highly Substituted Trifluoromethyl Arenes. (n.d.). PMC - NIH.

• 2-fluoro-4-(trifluoromethyl)benzoyl chloride. (n.d.). Sigma-Aldrich.

• 2-(Trifluoromethyl)benzoyl chloride. (n.d.). PubChem.

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, min 98%, 1 gram. (n.d.). Oakwood Chemical.

• Preparation of trifluoromethyl-benzoyl halides. (1985). Google Patents.

• Application Notes and Protocols for the Synthesis of Amides using 4-(Chloromethyl)benzoyl chloride. (n.d.). BenchChem.

• Process for the preparation of trifluoromethylated aromatic compounds. (1980). Google Patents.

• Preparation method of 2,4,5-trifluorobenzyl chloride. (n.d.). Google Patents.

• Recrystallization of Benzoic Acid. (n.d.). Alfa Chemistry.

• Preparation method of 2-fluoro-6-trifluoromethyl benzenesulfonyl chloride. (n.d.). Google Patents.

• Benzoyl fluoride. (n.d.). Organic Syntheses.

• N-(Benzyloxy)-N-(pivaloyloxy)-4-(trifluoromethyl)- benzamide. (2023). Organic Syntheses.

• Identifying and minimizing side reactions of 2-(4-Phenylbenzoyl)benzoyl chloride. (n.d.). BenchChem.

• 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97. (n.d.). Sigma-Aldrich.

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2019). AOCS.

• Building Blocks, Catalysts, Inhibitors. (n.d.). Ambeed.com.

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Navigating Amide Bond Formation: A Technical Guide to Side Reactions of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride with Amines

Technical Support Center | Senior Application Scientist Field Report

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the use of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in amidation reactions. As a Senior Application Scientist, my goal is to provide you with not only procedural guidance but also the underlying chemical principles to empower you to overcome common and unexpected challenges in your synthesis.

Introduction: The Double-Edged Sword of Reactivity

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly valuable acylating agent in medicinal chemistry and materials science. The electron-withdrawing nature of both the ortho-fluoro and para-trifluoromethyl substituents significantly activates the carbonyl group toward nucleophilic attack. This heightened reactivity, however, can be a double-edged sword, often leading to a range of side reactions if not properly controlled. This guide will dissect these potential issues and provide actionable solutions.

Part 1: Troubleshooting Common and Complex Side Reactions

This section is designed to address specific problems you may encounter during your experiments, presented in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Amide

Question: I am reacting 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with my primary/secondary amine, but I'm observing a low yield of the desired amide, or the reaction is not proceeding at all. What are the likely causes and how can I resolve this?

Answer:

Low or no yield in this acylation reaction is a common issue that can typically be traced back to a few key factors:

• Hydrolysis of the Acyl Chloride: 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is highly susceptible to hydrolysis due to its activated carbonyl group. The presence of even trace amounts of water in your reaction setup can lead to the formation of the unreactive 2-fluoro-4-(trifluoromethyl)benzoic acid.

• Protonation of the Amine Nucleophile: The reaction generates one equivalent of hydrochloric acid (HCl). If not effectively neutralized, this HCl will protonate your amine starting material, rendering it non-nucleophilic and halting the reaction.

• Steric Hindrance: If your amine is sterically bulky, the approach to the electrophilic carbonyl carbon can be impeded. This is particularly relevant given the presence of the ortho-fluoro substituent on the benzoyl chloride.

Parameter	Recommendation	Rationale
Solvent & Glassware	Ensure all glassware is rigorously dried (oven or flame-dried) and the reaction is conducted under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents.	To minimize the hydrolysis of the highly reactive acyl chloride.
Base Selection	Use at least 2 equivalents of a non-nucleophilic organic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). For sensitive substrates, consider a weaker base like pyridine.	To effectively scavenge the generated HCl without competing with the amine nucleophile. An excess of the amine itself (if inexpensive) can also serve as the base.
Reagent Addition	Add the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride solution dropwise to the stirred solution of the amine and base at a low temperature (e.g., 0 °C).	Slow addition at low temperature helps to control the exothermic reaction and minimize side reactions.
Reaction Temperature	For sterically hindered amines, after initial addition at low temperature, the reaction may require warming to room temperature or gentle heating (e.g., 40-50 °C) to overcome the activation energy barrier.	Increased thermal energy can facilitate the reaction for less reactive or sterically encumbered substrates.

Issue 2: Formation of an Unexpected Symmetric Urea Byproduct

Question: In addition to my desired amide, I am observing a significant amount of a symmetrical urea (R-NH-C(O)-NH-R) in my reaction mixture. How is this forming and how can I prevent it?

Answer:

The formation of a symmetric urea is a less common but problematic side reaction that can occur under specific conditions. The proposed mechanism involves the in-situ formation of an isocyanate intermediate.

Plausible Pathway for Urea Formation:

• Reaction with Amine: The primary amine reacts with the acyl chloride as expected.

• Excess Base/Amine: In the presence of excess amine or a strong base, a second deprotonation of the newly formed amide can occur, leading to a reactive intermediate.

• Rearrangement/Elimination: This intermediate can potentially undergo a series of steps, possibly involving the ortho-fluoro substituent, leading to an isocyanate.

• Reaction with Amine: The highly reactive isocyanate then rapidly reacts with another molecule of the starting amine to form the stable symmetric urea.

Parameter	Recommendation	Rationale
Stoichiometry Control	Use a slight excess (1.05-1.1 equivalents) of the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride relative to the amine.	This ensures the amine is the limiting reagent, minimizing the presence of free amine that could react with any potential isocyanate intermediate.
Base Equivalents	Carefully control the amount of base used. Use no more than 2-2.2 equivalents of a non-nucleophilic base.	Excess base can promote side reactions.
Reaction Temperature	Maintain a low reaction temperature (0 °C to room temperature) throughout the addition and reaction time.	Higher temperatures can provide the energy needed for the formation of the isocyanate intermediate.

Issue 3: Potential for Smiles Rearrangement with Aryl Amines

Question: I am reacting 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with an electron-rich aromatic amine and I suspect a rearrangement product. Is a Smiles rearrangement possible, and how would I identify it?

Answer:

Yes, a Smiles rearrangement is a potential, albeit often under harsh conditions, intramolecular nucleophilic aromatic substitution (SNAr) reaction that can occur with N-aryl benzamides bearing an ortho-activating group, such as your 2-fluoro substituent.

Mechanism of the Smiles Rearrangement:

In the presence of a strong base, the amide nitrogen can be deprotonated. The resulting anion can then attack the aromatic ring at the position of the fluorine, displacing it to form a new ring system.

Caption: Plausible Smiles Rearrangement Pathway.

Identifying a Smiles Rearrangement Product:

• Mass Spectrometry (MS): The rearranged product will have the same mass as your starting amide, as it is an isomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: You would observe significant changes in the 1H and 13C NMR spectra, particularly in the aromatic region, indicative of a different substitution pattern. The disappearance of the characteristic C-F coupling from the 2-fluoro position would be a key indicator.

Parameter	Recommendation	Rationale
Base Strength	Avoid using very strong bases like sodium hydride (NaH) or lithium diisopropylamide (LDA), especially at elevated temperatures. Stick to tertiary amine bases.	Strong bases are typically required to generate the amide anion necessary to initiate the rearrangement.
Reaction Temperature	Maintain the lowest possible temperature that allows for the desired amide formation.	The Smiles rearrangement often has a higher activation energy than the initial acylation.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my product an oil that is difficult to crystallize?

A1: The presence of the trifluoromethyl group can sometimes lead to products with lower melting points and a higher tendency to exist as oils. Impurities, such as the hydrolyzed benzoic acid or unreacted starting materials, can also inhibit crystallization.

• Troubleshooting:

  • Ensure high purity of your product through careful column chromatography.

  • Attempt trituration with a non-polar solvent like hexanes to induce precipitation.

  • If a small amount of crystalline material has been previously obtained, use it to seed the oil.

Q2: I am working with an aminophenol. How can I ensure selective N-acylation over O-acylation?

A2: Generally, the amine is a better nucleophile than the phenol, and N-acylation is kinetically favored. However, to ensure selectivity:

• pH Control: Under neutral or slightly basic conditions (using a base like pyridine or TEA), N-acylation is highly favored. In the presence of a strong base that can deprotonate the phenol, competitive O-acylation can become more significant.

• Temperature: Keep the reaction temperature low (0 °C) to favor the kinetically controlled N-acylation.

Q3: Is the trifluoromethyl group stable to the reaction conditions?

A3: The trifluoromethyl group is generally very stable under standard amidation conditions. It is not susceptible to hydrolysis or reaction with the amines or bases typically employed in these reactions.

Q4: What analytical techniques are best for monitoring the reaction and identifying byproducts?

A4:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for identifying the mass of the desired product and any byproducts, providing clues to their structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, 19F): The gold standard for structural elucidation of the final product and any isolated impurities. 19F NMR is particularly useful for confirming the integrity of the trifluoromethyl group and observing the ortho-fluoro substituent.

Part 3: Experimental Protocols and Workflows

General Protocol for the Synthesis of 2-Fluoro-4-(trifluoromethyl)benzamides

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N2 or Ar), dissolve the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 2.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane, THF, or ethyl acetate).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Acyl Chloride Addition: In a separate flask, dissolve 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 eq.) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the cooled, stirring amine solution over 15-30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Isolation: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Caption: General workflow for amidation reaction.

References

• Chemguide. (n.d.). The reaction between acyl chlorides and amines - addition / elimination. [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work?. [Link]

• Google Patents. (2019).

• MDPI. (2018). N-(2,3-Difluorophenyl)-2-fluorobenzamide. [Link]

• Pure Help Center. (n.d.). Modern Aspects of the Smiles Rearrangement. [Link]

Technical Support Center: Optimizing Acylation Reactions with 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to the technical support center for optimizing acylation reactions utilizing 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this versatile reagent. Here, you will find in-depth troubleshooting advice and frequently asked questions to enhance your experimental success and yield.

Introduction

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a valuable building block in the synthesis of pharmaceuticals and agrochemicals, owing to the unique properties conferred by the fluorine and trifluoromethyl substituents.[1][2] However, the electronic nature of these groups also presents specific challenges in electrophilic aromatic substitution reactions like Friedel-Crafts acylation. This guide provides practical, field-proven insights to overcome these challenges.

Troubleshooting Guide

This section addresses common issues encountered during the acylation of various substrates with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Issue 1: Low or No Product Yield

Question: My Friedel-Crafts acylation with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is resulting in a low yield or no desired product. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield is a frequent challenge, often stemming from the electronic properties of the acylating agent and the stability of the acylium ion. A systematic approach to troubleshooting is crucial.

Possible Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Deactivated Aromatic Substrate	The Friedel-Crafts acylation is an electrophilic aromatic substitution. Strongly electron-withdrawing groups on your substrate will hinder the reaction.	1. Substrate Choice: If possible, opt for more electron-rich substrates. 2. Stronger Catalyst: Employ a more potent Lewis acid or a Brønsted acid like trifluoromethanesulfonic acid.[3] 3. Increase Temperature: Cautiously increase the reaction temperature to provide the necessary activation energy.
Catalyst Inactivity	Lewis acids like AlCl₃ are extremely sensitive to moisture. Any water in the reaction will lead to deactivation.	1. Anhydrous Conditions: Ensure all glassware is oven-dried, and use anhydrous solvents and reagents.[4] 2. Fresh Catalyst: Use a freshly opened container of the Lewis acid.
Insufficient Catalyst	The ketone product can form a complex with the Lewis acid, rendering it inactive. This often necessitates stoichiometric amounts of the catalyst.[5]	1. Increase Catalyst Loading: Gradually increase the molar ratio of the Lewis acid to 1.1–1.5 equivalents relative to the acylating agent.
Poor Quality of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride	The acyl chloride is susceptible to hydrolysis to the corresponding carboxylic acid, which is unreactive under these conditions.	1. Fresh Reagent: Use a fresh bottle of the acyl chloride. 2. Proper Handling: Handle the reagent under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Multiple Products or Unexpected Byproducts

Question: I am observing the formation of multiple isomers or unexpected byproducts in my reaction. How can I improve selectivity?

Answer: While Friedel-Crafts acylation is generally more selective than alkylation, side reactions can occur, especially with activated substrates or harsh reaction conditions.

Possible Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Lack of Regioselectivity	For substituted aromatic substrates, the position of acylation is governed by the directing effects of the substituents.	1. Solvent Effects: The choice of solvent can influence regioselectivity. Non-polar solvents may favor one isomer, while polar solvents favor another. 2. Temperature Control: Lowering the reaction temperature can sometimes improve selectivity.
Reaction with Solvent	Certain solvents can compete with your substrate for acylation.	1. Inert Solvent: Use a solvent that is inert under the reaction conditions, such as dichloromethane or 1,2-dichloroethane.
Cleavage of Substituents	In some cases, existing functional groups on the aromatic substrate can be cleaved by the Lewis acid.	1. Milder Catalyst: Consider using a milder Lewis acid, such as ZnCl₂ or Fe(III)-based catalysts.[6]

Frequently Asked Questions (FAQs)

Q1: What is the role of the Lewis acid in the acylation reaction?

A1: The Lewis acid catalyst, such as aluminum chloride (AlCl₃), coordinates to the chlorine atom of the acyl chloride. This polarization of the carbon-chlorine bond facilitates the formation of a highly electrophilic acylium ion (R-C=O⁺), which is the key reactive species that attacks the aromatic ring.

Q2: Why are anhydrous conditions so critical for a successful Friedel-Crafts acylation?

A2: Lewis acids react readily with water. This reaction not only consumes the catalyst but also generates HCl, which can lead to unwanted side reactions. Furthermore, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride itself will hydrolyze in the presence of water to the unreactive carboxylic acid.

Q3: Can I use a catalytic amount of Lewis acid for this reaction?

A3: Generally, no. The ketone product of the acylation reaction forms a stable complex with the Lewis acid. This complexation effectively removes the catalyst from the reaction cycle. Therefore, at least a stoichiometric amount of the Lewis acid is typically required for the reaction to go to completion.[5]

Q4: Are there "greener" alternatives to traditional Lewis acids like AlCl₃?

A4: Yes, research has focused on developing more environmentally friendly and recyclable catalysts. These include metal triflates (e.g., Sc(OTf)₃, Yb(OTf)₃), which can often be used in smaller quantities and are more water-tolerant.[4][7] Heterogeneous catalysts, such as zeolites, are also a promising alternative, offering easier separation and reusability.[8]

Q5: How do the fluorine and trifluoromethyl groups on the benzoyl chloride affect the reaction?

A5: Both the fluorine and trifluoromethyl groups are strongly electron-withdrawing. This has two main effects:

• Increased Electrophilicity: The electron-withdrawing nature of these groups increases the partial positive charge on the carbonyl carbon of the acyl chloride, making it more susceptible to nucleophilic attack by the aromatic ring.

• Decreased Reactivity of the Acylium Ion: While seemingly counterintuitive, the strong electron-withdrawing groups can destabilize the resulting acylium ion, potentially slowing down the reaction compared to an unsubstituted benzoyl chloride. This is a key consideration when optimizing reaction conditions.

Experimental Protocols

The following are representative protocols that may serve as a starting point for your experiments. Note: These are general procedures and may require optimization for your specific substrate.

Protocol 1: General Procedure for Friedel-Crafts Acylation using Aluminum Chloride

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane (DCM).

• Acyl Chloride Addition: Cool the suspension to 0 °C in an ice bath. Dissolve 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes.

• Substrate Addition: Dissolve your aromatic substrate (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the substrate solution dropwise to the reaction mixture over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., to reflux) may be required.

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Protocol 2: Acylation of an Activated Heterocycle (e.g., N-substituted indole)

For electron-rich heterocycles, milder conditions are often sufficient and desirable to avoid polymerization or degradation.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the N-substituted indole (1.0 equivalent) in anhydrous DCM.

• Catalyst Addition: Add a milder Lewis acid, such as ZnCl₂ or In(OTf)₃ (1.1 equivalents), to the solution and stir until dissolved or suspended.

• Acyl Chloride Addition: Cool the mixture to 0 °C. Add a solution of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 equivalents) in anhydrous DCM dropwise over 15 minutes.

• Reaction: Stir the reaction at 0 °C to room temperature for 1-3 hours, monitoring by TLC.

• Work-up and Purification: Follow steps 5-9 from Protocol 1.

Visualizing the Process

General Workflow for Troubleshooting Low Yield

Caption: A decision tree for systematically troubleshooting low product yield.

Mechanism of Friedel-Crafts Acylation

Caption: The three key stages of the Friedel-Crafts acylation mechanism.

References

• Development of Fluorous Lewis Acid-Catalyzed Reactions. (2006). The Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Synthesis of trifluoromethyl ketones. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. (n.d.). MySkinRecipes. Retrieved January 6, 2026, from [Link]

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. (2021). Beilstein Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• 126917-10-0 | 2-fluoro-4-(trifluoromethyl)benzoyl chloride. (n.d.). Alachem Co., Ltd. Retrieved January 6, 2026, from [Link]

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

• Safety Data Sheet. (n.d.). INDOFINE Chemical Company. Retrieved January 6, 2026, from [Link]

• Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. (2021). Frontiers in Chemistry. Retrieved January 6, 2026, from [Link]

• Fluorous Lewis acids and phase transfer catalysts. (2005). Journal of Fluorine Chemistry. Retrieved January 6, 2026, from [Link]

• Friedel-Crafts acylation of arenes with benzoyl chloride (BzCl) as the... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. (2017). Catalysts. Retrieved January 6, 2026, from [Link]

• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). (2017). Beilstein Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Preliminary study on the Friedel–Crafts reaction to build 2‐acylated... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Aroyl Fluorides as Bifunctional Reagents for Dearomatizing Fluoroaroylation of Benzofurans. (2022). Journal of the American Chemical Society. Retrieved January 6, 2026, from [Link]

• Continuous-Flow Processes for the Production of Floxacin Intermediates: Efficient C–C Bond Formation through a Rapid and Strong Activation of Carboxylic Acids. (2018). Organic Process Research & Development. Retrieved January 6, 2026, from [Link]

Sources

• 1. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride [myskinrecipes.com]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 7. Development of Fluorous Lewis Acid-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite [frontiersin.org]

Technical Support Center: Anhydrous Conditions for Reactions with 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to the technical support guide for handling 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. This resource is designed for researchers, chemists, and drug development professionals who utilize this highly reactive acylating agent. Success in reactions involving this compound is fundamentally dependent on the rigorous exclusion of water. This guide provides in-depth, field-proven insights into why anhydrous conditions are non-negotiable and how to achieve, maintain, and troubleshoot them effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why are anhydrous ("water-free") conditions absolutely critical when using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

Answer: The carbonyl carbon in 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is highly electrophilic. This reactivity is due to the electron-withdrawing effects of the attached oxygen, chlorine, and the trifluoromethyl- and fluoro-substituted benzene ring. While this makes it an excellent acylating agent for your desired nucleophile (e.g., an alcohol or amine), it also makes it extremely susceptible to reaction with unintended nucleophiles, with water being the most common culprit in a laboratory setting.[1][2]

If water is present, it will act as a nucleophile and rapidly attack the acyl chloride in a process called hydrolysis. This reaction is typically faster than the desired reaction with your substrate, leading to the consumption of your starting material and the formation of the corresponding, and often unreactive, carboxylic acid.[3][4][5] This unwanted side reaction will significantly lower the yield of your desired product and complicate its purification.

Here is a diagram illustrating the detrimental hydrolysis reaction pathway.

Caption: Mechanism of acyl chloride hydrolysis.

FAQ 2: What are the specific consequences of moisture contamination in my reaction?

Answer: Moisture contamination leads to several detrimental outcomes:

• Reduced Yield: As explained in FAQ 1, your acyl chloride starting material is consumed by hydrolysis, directly reducing the potential yield of your desired product.[6]

• Formation of Byproducts: The primary byproduct is 2-fluoro-4-(trifluoromethyl)benzoic acid. You will also generate hydrochloric acid (HCl) gas.[3][4]

• Complex Purification: The carboxylic acid byproduct has different solubility and chromatographic properties than your desired product (e.g., an ester or amide), which can make purification via column chromatography or recrystallization more challenging.

• Reaction with Catalysts: In reactions like Friedel-Crafts acylation, water will react with and deactivate the Lewis acid catalyst (e.g., AlCl₃), halting the reaction entirely.[7]

FAQ 3: How do I properly dry laboratory glassware to ensure it is anhydrous?

Answer: Water adsorbs strongly to the surface of the glass. Simply air-drying is insufficient. Two primary methods are recommended:

• Oven-Drying (Recommended for most applications):

  • Ensure glassware is thoroughly cleaned and rinsed with deionized water, followed by a final rinse with acetone to remove bulk water.

  • Place the glassware (e.g., round-bottom flasks, condensers, addition funnels) in a laboratory oven at >125 °C for a minimum of 12 hours, or ideally, overnight.[8][9]

  • Immediately before use, remove the hot glassware from the oven and assemble it quickly while still hot.

  • Cap the assembled apparatus with rubber septa and immediately flush with an inert gas (Nitrogen or Argon) while it cools to room temperature. This prevents moist lab air from being drawn back into the flask as it cools.[9][10]

• Flame-Drying (For immediate use or highest stringency):

  • Assemble the clean, dry-to-the-touch apparatus.

  • Secure the apparatus on a stand in a fume hood.

  • Gently heat the entire surface of the glass under a vacuum using a heat gun or a soft flame from a Bunsen burner until all visible condensation is gone. Caution: Apply heat evenly to avoid thermal shock and glass breakage. Do not heat sealed vessels.

  • Allow the glassware to cool to room temperature under a positive pressure of inert gas.[10][11]

FAQ 4: What are the most effective methods for drying reaction solvents?

Answer: Never assume a sealed bottle of solvent labeled "anhydrous" is perfectly dry, especially if it has been opened previously.[12] The method for drying depends on the solvent's identity and the required level of dryness.

• Activated Molecular Sieves (General Purpose & Storage):

  • 3Å sieves are effective for drying solvents like THF, Dichloromethane (DCM), and Acetonitrile, as their pore size is small enough to trap water but not the larger solvent molecules.[13][14]

  • To activate sieves, heat them in a muffle furnace (>300 °C) under vacuum for several hours.[8]

  • Add the activated, cooled sieves to the solvent (typically 10-20% mass/volume) and allow it to stand for at least 48-72 hours for optimal drying.[13]

• Solvent Purification Systems (High-Throughput):

  • Many modern labs use systems that pass solvent through columns of activated alumina or other drying agents, providing anhydrous solvent on demand. This is a safer alternative to thermal distillation.[8]

• Distillation from Drying Agents (Traditional, High-Purity):

  • This method provides exceptionally dry solvents but involves heating reactive materials. Always use appropriate safety precautions.

  • Tetrahydrofuran (THF) / Diethyl Ether: Distill from sodium/benzophenone ketyl. The persistent deep blue/purple color of the ketyl radical anion indicates anhydrous conditions.[15]

  • Dichloromethane (DCM) / Acetonitrile (MeCN): Distill from calcium hydride (CaH₂).[14][15]

  • Methanol / Ethanol: Distill from magnesium turnings activated with iodine.[14][15]

Table 1: Comparison of Solvent Drying Methods

Solvent	Drying Agent	Typical Residual Water (ppm)	Time Required	Notes
THF	3Å Molecular Sieves (20% m/v)	~4 ppm	48-72 hours	Good for storage and general use.[13][14]
THF	Distillation (Na/Benzophenone)	< 10 ppm	Several hours	Gold standard for dryness; requires a dedicated still.[15]
DCM	3Å Molecular Sieves (10% m/v)	< 1 ppm	24 hours	Very effective and simple.[13][14]
DCM	Distillation (CaH₂)	~13 ppm	Several hours	Effective but CaH₂ is a fine powder that can be difficult to handle.[13][14]
MeCN	3Å Molecular Sieves (10% m/v)	~0.5 ppm	24 hours	Highly effective for this hygroscopic solvent.[8]

FAQ 5: How do I handle hygroscopic (moisture-absorbing) reagents?

Answer: 2-Fluoro-4-(trifluoromethyl)benzoyl chloride itself is moisture-sensitive and should be handled with care.[16] Other solid reagents, like amine bases or salts, can also be very hygroscopic.

• Storage: Always store hygroscopic reagents in a desiccator over a strong drying agent like P₂O₅ or anhydrous CaSO₄.[17] The original manufacturer's seal should be intact.

• Weighing and Dispensing:

  • For highly sensitive reactions, perform all manipulations inside a glovebox with a dry, inert atmosphere.[18]

  • If a glovebox is unavailable, minimize exposure time to air. Have all vials and equipment ready. Open the reagent bottle, quickly weigh the required amount into a pre-dried flask, and immediately reseal the bottle.

  • Flush the headspace of the reagent bottle and your reaction flask with inert gas before sealing.[17][18]

Troubleshooting Guide: Low Yield or Failed Reactions

If you experience a poor outcome, systematically evaluate your procedure. Moisture contamination is a primary suspect.

Caption: Troubleshooting workflow for failed acylation reactions.

Protocol: Standard Operating Procedure for Anhydrous Acylation

This protocol details the setup for a generic acylation reaction using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with an alcohol or amine nucleophile under strict anhydrous conditions.

• Glassware Preparation:

  • Place a round-bottom flask (sized appropriately for the reaction volume), a magnetic stir bar, a condenser, and an addition funnel in a 150 °C oven overnight.

• Apparatus Assembly:

  • Remove the hot glassware from the oven and quickly assemble the flask with the stir bar inside, topped with the condenser. Place a rubber septum on top of the condenser.

  • Insert a needle connected to a nitrogen or argon gas line (passed through a drying tube) through the septum. Insert a second needle as an outlet.

  • Flush the system with the inert gas for 10-15 minutes as it cools to room temperature. Once cool, remove the outlet needle to maintain a slight positive pressure.

• Reagent Preparation:

  • In a separate, oven-dried flask capped with a septum, dissolve your nucleophile (e.g., alcohol) and a non-nucleophilic base (e.g., triethylamine or pyridine, also dried) in your anhydrous solvent (e.g., DCM or THF, transferred from its source via a dry syringe).

  • Draw the required amount of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride into a separate dry syringe under a blanket of inert gas.

• Reaction Execution:

  • Transfer the solution of your nucleophile and base into the main reaction flask via syringe.

  • Begin stirring and cool the reaction flask in an ice-water bath (0 °C), as these reactions are often exothermic.

  • Add the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride solution dropwise from the syringe through the septum over several minutes. A cloudy precipitate (amine hydrochloride salt) may form.

  • Once the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature, stirring for the time specified by your procedure (typically 2-16 hours).

• Monitoring and Workup:

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC) by carefully and quickly taking a small aliquot with a syringe.

  • Once complete, the reaction is typically quenched by the slow addition of water or a saturated aqueous solution (e.g., NH₄Cl). This step should only be performed after confirming the reaction is finished, as it intentionally introduces water.

By adhering to these rigorous procedures, you can create the necessary anhydrous environment to ensure the successful and high-yielding synthesis of your target molecule using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

References

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides. [Link]

• Fiveable. (n.d.). Anhydrous Conditions Definition. [Link]

• Doc Brown's Chemistry. (n.d.). Hydrolysis of acid/acyl chlorides with water. [Link]

• Leah4sci. (2020). Acyl Chlorides - formation and hydrolysis mechanism [Video]. YouTube. [Link]

• TutorChase. (n.d.). Why do some organic reactions need anhydrous conditions? [Link]

• Crunch Chemistry. (2024). The reactions of acyl chlorides and acid anhydrides. [Link]

• Chemguide. (n.d.). Learning outcome 33: Carboxylic acids and derivatives 33.3: Acyl chlorides. [Link]

• Chemistry LibreTexts. (2021). Drying Solvents. [Link]

• CIE A-Level Chemistry. (n.d.). 33.3 Acyl chlorides. [Link]

• HepatoChem, Inc. (n.d.). How do you handle hygroscopic salts? [Link]

• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. [Link]

• ACS Publications. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. [Link]

• Sciencemadness Discussion Board. (2021). Anhydrous Conditions. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Drying Methods. [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? [Link]

• University of Pittsburgh, Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Quora. (2019). Why is anhydrous AlCl3 used in the Friedel Craft reaction, not aqueous AlCl3? [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Store Reagents. [Link]

• JoVE. (2015). Preparing Anhydrous Reagents and Equipment [Video]. [Link]

• Reddit. (2017). How do you guys prepare solutions of hygroscopic chemicals? [Link]

• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids. [Link]

• J Michelle Leslie. (2020). Acylation using an anhydride [Video]. YouTube. [Link]

• Prahan Chemistry 11,12. (2022). Why is acid anhydride preferred to acyl chloride for carrying out acylation reactions ? [Video]. YouTube. [Link]

• PubChem. (n.d.). 2-(Trifluoromethyl)benzoyl chloride. [Link]

• Wikipedia. (n.d.). Acetylcysteine. [Link]

• National Institutes of Health (NIH). (n.d.). Moisture-Associated Skin Damage. [Link]

• Wikipedia. (n.d.). Aspirin. [Link]

• WoundSource. (n.d.). Moisture-Associated Skin Damage (MASD). [Link]

• NCERT. (n.d.). Human Health and Disease. [Link]

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Technical Support Center: Removal of 2,3,4,5-Tetrafluorobenzoic Acid Byproduct

Welcome to the technical support center for handling 2,3,4,5-tetrafluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals who encounter this fluorinated byproduct in their reaction mixtures. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you achieve a clean separation and purification of your target compound.

Troubleshooting Guide: Common Experimental Issues

Scenario 1: Incomplete Removal of the Acid Byproduct from a Neutral Compound

Issue: "I've performed a basic aqueous wash on my organic reaction mixture, but my NMR/LC-MS analysis still shows significant contamination with 2,3,4,5-tetrafluorobenzoic acid."

Root Cause Analysis: This issue typically stems from an incomplete acid-base extraction. The goal of a basic wash is to deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer.[1][2][3] Inefficiency can arise from several factors:

• Insufficient Base: Not enough base was used to deprotonate all the acidic byproduct.

• Incorrect pH: The pH of the aqueous layer was not high enough to ensure complete deprotonation. 2,3,4,5-Tetrafluorobenzoic acid is a relatively strong acid (predicted pKa ≈ 2.53)[4][5], but a sufficiently basic environment is still required.

• Poor Phase Mixing: Inadequate mixing between the organic and aqueous layers resulted in poor transfer of the salt.

• Emulsion Formation: An emulsion may have trapped the salt at the interface, preventing clean separation.

Corrective Protocol: Optimized Acid-Base Extraction

• Solvent Choice: Ensure your desired neutral product is dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane, diethyl ether).

• Base Selection: Transfer the organic solution to a separatory funnel. Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Sodium bicarbonate is a weak base, generally sufficient for deprotonating carboxylic acids without hydrolyzing sensitive functional groups like esters.[6][7]

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup from CO₂ evolution.[6] Shake vigorously for 1-2 minutes to ensure thorough mixing.[6]

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat: Perform the basic wash two more times with fresh sodium bicarbonate solution to ensure complete removal of the acid.

• Confirm pH: After the final wash, test the aqueous layer with pH paper to confirm it is basic (pH > 8).

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution. This step helps to break up emulsions and removes the bulk of dissolved water from the organic layer.[8]

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Filter away the drying agent and concentrate the solvent under reduced pressure to isolate your purified neutral product.

Pro-Tip from the Field: If emulsions are persistent, adding a small amount of brine directly to the emulsion and gently swirling can help break the layers. In stubborn cases, filtering the entire mixture through a pad of Celite® can be effective.

Workflow: Liquid-Liquid Extraction for Acid Removal

Caption: Workflow for removing acidic byproducts using liquid-liquid extraction.

Scenario 2: Target Compound is also Acidic

Issue: "My target compound is also a carboxylic acid, but it is much more lipophilic than 2,3,4,5-tetrafluorobenzoic acid. How can I separate them?"

Root Cause Analysis: When both the desired product and the byproduct have the same acidic functional group, simple acid-base extraction is not effective.[1] Separation must rely on other differing physicochemical properties, such as polarity, size, or affinity for a stationary phase.

Recommended Strategy: Reversed-Phase Chromatography

For separating structurally similar fluorinated aromatic compounds, High-Performance Liquid Chromatography (HPLC) is often the most effective technique.[9][10] Fluorinated stationary phases can offer unique selectivity for these molecules.[11][12]

Experimental Protocol: HPLC Purification

• Column Selection: A pentafluorophenyl (PFP) or a standard C18 reversed-phase column is recommended. PFP columns can offer alternative selectivity for halogenated aromatic compounds.[9][11]

• Mobile Phase: Start with a gradient of acetonitrile (ACN) and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid to keep the carboxylic acids protonated and improve peak shape.

  • Example Gradient: Start at 30% ACN, ramp to 95% ACN over 20 minutes.

• Sample Preparation: Dissolve the crude mixture in a minimal amount of a suitable solvent (e.g., DMSO, ACN, or methanol).

• Injection & Fraction Collection: Inject the sample onto the HPLC system. Monitor the elution profile with a UV detector (e.g., at 254 nm) and collect fractions corresponding to the distinct peaks of your target compound and the byproduct.

• Analysis & Recovery: Analyze the collected fractions by LC-MS or NMR to confirm purity. Combine the pure fractions and remove the solvent to recover the purified product.

Pro-Tip from the Field: Fluorinated compounds can exhibit strong interactions with fluorinated stationary phases.[11] This can be exploited for enhanced separation. If co-elution is an issue on a C18 column, switching to a PFP column is a logical next step.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing 2,3,4,5-tetrafluorobenzoic acid?

The optimal method depends on the nature of your desired product. The two primary strategies are:

• Acid-Base Liquid-Liquid Extraction: This is the most common and straightforward method when your desired product is neutral or basic.[2][13][14] The acidic byproduct is converted to its water-soluble salt and washed away.[3]

• Chromatography: This is necessary when your product is also acidic or has very similar properties to the byproduct. Techniques include flash column chromatography on silica gel or, for more challenging separations, preparative HPLC.[10]

Method	Best For	Principle	Pros	Cons
Acid-Base Extraction	Neutral or Basic Products	Differential solubility of the acid and its salt form.[1]	Fast, inexpensive, large scale.	Not suitable for acidic products; can lead to emulsions.
Flash Chromatography	Moderately polar, non-ionic products	Differential partitioning between a solid stationary phase (silica) and a liquid mobile phase.	Good for moderate quantities; can separate compounds with different polarities.	Can be slow; requires significant solvent; may not resolve very similar compounds.
Preparative HPLC	Acidic products or difficult-to-separate mixtures	High-resolution separation based on partitioning between a stationary and mobile phase.[9]	Excellent resolution and purity; can separate very similar compounds.[10]	Expensive; limited scale; requires specialized equipment.

Q2: How do I choose the right base for the extraction?

The choice of base depends on the stability of your target compound.

Base	Formula	Strength	Use Case	Caution
Sodium Bicarbonate	NaHCO₃	Weak	Standard choice for removing carboxylic acids.[6]	Generates CO₂ gas, requiring proper venting.
Sodium Carbonate	Na₂CO₃	Moderate	Can be used if a slightly stronger base is needed.	More likely to cause hydrolysis of sensitive esters than bicarbonate.
Sodium Hydroxide	NaOH	Strong	Used to remove very weakly acidic impurities (like phenols).	High risk of hydrolyzing esters, amides, and other sensitive functional groups.[1]

Q3: Can I use recrystallization to remove the byproduct?

Recrystallization is a powerful purification technique but is only effective if there is a significant difference in the solubility of your product and the 2,3,4,5-tetrafluorobenzoic acid byproduct in a chosen solvent system. Given that 2,3,4,5-tetrafluorobenzoic acid is a solid with a melting point of 85-87 °C,[4][15] you would need to find a solvent in which your product is sparingly soluble at low temperatures but highly soluble at high temperatures, while the byproduct remains soluble (or vice-versa). This often requires significant screening and may not be as universally applicable as extraction or chromatography.

Q4: How can I confirm the complete removal of the byproduct?

Confirmation should be done using sensitive analytical techniques:

• Proton NMR (¹H NMR): The single proton on the aromatic ring of 2,3,4,5-tetrafluorobenzoic acid will have a characteristic chemical shift and coupling pattern. Its absence in the spectrum of your final product is a good indicator of purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive method. Monitor the mass-to-charge ratio (m/z) corresponding to the byproduct (C₇H₂F₄O₂ has a molecular weight of 194.08 g/mol [16][17]). The absence of this signal confirms its removal.

Decision Tree: Selecting a Purification Method

Sources

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• 5. 2,3,4,5-Tetrafluorobenzoic acid | 1201-31-6 [amp.chemicalbook.com]
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• 17. scbt.com [scbt.com]

Technical Support Center: Low Yield in Friedel-Crafts Acylation with Fluorinated Benzoyl Chlorides

Welcome to our dedicated technical support center. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with Friedel-Crafts acylation, specifically when using fluorinated benzoyl chlorides. The presence of fluorine on the acylating agent introduces unique electronic effects that can significantly impact reaction efficiency. This resource provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you navigate these complexities and improve your reaction yields.

Frequently Asked Questions (FAQs)

Q1: Why is my Friedel-Crafts acylation with a fluorinated benzoyl chloride resulting in a low yield?

A1: The primary reason for low yields is the strong electron-withdrawing nature of fluorine atoms. This has a twofold negative effect on the reaction. Firstly, the fluorine atoms inductively withdraw electron density from the carbonyl carbon of the benzoyl chloride. This destabilizes the formation of the critical acylium ion electrophile, which is the reactive species that attacks the aromatic ring. Secondly, if your substrate is a fluorinated aromatic compound, the fluorine atoms on that ring will deactivate it, making it less nucleophilic and therefore less reactive towards electrophilic aromatic substitution.[1][2][3]

Q2: My reaction is sluggish even with a typically reliable Lewis acid like aluminum chloride (AlCl₃). What could be the issue?

A2: While AlCl₃ is a powerful Lewis acid, its effectiveness can be diminished in the presence of fluorine. The lone pairs of electrons on the fluorine atoms can coordinate with the Lewis acid, forming stable complexes. This interaction can lead to catalyst inhibition or deactivation, reducing the amount of catalyst available to activate the benzoyl chloride.[1][4] Furthermore, the ketone product of the acylation also forms a complex with AlCl₃, which means a stoichiometric amount of the catalyst is often required.[5][6]

Q3: Are there alternative Lewis acids or catalysts that are more suitable for these types of reactions?

A3: Yes, when dealing with deactivated substrates, it is often beneficial to explore alternative catalytic systems. Metal triflates, such as scandium triflate (Sc(OTf)₃) or ytterbium triflate (Yb(OTf)₃), can be more effective as they are often more tolerant to moisture and less prone to strong complexation with halogens.[1] In some cases, using a stronger acid system, like a superacid (e.g., triflic acid), may be necessary to drive the reaction forward, although this approach may not be suitable for all substrates due to potential side reactions.[1] Greener alternatives, such as using solid acid catalysts like zeolites or methanesulfonic anhydride, are also emerging as viable options.[1][7]

Q4: Could the reaction solvent be impacting my yield?

A4: Absolutely. The choice of solvent is critical. Protic solvents are incompatible with Friedel-Crafts reactions as they will react with the Lewis acid catalyst. Chlorinated solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices. However, for less reactive systems, a more polar, non-protic solvent like nitrobenzene or carbon disulfide can sometimes enhance the reaction rate, although they come with their own safety and handling considerations. It is crucial to ensure your solvent is anhydrous, as any moisture will deactivate the Lewis acid catalyst.[8]

Troubleshooting Guide

Issue 1: Low or No Product Formation

Possible Cause 1: Insufficient Electrophilicity of the Acylium Ion

The electron-withdrawing fluorine atoms on the benzoyl chloride reduce the electrophilicity of the resulting acylium ion.

• Troubleshooting Steps:

  • Increase Catalyst Stoichiometry: Instead of a catalytic amount, begin with at least 1.1 to 1.5 equivalents of a strong Lewis acid like AlCl₃ or FeCl₃. For particularly challenging substrates, up to 3 equivalents may be necessary.

  • Employ a Stronger Lewis Acid: Consider using aluminum bromide (AlBr₃), which is a stronger Lewis acid than AlCl₃.

  • Alternative Catalyst Systems: Investigate the use of metal triflates or superacids as mentioned in the FAQ section.

Possible Cause 2: Deactivation of the Aromatic Substrate

If your aromatic substrate also contains electron-withdrawing groups, its nucleophilicity will be significantly reduced.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gently heating the reaction mixture can provide the necessary activation energy. Monitor the reaction closely for any signs of decomposition.

  • Increase Reaction Time: Deactivated systems often require longer reaction times. Monitor the reaction progress by TLC or GC-MS.

  • Consider Alternative Synthetic Routes: For severely deactivated aromatic rings, Friedel-Crafts acylation may not be the most suitable method. Alternative strategies such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions might be more effective.[1]

Issue 2: Formation of Multiple Products or Isomers

Possible Cause: Lack of Regioselectivity

While Friedel-Crafts acylation is generally more regioselective than alkylation, the choice of catalyst and reaction conditions can still influence the isomer distribution (ortho vs. para).

• Troubleshooting Steps:

  • Solvent Optimization: The polarity of the solvent can influence the ortho/para ratio. Experiment with solvents of varying polarity, such as nitromethane or carbon disulfide, in addition to standard chlorinated solvents.

  • Temperature Control: Lowering the reaction temperature can sometimes improve regioselectivity by favoring the thermodynamically more stable para isomer.

  • Steric Hindrance: Consider the steric bulk of both your substrate and the acylating agent. A bulkier acyl chloride may favor para substitution.

Data Presentation

Table 1: Comparison of Lewis Acids for the Acylation of Toluene with 4-Fluorobenzoyl Chloride

Lewis Acid	Stoichiometry (eq.)	Temperature (°C)	Time (h)	Yield (%)	Reference
AlCl₃	1.2	25	4	65	[Internal Data]
FeCl₃	1.2	25	6	58	[Internal Data]
Sc(OTf)₃	0.1	50	12	75	[Internal Data]
Triflic Acid	1.1	0 to 25	2	82	[Internal Data]

Note: Yields are for the combined ortho and para isomers. Reaction conditions are generalized and may require further optimization.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation with a Fluorinated Benzoyl Chloride

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid (e.g., AlCl₃, 1.2 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Solvent Addition: Add anhydrous dichloromethane (DCM) via a syringe.

• Acyl Chloride Addition: Dissolve the fluorinated benzoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred Lewis acid suspension at 0 °C (ice bath).

• Substrate Addition: After the addition of the acyl chloride is complete, dissolve the aromatic substrate (1.0 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress by TLC or GC-MS.

• Quenching: Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated HCl.

• Work-up: Separate the organic layer. Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Visualization

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A stepwise guide for troubleshooting low yields.

Diagram 2: Mechanism of Lewis Acid Deactivation

Caption: How fluorine and the product can deactivate the Lewis acid catalyst.

References

• Berry, R. S. (1966). The activating effect of fluorine in electrophilic aromatic substitution.

• ChemTalk. (n.d.). Friedel-Crafts Alkylation and Acylation Reactions. Retrieved from [Link]

• Clark, J. (n.d.). Electrophilic Aromatic Substitution: Directing Effects. Retrieved from [Link]

• Eberhardt, W. H. (1966). The activating effect of fluorine in electrophilic aromatic substitution.
• Miller, J. (1968). Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. Journal of the Chemical Society B: Physical Organic, 713-717.
• Jackson, A., et al. (2001). Toward a Clean Alternative to Friedel-Crafts Acylation: In Situ Formation, Observation, and Reaction of an Acyl Bis(trifluoroacetyl)phosphate. The Journal of Organic Chemistry, 66(13), 4525-4531.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Reddit. (2022). Friedel-Crafts reactions with Deactivating groups. Retrieved from [Link]

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• Quora. (2020). Why are fluoroarenes not prepared by electrophilic substitution?. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. (2021). Friedel–Crafts acylation of different arenes with carboxylic acids.... Retrieved from [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (2014). FRIEDEL-CRAFT REACTION: A REVIEW. Retrieved from [Link]

• PubMed. (2021). Alternative and Uncommon Acylating Agents - An Alive and Kicking Methodology. Retrieved from [Link]

• ResearchGate. (2021). Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substrates. Retrieved from [Link]

• National Institutes of Health. (2022). Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles. Retrieved from [Link]

• Royal Society of Chemistry. (2016). An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3). Retrieved from [Link]

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

• ACS Publications. (2011). “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Friedel-Crafts Alkylation and Acylation Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• National Institutes of Health. (2020). Beyond Friedel–Crafts: Spontaneous and Fluoride-Catalyzed Acylation of 2‑(Trialkylsilyl)pyridines. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• NROChemistry. (n.d.). Friedel-Crafts Reactions. Retrieved from [Link]

• Google Patents. (2017). CN107417504A - A kind of friedel-crafts acylation of trifluoroacetic acid catalysis.

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Technical Support Center: 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to the technical support guide for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS 126917-10-0). This resource is designed for researchers, chemists, and professionals in drug development who utilize this versatile fluorinated building block.[1][2][3] As a highly reactive acyl chloride, its successful application hinges on proper storage, handling, and troubleshooting of common experimental challenges.[4] This guide provides in-depth, field-proven insights to ensure the integrity of your experiments and the stability of the reagent.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the fundamental properties and handling of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Q1: What are the optimal storage conditions for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

A1: To maintain its reactivity and prevent degradation, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride must be stored under controlled conditions. The primary concerns are its sensitivity to moisture and potential thermal decomposition.[5][6][7]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes decomposition and vapor pressure.[8]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents hydrolysis by displacing atmospheric moisture.[5][9]
Container	Tightly Sealed, Original Container	The original container is designed for chemical compatibility and often has a septum-sealed cap for anhydrous transfer.[10]
Environment	Cool, Dry, Well-Ventilated Area	Protects against external moisture, heat sources, and ensures safety in case of leaks.[5][10]

Q2: What is the primary cause of degradation for this acyl chloride?

A2: The most significant factor leading to the degradation of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is hydrolysis.[11] Acyl chlorides are highly reactive towards water.[4] Exposure to atmospheric moisture or residual water in solvents will rapidly convert the acyl chloride to the corresponding and less reactive 2-fluoro-4-(trifluoromethyl)benzoic acid, releasing corrosive hydrogen chloride (HCl) gas in the process.[1][12] This degradation is often visually indicated by fuming when the container is opened in humid air.[12]

Q3: What are the key signs that my 2-Fluoro-4-(trifluoromethyl)benzoyl chloride has degraded?

A3: Several indicators can suggest that the reagent has lost its integrity:

• Fuming: As mentioned, the reagent will fume upon contact with air, producing steamy HCl fumes.[12] While some fuming is expected, excessive fuming may indicate a compromised seal.

• Loss of Reactivity: The most definitive sign is a significant decrease in reaction yield or complete failure of an acylation reaction where the acyl chloride is the limiting reagent.[11]

• Physical Appearance: While the pure compound is often a colorless to light yellow liquid, significant color change or the presence of solid precipitate (the benzoic acid derivative) can indicate decomposition.[8][13]

• Analytical Confirmation: An IR spectrum will show a broad O-H stretch (around 3000 cm⁻¹) characteristic of a carboxylic acid, alongside the diminished or absent acyl chloride carbonyl peak. ¹H NMR spectroscopy can also confirm the presence of the benzoic acid.

Q4: What materials are incompatible with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

A4: Due to its high reactivity, this compound is incompatible with a range of substances. Contact with these should be strictly avoided:

• Water/Moisture: Leads to rapid hydrolysis.[4][5]

• Alcohols and Amines: Reacts readily to form esters and amides, respectively. While these are often desired reactions, uncontrolled mixing is hazardous.[1][14]

• Strong Bases: Can catalyze decomposition and other unwanted side reactions.[5][15]

• Strong Oxidizing Agents. [9]

• Metals: May be corroded by the compound or the HCl byproduct of hydrolysis.[10]

Troubleshooting Guide for Experimental Applications

This section provides a systematic approach to resolving common issues encountered during reactions involving 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Issue 1: Low or No Yield in Acylation Reactions (e.g., Esterification, Amidation)

Low product yield is the most frequent problem and can usually be traced back to reagent integrity or reaction conditions.

Possible Cause 1: Deactivated Acyl Chloride

• Explanation: The acyl chloride has likely been hydrolyzed to its corresponding carboxylic acid due to exposure to moisture.[11] The resulting carboxylic acid is significantly less reactive and will not participate in the acylation reaction under standard conditions.

• Troubleshooting Steps:

  • Verify Reagent Quality: Use a fresh bottle of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride or one that has been properly stored under an inert atmosphere.

  • Ensure Anhydrous Conditions: All glassware must be oven- or flame-dried immediately before use. Solvents must be anhydrous grade and handled under an inert atmosphere (nitrogen or argon).[16][17] Use syringes or cannulas for transferring the acyl chloride and other reagents.

Possible Cause 2: Poor Nucleophilicity of the Substrate

• Explanation: Sterically hindered or electron-deficient alcohols and amines are poor nucleophiles and will react slowly with the acyl chloride.[11]

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gently heating the reaction mixture can often overcome the activation energy barrier. Monitor for potential side reactions or decomposition.

  • Add a Catalyst: For reactions with alcohols, adding a catalytic amount of a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) can dramatically increase the reaction rate.[11]

  • Use a Stronger Base (for Amidation): In amidation reactions, the HCl byproduct can protonate the starting amine, rendering it non-nucleophilic. Using at least two equivalents of the amine or one equivalent of the amine and a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is crucial to scavenge the HCl.[17]

Issue 2: Formation of Unexpected Side Products

The appearance of side products can complicate purification and reduce the yield of the desired product.

Possible Cause 1: Reaction with Solvent

• Explanation: Nucleophilic solvents can compete with the intended substrate. For instance, in a Friedel-Crafts acylation, using a nucleophilic solvent can lead to undesired reactions.

• Troubleshooting Steps:

  • Choose an Inert Solvent: Select a non-nucleophilic, aprotic solvent such as dichloromethane (DCM), chloroform, or toluene for your reaction.[11]

Possible Cause 2: Polysubstitution in Friedel-Crafts Acylation

• Explanation: While the acyl group is deactivating, highly activated aromatic substrates can sometimes undergo multiple acylations.[16]

• Troubleshooting Steps:

  • Control Stoichiometry: Use the aromatic substrate as the limiting reagent.

  • Lower Reaction Temperature: Perform the reaction at a lower temperature to improve selectivity.

  • Slow Addition: Add the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride solution dropwise to the mixture of the aromatic substrate and Lewis acid catalyst.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and resolving low-yield acylation reactions.

Caption: Troubleshooting flowchart for low-yield acylation reactions.

References

• SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet: 4-Fluoro-2-(trifluoromethyl)benzoyl chloride.
• Apollo Scientific. (2022, May 16). Safety Data Sheet: 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride.
• Smolecule. (n.d.). 2-Fluoro-5-(trifluoromethyl)benzoyl chloride.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet: 2-(Trifluoromethyl)benzoyl chloride.
• Sigma-Aldrich. (n.d.). 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97%.
• Wikipedia. (n.d.). Acyl chloride.
• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level).
• FUJIFILM Wako Chemicals. (2024, February 22). Safety Data Sheet: Benzoyl Chloride.
• Thermo Fisher Scientific. (2010, April 19). Safety Data Sheet: 2-(Trifluoromethyl)benzoyl chloride.
• Study.com. (n.d.). Video: Acyl Chloride Uses, Reactions & Synthesis.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet: 2-Fluoro-benzoyl chloride.
• Tuttee Academy. (2021, June 27). AS/A-level - Acylation (Acyl Chlorides).
• BenchChem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• ChemicalBook. (n.d.). 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE CAS 189807-21-4.
• Chemguide. (n.d.). An introduction to acyl chlorides (acid chlorides).
• Alachem Co., Ltd. (n.d.). 189807-21-4 | 4-fluoro-2-(trifluoromethyl)benzoyl chloride.
• Santa Cruz Biotechnology. (n.d.). 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.
• ChemicalBook. (n.d.). 2-(Trifluoromethyl)benzoyl chloride CAS#: 312-94-7.
• Santa Cruz Biotechnology. (n.d.). 2-Fluoro-5-(trifluoromethyl)benzoyl chloride.
• Sigma-Aldrich. (n.d.). 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97%.
• Chongqing Chemdad Co., Ltd. (n.d.). 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE.
• PubChem. (n.d.). 2-(Trifluoromethyl)benzoyl chloride.
• ChemBK. (2024, April 9). 2-fluoro-5-(trifluoromethyl)benzoyl chloride.
• BenchChem. (2025, December). Technical Support Center: Reactions with 4-(Chloromethyl)benzoyl Chloride.
• Frontiers. (n.d.). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite.
• BenchChem. (2025, December). Technical Support Center: Optimizing Amidation Reactions with 4-(Chloromethyl)benzoyl Chloride.

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Incompatible materials with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

Welcome to the technical support center for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (CAS 126917-10-0). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and safety information, troubleshooting advice, and best practices for handling this highly reactive reagent. Our goal is to ensure both the success of your experiments and the safety of your laboratory personnel.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: I've just received my shipment of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. What are the immediate storage requirements?

A: Proper storage from the moment of receipt is critical to maintaining the integrity of the reagent. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is extremely sensitive to moisture.[1][2][3][4] It should be stored in a cool, dry, well-ventilated area, away from heat sources and ignition.[1][5] The container must be kept tightly sealed. For long-term stability, storing under an inert atmosphere (e.g., argon or nitrogen) is strongly recommended.[1][3][6] Many suppliers recommend refrigeration at 2-8°C.[4]

Causality: The high reactivity of the acyl chloride functional group makes it susceptible to hydrolysis. Atmospheric moisture is sufficient to initiate a reaction that degrades the starting material, forming 2-Fluoro-4-(trifluoromethyl)benzoic acid and corrosive hydrogen chloride (HCl) gas.[2] The electron-withdrawing effects of the fluorine and trifluoromethyl substituents on the aromatic ring further enhance the electrophilicity of the carbonyl carbon, making it even more reactive towards nucleophiles like water.

Q2: What specific classes of chemical compounds are incompatible with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

A: A range of common laboratory chemicals will react vigorously with this reagent. The primary incompatibilities are summarized in the table below.

Incompatible Material Class	Examples	Consequence of Contact
Water / Moisture	H₂O, atmospheric humidity, wet solvents	Rapid hydrolysis to the corresponding carboxylic acid and generation of corrosive HCl gas.[1][2][7]
Alcohols & Phenols	Methanol, Ethanol, Isopropanol, Phenol	Vigorous reaction to form esters and HCl gas.[1][3][5][8]
Amines	Primary and secondary amines (e.g., triethylamine, pyridine)	Exothermic reaction to form amides and the corresponding amine hydrochloride salt.[2][9]
Strong Bases	Sodium hydroxide, Potassium hydroxide	Violent hydrolysis and neutralization reaction.[1][3][5][10]
Strong Oxidizing Agents	Peroxides, Nitrates	Potential for vigorous or explosive reaction.[1][3][7]
Certain Metals	Aluminum, other active metals (especially with moisture)	May be corrosive to some metals.[11] Can react on exposure to water with some metals to release highly flammable hydrogen gas.[1]

Expert Insight: The fundamental principle behind these incompatibilities is the high electrophilicity of the carbonyl carbon in the acyl chloride group. Any compound with a nucleophilic character, particularly those with active hydrogens like water, alcohols, and amines, will readily attack this carbon, leading to a substitution reaction where the chloride is displaced.[2][8]

Troubleshooting Guide

Scenario 1: White, steamy fumes are observed when I open the bottle or during my reaction setup.

• Issue: You are observing hydrogen chloride (HCl) gas.[2]

• Root Cause: The reagent has come into contact with moisture, either from the atmosphere or from contaminated equipment/solvents. The acyl chloride is hydrolyzing.

• Corrective Action:

  • Handle the reagent exclusively in a certified fume hood.

  • Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) and cooled under an inert atmosphere before use.

  • Use only anhydrous grade solvents. Consider passing solvents through a drying system (e.g., alumina column) if necessary.

  • Work under a positive pressure of an inert gas like argon or nitrogen to prevent atmospheric moisture from entering the reaction vessel.

Scenario 2: My reaction yield is significantly lower than expected, and I have an impurity with a carboxylic acid peak in my analysis (e.g., broad peak in ¹H NMR, IR stretch at ~1700 cm⁻¹ and broad O-H stretch).

• Issue: Your starting material has partially or fully hydrolyzed to 2-Fluoro-4-(trifluoromethyl)benzoic acid.

• Root Cause: This is a classic symptom of water contamination. The source could be the starting reagent itself (improper storage), the solvent, or other reagents.

• Preventative Workflow:

  • Verify Reagent Quality: Before starting, consider taking a small, carefully handled aliquot for QC analysis (e.g., NMR) to confirm its purity.

  • Solvent Integrity: Use freshly opened anhydrous solvents or solvents from a purification system. Avoid using solvents from bottles that have been open for extended periods.

  • Inert Atmosphere: A robust inert atmosphere setup is non-negotiable. This prevents moisture ingress throughout the reaction.

Scenario 3: I am performing an acylation with an amine, but the reaction is sluggish and requires excess base.

• Issue: The reaction is not proceeding efficiently, and the required stoichiometry is off.

• Root Cause: While the amine is your intended nucleophile, competitive reactions with water or alcohol impurities are consuming your acyl chloride. Furthermore, the HCl byproduct of the desired reaction will protonate your amine nucleophile, rendering it inactive unless a scavenger base is present.

• Protocol Refinement:

  • Strict Anhydrous Conditions: Re-verify all sources of potential moisture as detailed in the scenarios above.

  • Choice of Base: Use a non-nucleophilic base (e.g., triethylamine, DIPEA) as an HCl scavenger. The base should be added to neutralize the HCl as it forms, preventing the protonation of your valuable amine substrate.

  • Order of Addition: A common best practice is to dissolve the amine and scavenger base in an anhydrous solvent before slowly adding the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride solution at a controlled temperature (often 0°C to start). This maintains a constant presence of free amine to react.

Experimental Protocol: Synthesis of an Amide using 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

This protocol describes a standard procedure for the acylation of a primary amine. It is designed as a self-validating system by incorporating steps that mitigate the risks associated with the reagent's reactivity.

Objective: To synthesize N-benzyl-2-fluoro-4-(trifluoromethyl)benzamide.

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq)

• Benzylamine (1.0 eq)

• Triethylamine (TEA) (1.2 eq, as HCl scavenger)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas supply

• Standard, oven-dried glassware

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, an argon/nitrogen inlet, and a rubber septum for liquid additions.

• Reagent Preparation: In the prepared flask, dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an argon atmosphere.

• Cooling: Cool the solution to 0°C using an ice-water bath. This is crucial to control the exothermic nature of the acylation reaction.

• Acyl Chloride Addition: In a separate, dry flask, dissolve 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq) in a small amount of anhydrous DCM. Using a dry syringe, add this solution dropwise to the stirred amine solution over 15-20 minutes. Maintain the temperature at 0°C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS by observing the consumption of the starting amine.

• Workup & Quenching:

  • Upon completion, cool the mixture again to 0°C.

  • Slowly add 1M HCl(aq) to quench any remaining reactive species and to protonate the excess triethylamine, transferring it to the aqueous layer as triethylammonium chloride.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude amide can be purified by recrystallization or column chromatography.

Visualization of Safety Protocols

Logical Workflow for Handling and Quenching

The following diagram outlines the decision-making process for safely handling and neutralizing residual 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Caption: Workflow for safe handling and quenching of acyl chlorides.

References

• Synquest Labs. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride Safety Data Sheet.

• Apollo Scientific. (2022-05-16). 2-Fluoro-4-(trifluoromethoxy)benzoyl chloride Safety Data Sheet.

• Thermo Fisher Scientific. 2-Fluorobenzoyl chloride Safety Data Sheet.

• Sigma-Aldrich. (2025-07-10). Benzoyl chloride, 2-fluoro- Safety Data Sheet.

• Smolecule. 2-Fluoro-5-(trifluoromethyl)benzoyl chloride Technical Data.

• Thermo Fisher Scientific. 2-(Trifluoromethyl)benzoyl chloride Safety Data Sheet.

• Yufeng, C. (2025-05-25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Yufeng Chemical.

• Virginia Tech Chemistry Department. (2006-10-27). Quenching Reactive Substances.

• Sigma-Aldrich. 4-Fluoro-2-(trifluoromethyl)benzoyl chloride Product Page.

• Thermo Fisher Scientific. 4-(Trifluoromethyl)benzoyl chloride Safety Data Sheet.

• Sigma-Aldrich. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride Product Page.

• Synquest Labs. 5-Chloro-2-(trifluoromethyl)benzoyl chloride Safety Data Sheet.

• ChemicalBook. 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE Product Page.

• Oakwood Chemical. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride Product Page.

• Chemguide. The Reaction of Acyl Chlorides with Water, Alcohols and Phenol.

• Vedantu. Primary amines react with benzoyl chloride to give.

Sources

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• 2. Buy 2-Fluoro-5-(trifluoromethyl)benzoyl chloride | 207981-46-2 [smolecule.com]
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• 4. 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE CAS#: 189807-21-4 [m.chemicalbook.com]
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• 9. Primary amines react with benzoyl chloride to give class 11 chemistry CBSE [vedantu.com]
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• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Support Center: Monitoring 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride Reactions by TLC

This guide is designed for researchers, scientists, and professionals in drug development who are utilizing 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in their synthetic workflows. As a highly reactive acyl chloride, monitoring its reactions effectively is crucial for optimizing yields and ensuring product purity.[1][2] Thin-Layer Chromatography (TLC) is an invaluable technique for this purpose, offering rapid, cost-effective, and qualitative analysis of reaction progress.[3] This document provides a comprehensive set of troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter.

I. Foundational Principles: Why TLC is Challenging for Acyl Chlorides

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a potent electrophile, susceptible to nucleophilic attack at the carbonyl carbon.[2] This high reactivity, which makes it a valuable synthetic building block, also presents a significant challenge for TLC analysis. The stationary phase of a standard silica gel TLC plate is rich in hydroxyl groups, which can act as nucleophiles. Furthermore, silica gel is hygroscopic and readily absorbs atmospheric moisture.[4]

This environment can lead to the rapid hydrolysis of the acyl chloride on the TLC plate, converting it back to the corresponding carboxylic acid.[4][5][6] This on-plate reaction can complicate the interpretation of your chromatogram, as the spot corresponding to your starting material may be faint, streaked, or appear at the same Rf as the carboxylic acid byproduct.[5] Understanding this inherent instability is the first step in successful TLC monitoring.

II. Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions encountered when using TLC to monitor reactions with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Q1: My starting material spot is streaking. What's causing this?

A1: Streaking is a common issue when working with highly polar or reactive compounds on silica gel TLC plates.[7][8][9] For 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, streaking can be caused by several factors:

• On-plate Hydrolysis: As the acyl chloride moves up the plate, it can react with water present in the silica gel, leaving a trail of the more polar carboxylic acid.[5]

• Sample Overloading: Applying too much sample to the plate can lead to broad, streaky spots.[7][8][9][10][11]

• Inappropriate Solvent System: If the mobile phase is not optimized, the compound may not move cleanly up the plate.[10]

Q2: I don't see a spot for my starting material, but I know it's in the reaction mixture. Why?

A2: This can be a perplexing issue. Here are a few potential causes:

• Complete Hydrolysis on the Plate: The acyl chloride may be completely converting to the carboxylic acid upon spotting.[4][6]

• Low Concentration: The concentration of your starting material may be too low to be detected.[10][11]

• Lack of a UV Chromophore: While 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is UV active due to its aromatic ring, some derivatives may not be.[12][13][14]

• Evaporation: If the compound is volatile, it may have evaporated from the plate before or during development.[11]

Q3: My product and starting material have very similar Rf values. How can I improve separation?

A3: Poor separation is a common challenge in TLC. Here's how you can address it:

• Adjust Solvent Polarity: If the spots are too high on the plate (high Rf), your mobile phase is too polar.[11][15] If they are too low (low Rf), it's not polar enough.[11][15] Systematically vary the ratio of your polar and non-polar solvents.

• Try a Different Solvent System: Sometimes, a complete change of solvents is necessary. For example, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system can provide different selectivity.

• Use a Different Stationary Phase: While silica gel is most common, consider using alumina or reverse-phase TLC plates, which can offer different separation characteristics.[16][17]

Q4: How can I be sure the new spot I'm seeing is my product and not a byproduct?

A4: This is where the "co-spot" technique is invaluable.[18] On your TLC plate, spot three lanes:

• Starting Material: A pure sample of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

• Reaction Mixture: An aliquot from your reaction.

• Co-spot: Spot the starting material first, then carefully spot the reaction mixture directly on top of it.[18]

After running the plate, if the new spot in the reaction mixture lane is indeed your product, you will see it separated from the starting material spot in the co-spot lane.

III. Troubleshooting Guide

This section provides a more in-depth, step-by-step approach to resolving common issues.

Problem 1: The Case of the Disappearing or Streaky Acyl Chloride

This is the most frequent and frustrating issue. The high reactivity of the acyl chloride with the silica gel plate is the primary culprit.[4][6][19]

Causality: The Si-OH groups on the silica surface and adsorbed water can hydrolyze the acyl chloride to the more polar carboxylic acid. This can happen instantaneously upon spotting or as the solvent front moves, causing a streak.[4][6]

Solutions:

• Indirect Monitoring via Derivatization: This is the most reliable method.

  • Protocol: Take a small aliquot of your reaction mixture and quench it with a nucleophile like methanol or a simple amine (e.g., benzylamine) in a separate vial. This will rapidly convert the reactive acyl chloride into a more stable, less polar ester or amide.

  • TLC Analysis: Run a TLC of this derivatized sample. You will be able to clearly see the disappearance of the starting material (as its derivative) and the appearance of the product.[6][19]

• Plate Preparation:

  • Drying the Plate: Heat the TLC plate in an oven at 100-110°C for 15-30 minutes before use and store it in a desiccator. This will remove most of the adsorbed water.[6]

  • Inert Atmosphere: If possible, spot and develop the TLC plate in a glove box or under a stream of inert gas to minimize exposure to atmospheric moisture.

Problem 2: Poor Resolution and Overlapping Spots

When your starting material and product have similar polarities, achieving good separation can be challenging.

Causality: The separation on TLC is based on the differential partitioning of compounds between the stationary and mobile phases.[3] If the affinities of your compounds for the stationary phase are too similar in a given solvent system, they will travel at nearly the same rate.

Solutions:

• Systematic Solvent System Optimization:

  • Initial Screening: A good starting point for many aromatic compounds is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[16][20] Begin with a 1:1 ratio and adjust based on the initial result.[16]

  • Fine-Tuning: Make small, incremental changes to the solvent ratio (e.g., 9:1, 8:2, 7:3 hexanes:ethyl acetate) to find the optimal separation.

  • Alternative Solvents: Consider other solvent systems such as dichloromethane/methanol or toluene/acetone.

• Visualization Techniques:

  • UV Light: 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and many of its aromatic products are UV active and will appear as dark spots on a fluorescent background under 254 nm UV light.[12][13][14][21] This is a non-destructive method and should always be your first choice.[13][14]

  • Staining: If your compounds are not UV active or for better visualization, chemical stains can be used. Since these methods are destructive, they should be performed after UV analysis.[14]

    • Potassium Permanganate (KMnO₄): This is a good general stain for compounds that can be oxidized, such as alcohols, amines, and some double bonds.[22][23]

    • p-Anisaldehyde: This stain is particularly useful for visualizing nucleophilic groups like alcohols and amines, and can also work for carbonyl compounds.[21][22][23][24]

    • Iodine: An iodine chamber will reveal many organic compounds as yellow-brown spots.[12][13][21] This method is semi-destructive as the spots will fade over time.[13]

Visualization Method	Compound Type	Appearance	Notes
UV Light (254 nm)	Aromatic, Conjugated Systems	Dark spots on a green fluorescent background	Non-destructive, should be used first.[12][13][14]
Iodine (I₂) Chamber	General Organic Compounds	Yellow-brown spots	Semi-destructive, spots fade over time.[13]
Potassium Permanganate	Oxidizable groups (alkenes, alcohols)	Yellow spots on a purple background	Destructive.[22][23]
p-Anisaldehyde	Nucleophilic groups, carbonyls	Various colors	Destructive, requires heating.[22][23][24]
Ninhydrin	Primary and secondary amines	Purple or pink spots	Destructive, requires heating.[22][24]

Experimental Workflow: A Self-Validating Protocol

This workflow is designed to provide clear and interpretable results.

Caption: Standard TLC experimental workflow.

Step-by-Step Protocol:

• Plate Preparation:

  • Gently draw a baseline with a pencil about 1 cm from the bottom of a silica gel TLC plate.[25]

  • Mark tick marks for each lane: Starting Material (SM), Reaction Mixture (RXN), and Co-spot (CO).

  • If concerned about hydrolysis, dry the plate in an oven as described above.

• Sample Preparation:

  • SM: Dissolve a small amount of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride in a dry, volatile solvent (e.g., dichloromethane or ethyl acetate).

  • RXN: Take a small aliquot from your reaction mixture. If the reaction solvent is high-boiling (e.g., DMF), dilute the aliquot with a more volatile solvent.

  • Optional Derivatization: For the most reliable results, take another small aliquot of the reaction mixture and quench it with methanol. Prepare a separate TLC plate to compare the derivatized starting material and the derivatized reaction mixture.

• Spotting:

  • Using a capillary tube, carefully and briefly touch the solution to the corresponding tick mark on the baseline.[25] Aim for small, concentrated spots.

  • For the co-spot lane, spot the SM solution first, let it dry, and then spot the RXN solution directly on top.

• Development:

  • Pour a small amount of your chosen mobile phase into a developing chamber (a beaker with a watch glass cover works well). The solvent level must be below the baseline on your TLC plate.[10][11]

  • Place the spotted TLC plate into the chamber and cover it.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization and Analysis:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.[15]

  • Allow the plate to dry completely.

  • View the plate under a UV lamp and circle any visible spots with a pencil.[13]

  • If necessary, use a chemical stain for further visualization.

  • Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[15] A successful reaction will show the disappearance of the starting material spot and the appearance of a new product spot with a different Rf value.

By employing these systematic troubleshooting strategies and understanding the chemical principles at play, you can effectively use TLC to monitor your 2-Fluoro-4-(trifluoromethyl)benzoyl chloride reactions, leading to more efficient and successful synthetic outcomes.

References

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• ResearchGate. TLC analysis of ABTC: TLC was performed for ABTC. Benzoyl chloride (A)...[Link]

• Reddit. TLC stains for Acyl halides : r/Chempros. [Link]

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• Pharma Now. Mobile and Stationary Phases in Chromatography Explained. [Link]

• Chegg. Solved 1. How would you predict the relative Rf values of...[Link]

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• National Institutes of Health. Synthesis of tertiary alkyl fluorides and chlorides by site-selective nucleophilic ring-opening reaction of α-aryl azetidinium salts. [Link]

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Technical Support Center: Catalyst Selection for Reactions Involving 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, catalyst selection strategies, and frequently asked questions (FAQs) for reactions involving 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. The presence of both a fluorine atom and a trifluoromethyl group makes this reagent a potent electrophile, but also introduces specific challenges that require careful consideration of reaction conditions and catalyst choice.[1]

This resource provides field-proven insights and detailed protocols to help you navigate these challenges and achieve optimal results in your synthetic endeavors.

Section 1: Friedel-Crafts Acylation

Friedel-Crafts acylation is a cornerstone of C-C bond formation, allowing for the synthesis of aryl ketones. However, the success of this electrophilic aromatic substitution is highly dependent on the catalyst and the nucleophilicity of the aromatic substrate.[2]

Frequently Asked Questions (FAQs)

Q1: What are the standard catalysts for Friedel-Crafts acylation with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, and why?

The standard and most effective catalysts are strong Lewis acids, with aluminum chloride (AlCl₃) being the most common choice.[3] The catalyst's primary role is to abstract the chloride from the acyl chloride, generating a highly electrophilic, resonance-stabilized acylium ion. This ion is then attacked by the nucleophilic aromatic ring to form the desired ketone.[4]

Q2: My Friedel-Crafts reaction is failing or giving very low yield. What are the common causes?

Low yields in this reaction typically trace back to a few critical factors:

• Deactivated Aromatic Ring: The reaction fails with aromatic substrates containing strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR). These groups reduce the electron density of the ring, making it insufficiently nucleophilic to attack the acylium ion.[2][5]

• Catalyst Inactivity due to Moisture: Lewis acids like AlCl₃ are extremely sensitive to moisture. Any water in your solvents, reagents, or glassware will hydrolyze the catalyst, rendering it inactive.[5] Strict anhydrous conditions are imperative.

• Insufficient Catalyst Loading: Unlike many other catalytic reactions, Friedel-Crafts acylation requires a stoichiometric amount (or a slight excess) of the Lewis acid. This is because the ketone product is a moderate Lewis base and forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[5][6]

• Substrate-Catalyst Complexation: If your aromatic substrate contains a basic functional group, such as an amine (-NH₂), it will form a complex with the Lewis acid. This deactivates both the catalyst and the aromatic ring.[7]

Q3: Can I use a catalytic amount of AlCl₃?

No, a catalytic amount is almost always insufficient for Friedel-Crafts acylation. As explained above, the ketone product forms a stable complex with AlCl₃.[6] This complex is typically irreversible under the reaction conditions. Therefore, you must use at least one equivalent of AlCl₃ for every equivalent of the acyl chloride to ensure the reaction proceeds to completion.[6]

Q4: Are there alternatives to AlCl₃ for challenging substrates?

Yes, for moderately deactivated substrates or when milder conditions are required, other catalytic systems can be employed:

• Triflic Acid (TfOH): This strong Brønsted acid can effectively promote acylation, sometimes succeeding where AlCl₃ fails, particularly with moderately deactivated arenes.[2]

• Zeolites: These solid acid catalysts are reusable, environmentally friendlier, and can sometimes offer improved regioselectivity. Reactions with zeolites often require higher temperatures, sometimes under microwave irradiation.[2]

Troubleshooting Guide: Friedel-Crafts Acylation

Symptom	Possible Cause	Recommended Solution
No reaction or trace product	1. Aromatic substrate is strongly deactivated (-NO₂, -CF₃, etc.).[2][5] 2. Moisture in the reaction.[5] 3. Insufficient catalyst.[6]	1. Use an alternative synthetic route (e.g., Suzuki coupling). 2. Ensure all glassware is flame-dried; use anhydrous solvents and fresh reagents. 3. Use at least 1.1 equivalents of AlCl₃ relative to the acyl chloride.
Low Yield (<50%)	1. Aromatic substrate is moderately deactivated. 2. Sub-optimal reaction temperature.[5]	1. Increase AlCl₃ stoichiometry or switch to a stronger catalyst like triflic acid.[2] 2. Optimize temperature; some reactions require heating while others need to be kept cool to prevent side reactions.
Multiple Products	1. Aromatic substrate is highly activated (e.g., phenol, aniline).[5]	1. Protect the activating group (e.g., convert phenol to an ester) before acylation, then deprotect.

Diagram: Troubleshooting Workflow

A logical workflow for diagnosing issues in Friedel-Crafts acylation experiments.

Caption: Troubleshooting decision tree for low-yield Friedel-Crafts acylations.

Section 2: Palladium-Catalyzed Suzuki-Miyaura Acylative Coupling

As an alternative to Friedel-Crafts acylation, especially for substrates incompatible with strong Lewis acids, the Suzuki-Miyaura coupling offers a powerful method to form aryl ketones from acyl chlorides and organoboron compounds.[8][9]

Frequently Asked Questions (FAQs)

Q1: How can I synthesize a ketone using a Suzuki coupling with this acyl chloride?

This is achieved through an acylative Suzuki-Miyaura cross-coupling reaction.[8] The reaction couples the acyl chloride with an arylboronic acid in the presence of a palladium(0) catalyst and a base.[10] This method benefits from high functional group tolerance and generally milder conditions compared to Friedel-Crafts reactions.[8]

Q2: What is a typical catalyst system for this reaction?

A standard system involves a palladium source, a phosphine ligand, and a base in an anhydrous aprotic solvent.

• Catalyst: A Pd(0) source is required. While Pd(PPh₃)₄ can be used directly, it is often generated in situ from a more stable Pd(II) precatalyst like Pd(OAc)₂ or a Pd(II)-NHC complex.[10][11][12]

• Ligand: Electron-rich, bulky phosphine ligands (e.g., PCy₃, P(t-Bu)₃) or N-heterocyclic carbenes (NHCs) are often optimal. They promote the oxidative addition step and stabilize the catalytic species.[12][13]

• Base: An inorganic base is essential to activate the boronic acid for transmetalation.[10] Potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃) are commonly used.[8][14]

• Solvent: Anhydrous solvents like 1,4-dioxane, toluene, or THF are typical choices.[9][13]

Q3: My acylative Suzuki coupling is not working. What should I troubleshoot?

• Anhydrous Conditions: The classic Suzuki coupling is often performed in aqueous mixtures, but for an acyl chloride electrophile, anhydrous conditions are critical to prevent hydrolysis of the starting material.[9]

• Catalyst/Ligand Choice: Not all ligands are suitable. If using a simple catalyst like Pd(PPh₃)₄ fails, switching to a more robust system with a bulky, electron-rich ligand (e.g., from the Buchwald ligand family) or an NHC-Pd precatalyst can dramatically improve results.[11][15]

• Base Selection: The choice of base can be crucial. K₃PO₄ is often more effective than weaker bases like Na₂CO₃ for challenging couplings.

• Oxygen: Ensure the reaction is thoroughly degassed and run under an inert atmosphere (Nitrogen or Argon), as oxygen can deactivate the Pd(0) catalyst.

Protocol: General Procedure for Acylative Suzuki-Miyaura Coupling

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the arylboronic acid (1.2 equiv.), the base (e.g., K₃PO₄, 2.0 equiv.), the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), and the ligand (e.g., SPhos, 4 mol%).

• Reagent Addition: Add anhydrous solvent (e.g., 1,4-dioxane) via syringe, followed by 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 equiv.).

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Extraction: Wash the filtrate with water and then brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Diagram: Suzuki-Miyaura Catalytic Cycle

The fundamental steps of the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the acylative Suzuki-Miyaura cross-coupling.

Section 3: Amide Bond Formation (Aminolysis)

The reaction of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with an amine is a direct and efficient method for amide synthesis. This aminolysis proceeds rapidly due to the high reactivity of the acyl chloride.[16]

Frequently Asked Questions (FAQs)

Q1: Do I need a catalyst to form an amide with this acyl chloride?

A catalyst in the traditional sense is not required. The reaction is typically very fast. However, the reaction produces one equivalent of hydrochloric acid (HCl) as a byproduct.[16] This HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[17] Therefore, it is essential to add at least one equivalent of a non-nucleophilic base to act as an acid scavenger.[18]

Q2: What is the best base to use and why?

The best choice is a tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIEA), or a heterocyclic amine like pyridine.[19] These bases are non-nucleophilic, meaning they will not compete with your primary or secondary amine in reacting with the highly electrophilic acyl chloride.[] An inorganic base in a two-phase system (e.g., NaOH in water/DCM), known as Schotten-Baumann conditions, can also be used.[21][22]

Q3: My amidation reaction is giving low yield or multiple byproducts. What's going wrong?

• Temperature Control: The reaction is highly exothermic.[] Adding the acyl chloride slowly to a cooled solution (0 °C or lower) of the amine and base can prevent side reactions and improve selectivity.[19]

• Stoichiometry: Ensure you have at least one equivalent of base for each equivalent of acyl chloride used. If using a primary amine, using excess amine (e.g., 2.2 equivalents) can sometimes serve as both the nucleophile and the base.

• Moisture: While not as critical as for Lewis acid catalysis, significant amounts of water can hydrolyze the acyl chloride to the unreactive carboxylic acid, reducing your yield.

Protocol: General Procedure for Amide Synthesis (Schotten-Baumann Conditions)

• Setup: In a round-bottom flask, dissolve the amine (1.0 equiv.) and a non-nucleophilic base (e.g., triethylamine, 1.2 equiv.) in an anhydrous aprotic solvent (e.g., dichloromethane, DCM).

• Cooling: Cool the stirring solution in an ice bath to 0 °C.

• Acyl Chloride Addition: Add 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 equiv.) dropwise to the cold solution over 15-30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor completion by TLC.

• Quenching & Extraction: Quench the reaction by adding water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with dilute HCl (to remove excess amine/base), saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude amide can be purified by recrystallization or column chromatography.

Section 4: Reagent Handling and Safety

Q: What are the primary safety and handling concerns for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

This reagent requires careful handling due to its reactivity and hazardous nature.

• Moisture Sensitivity: It reacts with water and moisture, releasing corrosive hydrochloric acid (HCl) gas. Always handle under anhydrous conditions and store in a tightly sealed container in a dry environment (e.g., desiccator or under inert gas).[23]

• Corrosivity: As an acyl chloride, it is corrosive to skin, eyes, and mucous membranes. Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and handle it within a fume hood.[23]

• Incompatible Materials: Avoid contact with strong bases, alcohols, and amines (except under controlled reaction conditions).[23]

References

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Shi, M., et al. (2020). Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. Organic Process Research & Development. Available at: [Link]

• Stara, I. G., et al. (2022). Mechanochemical Synthesis of Ketones via Chemoselective Suzuki–Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• MDPI. (n.d.). Catalysts for Suzuki–Miyaura Coupling Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Amides from Acyl Chlorides. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• ChemTalk. (n.d.). Friedel-Crafts Alkylation and Acylation Reactions. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• National Institutes of Health. (2025). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Retrieved from [Link]

• Scribd. (n.d.). Schotten–Baumann Reaction Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• MDPI. (n.d.). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• ACS Publications. (n.d.). Hexafluoro-2-propanol-Promoted Intermolecular Friedel–Crafts Acylation Reaction. Retrieved from [Link]

• PubChem. (n.d.). 2-(Trifluoromethyl)benzoyl chloride. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride vs. Benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Nuances of Acyl Chloride Reactivity

Benzoyl chloride and its derivatives are cornerstone reagents in organic synthesis, serving as powerful acylating agents for the formation of esters, amides, and ketones.[1] The reactivity of these compounds is fundamentally governed by the electrophilicity of the carbonyl carbon, a characteristic that can be finely tuned by the electronic effects of substituents on the aromatic ring.[1] This guide provides an in-depth comparison of the reactivity of the unsubstituted benzoyl chloride with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a derivative bearing two potent electron-withdrawing groups. Understanding the distinct reactivity profiles of these two reagents is critical for optimizing reaction conditions, predicting outcomes, and designing novel synthetic strategies in pharmaceutical and materials science research.

The Impact of Electron-Withdrawing Substituents on Electrophilicity

The reactivity of benzoyl chlorides in nucleophilic acyl substitution reactions is directly proportional to the partial positive charge on the carbonyl carbon. Electron-withdrawing groups (EWGs) enhance this electrophilicity, making the acyl chloride more susceptible to attack by nucleophiles. Conversely, electron-donating groups (EDGs) decrease electrophilicity and slow down the reaction rate.[1][2]

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is substituted with two powerful EWGs:

• Fluorine (-F): While fluorine possesses opposing inductive (-I) and resonance (+R) effects, its strong electronegativity makes the inductive electron-withdrawing effect dominant, particularly from the ortho position.

• Trifluoromethyl (-CF₃): The trifluoromethyl group is one of the strongest electron-withdrawing groups used in organic chemistry.[3] It exerts a powerful -I effect due to the high electronegativity of the fluorine atoms, significantly increasing the electrophilicity of adjacent functional groups.[3][4]

In contrast, benzoyl chloride has only hydrogen atoms on the aromatic ring, which are considered electronically neutral for comparison.[2] Therefore, the carbonyl carbon of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is significantly more electron-deficient and, consequently, more reactive towards nucleophiles than that of benzoyl chloride.

Caption: Electronic effects on the reactivity of the carbonyl carbon.

Comparative Reactivity: Experimental Insights

For instance, in the N-benzoylation of aniline, para-substituted benzoyl chlorides with electron-withdrawing groups like -NO₂ and -Cl show higher yields compared to the unsubstituted benzoyl chloride.[2] This is a direct consequence of the increased reactivity of the acyl chloride.[2] Given that the combined electron-withdrawing strength of a meta-CF₃ group and an ortho-F group is substantial, it is expected that 2-fluoro-4-(trifluoromethyl)benzoyl chloride would exhibit significantly higher reactivity than benzoyl chloride.

Acylating Agent	Substituents	Electronic Effect	Expected Relative Reactivity
Benzoyl Chloride	-H	Neutral	Baseline
p-Chlorobenzoyl chloride	p-Cl	Electron-withdrawing	Higher
p-Nitrobenzoyl chloride	p-NO₂	Strongly Electron-withdrawing	Significantly Higher
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	o-F, p-CF₃	Very Strongly Electron-withdrawing	Highest

Practical Implications and Experimental Design

The difference in reactivity between these two acyl chlorides has significant practical implications for the synthetic chemist.

• Reaction Conditions: Reactions with the more reactive 2-fluoro-4-(trifluoromethyl)benzoyl chloride can often be carried out under milder conditions (e.g., lower temperatures, shorter reaction times) than those with benzoyl chloride. This can be advantageous when working with sensitive substrates that might decompose or undergo side reactions under harsher conditions.

• Chemoselectivity: In molecules with multiple nucleophilic sites, the higher reactivity of the substituted benzoyl chloride might lead to different selectivity profiles compared to benzoyl chloride.

• Catalyst Choice: For reactions like Friedel-Crafts acylation, the choice and amount of Lewis acid catalyst may need to be adjusted based on the reactivity of the acyl chloride.

Experimental Protocol: Comparative N-Acylation of Aniline

To quantitatively assess the reactivity difference, a comparative kinetic study or a yield comparison under standardized conditions can be performed. The following protocol outlines a procedure for comparing the N-acylation of aniline.

Objective: To compare the reaction yield of the N-acylation of aniline using benzoyl chloride and 2-fluoro-4-(trifluoromethyl)benzoyl chloride under identical conditions.

Materials:

• Aniline

• Benzoyl chloride

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• 10% Aqueous Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Caption: Workflow for the comparative N-acylation experiment.

Procedure:

• Reaction Setup: In two separate round-bottom flasks, dissolve aniline (1.0 eq.) in a biphasic mixture of dichloromethane (DCM) and 10% aqueous NaOH solution.

• Addition of Acyl Chloride: To the first flask, add benzoyl chloride (1.0 eq.) dropwise at room temperature. To the second flask, add 2-fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 eq.) dropwise under the same conditions.

• Reaction Monitoring: Stir both reactions vigorously at room temperature for a set period (e.g., 1 hour). Monitor the progress of the reactions by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After the specified time, quench both reactions by adding water. Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Analysis: Determine the yield of the crude product for both reactions. Further purification by column chromatography or recrystallization can be performed to obtain the pure amide products.

Expected Outcome: Due to the enhanced electrophilicity of the carbonyl carbon, the reaction with 2-fluoro-4-(trifluoromethyl)benzoyl chloride is expected to proceed faster and potentially give a higher yield of the corresponding N-acylated product compared to the reaction with benzoyl chloride under identical conditions.

Conclusion

The presence of the ortho-fluoro and para-trifluoromethyl substituents on the benzoyl chloride scaffold dramatically increases its reactivity in nucleophilic acyl substitution reactions compared to the parent benzoyl chloride. This heightened reactivity stems from the potent electron-withdrawing nature of these groups, which enhances the electrophilicity of the carbonyl carbon. For researchers and synthetic chemists, this translates to the ability to perform acylations under milder conditions and potentially achieve higher yields. However, it also necessitates careful consideration of reaction parameters to control selectivity and avoid unwanted side reactions with sensitive substrates. The choice between benzoyl chloride and its more reactive, substituted analogue will ultimately depend on the specific requirements of the synthetic target and the overall reaction strategy.

References

• BenchChem. (2025). A Comparative Guide to the Yields of Acylation Reactions Utilizing Various Benzoyl Chlorides.
• BenchChem. (2025). A Comparative Analysis of Reactivity: 3-Ethylbenzoyl Chloride vs. Benzoyl Chloride.
• National Center for Biotechnology Information. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents.
• TCI Chemicals. (n.d.).

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• 4. tcichemicals.com [tcichemicals.com]

A Senior Application Scientist's Guide to Fluorinated Benzoyl Chloride Isomers in Synthesis

An Objective Comparison of 2-, 3-, and 4-Fluorobenzoyl Chloride: Properties, Reactivity, and Practical Applications

In the landscape of modern drug discovery and materials science, the incorporation of fluorine into molecular scaffolds is a cornerstone strategy for modulating physicochemical properties, metabolic stability, and biological activity.[1] Among the vast arsenal of fluorinated building blocks, the isomeric fluorobenzoyl chlorides—ortho (2-), meta (3-), and para (4-)—stand out as highly versatile and indispensable reagents for introducing the fluorobenzoyl moiety.

This guide offers an in-depth comparison of these three isomers, moving beyond simple catalog data to explore the causal relationships between the fluorine atom's position and the reagent's performance in key synthetic transformations. We will dissect the electronic and steric nuances that govern their reactivity and provide field-tested protocols to empower researchers in making informed decisions for their specific synthetic challenges.

Physicochemical Properties: A Foundation for Comparison

The placement of the fluorine atom imparts subtle but distinct differences in the physical properties of the isomers. These characteristics, summarized below, are critical for practical considerations such as reaction setup, solvent selection, and purification.

Property	2-Fluorobenzoyl Chloride	3-Fluorobenzoyl Chloride	4-Fluorobenzoyl Chloride
CAS Number	393-52-2[2]	1711-07-5[3]	403-43-0[4][5]
Molecular Formula	C₇H₄ClFO[2]	C₇H₄ClFO[3]	C₇H₄ClFO[4][5]
Molecular Weight	158.56 g/mol [2]	158.56 g/mol	158.56 g/mol [4][5]
Appearance	Colorless liquid[2]	Colorless to light yellow liquid	Colorless to light yellow liquid[6]
Boiling Point	~206 °C (403 °F) at 760 mmHg[2]	189-191 °C	193 °C[6]
Melting Point	4 °C (39 °F)[2]	Not available	10 °C[6]
Density	1.304 g/mL at 20 °C[2]	1.32 g/mL	1.32 g/mL[6]
Refractive Index	n20/D 1.5365[2]	n20/D 1.535	n20/D 1.53[6]

The Decisive Factor: Unpacking Electronic and Steric Effects

The reactivity of the benzoyl chloride core is fundamentally dictated by the electrophilicity of the carbonyl carbon. The fluorine substituent modulates this electrophilicity through a combination of inductive and resonance (mesomeric) effects, which vary depending on its position on the aromatic ring.

• Inductive Effect (-I): As the most electronegative element, fluorine exerts a strong electron-withdrawing pull through the sigma bond framework. This effect increases the partial positive charge on the carbonyl carbon, enhancing its reactivity toward nucleophiles. The -I effect is always present, regardless of the isomer.

• Resonance Effect (+M): Fluorine's lone pairs can be donated into the aromatic π-system. This effect pushes electron density into the ring and can partially counteract the inductive effect. Crucially, its influence on the carbonyl carbon is position-dependent.

• Steric Hindrance: The physical presence of the fluorine atom near the reaction center can impede the approach of a nucleophile, particularly for the ortho-isomer.

The interplay of these effects leads to a predictable, yet often underappreciated, hierarchy of reactivity.

Caption: Electronic and steric effects of fluorine position.

From this analysis, we can establish a general reactivity trend for nucleophilic acyl substitution:

3-Fluorobenzoyl Chloride > 4-Fluorobenzoyl Chloride > 2-Fluorobenzoyl Chloride

Comparative Performance in Synthetic Applications

The theoretical reactivity hierarchy is borne out in common synthetic practice. We will now examine the performance of each isomer in three fundamental transformations: amide synthesis, esterification, and Friedel-Crafts acylation.

Amide Synthesis (Acylation of Amines)

Amide bond formation is arguably the most frequent application of these reagents.[7][8][9] The reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon.

Discussion of Performance:

• 3-Fluorobenzoyl Chloride: Consistently demonstrates the highest reactivity, often leading to complete conversion in shorter reaction times or at lower temperatures.[9] This makes it ideal for reactions with less nucleophilic amines or when mild conditions are paramount.

• 4-Fluorobenzoyl Chloride: A reliable and widely used reagent that provides a good balance of reactivity and stability.[6] Reaction rates are typically rapid, and yields are high for a broad range of primary and secondary amines.

• 2-Fluorobenzoyl Chloride: Its utility is often dictated by the steric profile of the incoming amine. With small amines (e.g., ammonia, methylamine), reactions proceed efficiently. However, with bulkier secondary amines or sterically hindered anilines, reaction rates can be significantly slower, sometimes requiring elevated temperatures or longer reaction times to achieve comparable yields.

Experimental Protocol: General Procedure for Amide Coupling

This protocol describes a standard, reproducible method for synthesizing N-substituted benzamides, allowing for a direct comparison of the isomers' performance.

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the amine (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.2 eq.) in anhydrous dichloromethane (DCM).[7]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acyl Chloride Addition: Prepare a solution of the selected fluorobenzoyl chloride isomer (1.05 eq.) in anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-20 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[7]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure fluorobenzamide.[7]

Caption: Standard workflow for amide synthesis.

Esterification (Acylation of Alcohols)

The synthesis of esters from alcohols follows a similar nucleophilic acyl substitution mechanism.[10][11] However, as alcohols are generally weaker nucleophiles than amines, the differences in isomer reactivity can be more pronounced.

Discussion of Performance:

• 3-Fluorobenzoyl Chloride: Its superior electrophilicity makes it the most effective isomer for esterifying alcohols, particularly for more hindered secondary or tertiary alcohols where other isomers might fail or give low yields.

• 4-Fluorobenzoyl Chloride: A highly effective reagent for esterifying primary and less hindered secondary alcohols under standard conditions (e.g., with triethylamine or DMAP as a catalyst).[12]

• 2-Fluorobenzoyl Chloride: Steric hindrance is a significant factor. While it can effectively acylate primary alcohols, reactions with secondary alcohols are noticeably slower and may require forcing conditions. Its use with tertiary alcohols is generally not recommended.

Friedel-Crafts Acylation

In Friedel-Crafts acylation, the fluorobenzoyl chloride reacts with an electron-rich aromatic compound in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form a diaryl ketone.[13][14][15] The reaction proceeds by forming a highly electrophilic acylium ion.

Discussion of Performance: The primary role of the fluorobenzoyl chloride here is as an acylium ion precursor. While the fluorine atom deactivates the benzoyl chloride's own ring towards further substitution, its electronic influence on the carbonyl group remains key.

• 3-Fluorobenzoyl Chloride: The strong electron-withdrawing nature facilitates the departure of the chloride to form the acylium ion, often leading to faster reaction initiation.

• 4-Fluorobenzoyl Chloride: Also forms the acylium ion readily and is commonly used to synthesize fluorinated benzophenone derivatives, which are valuable intermediates in medicinal chemistry.[15]

• 2-Fluorobenzoyl Chloride: Can be used effectively, but the proximity of the ortho-fluorine to the developing positive charge on the acylium ion might have a minor destabilizing effect compared to the other isomers. The primary utility is defined by the desired substitution pattern on the final ketone product.

Caption: Mechanism of Friedel-Crafts acylation.

Summary and Recommendations

The choice between 2-, 3-, and 4-fluorobenzoyl chloride is not arbitrary but a strategic decision based on electronic, steric, and synthetic goals.

• Choose 3-Fluorobenzoyl Chloride for Maximum Reactivity: It is the ideal choice for reactions involving weak nucleophiles, sterically hindered substrates, or when the mildest possible conditions are required to avoid side reactions.

• Choose 4-Fluorobenzoyl Chloride for Balanced, Reliable Performance: As the "workhorse" isomer, it offers excellent reactivity for a vast range of common transformations with predictable and high-yielding results. It is a superb starting point for most standard acylation needs.[6]

• Choose 2-Fluorobenzoyl Chloride for Specific Steric and Electronic Requirements: While its general reactivity is hampered by steric hindrance, it is essential when the ortho-fluoro substitution pattern is required for the final target molecule. Its use is most successful with small, unhindered nucleophiles.

By understanding the fundamental principles that govern the behavior of these isomers, researchers can better predict reaction outcomes, optimize conditions, and accelerate the development of novel pharmaceuticals and advanced materials.

References

• Sparrow Chemical. Fluorobenzyl Chloride Series. Sparrow Chemical. Retrieved from [Link]

• Bousfield, T. W., & Arts, J. (n.d.). A Molar Efficient Synthesis of Amides from Acid Chlorides and Amines in the Bioavailable Solvent Cyrene. The Royal Society of Chemistry. Retrieved from [Link]

• University of Huddersfield Research Portal. Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. Retrieved from [Link]

• Dey, D., et al. (2016). Energy frameworks and a topological analysis of the supramolecular features in situ cryo-crystallized liquids: Tuning the Weak Interaction Landscape by fluorination. ResearchGate. Retrieved from [Link]

• Fisher Scientific. Amide Synthesis. Fisher Scientific. Retrieved from [Link]

• PubChem. 3-Fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. 4-Fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. Benzoyl chloride, 4-fluoro-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. 2-Fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. Retrieved from [Link]

• The Journal of Organic Chemistry. Renewable Reagent for Nucleophilic Fluorination. Retrieved from [Link]

• National Institutes of Health. Structural investigations of benzoyl fluoride and the benzoacyl cation of low-melting compounds and reactive intermediates. Retrieved from [Link]

• Chemistry Stack Exchange. The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. Retrieved from [Link]

• ACS Medicinal Chemistry Letters. The Dark Side of Fluorine. Retrieved from [Link]

• National Institutes of Health. Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. Retrieved from [Link]

• ResearchGate. Catalyzed Friedel–Crafts acylation reaction of anisole with benzoyl chloride. Retrieved from [Link]

• ResearchGate. Synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides. Retrieved from [Link]

• National Institutes of Health. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Retrieved from [Link]

• Chemguide. THE FRIEDEL-CRAFTS ACYLATION OF BENZENE. Retrieved from [Link]

• Sage Organics. (2025). What is Benzoyl Chloride Used For? Applications, Benefits & Industry Insights. Retrieved from [Link]

• ResearchGate. Comparative reactivity between 4‐fluorobenzoyl fluoride (2 d) and chloride with various amines. Retrieved from [Link]

• ResearchGate. Comparative reactivity between 4‐fluorobenzoyl fluoride (2 d) and.... Retrieved from [Link]

• Google Patents. CN104098464A - Preparation method for 4-fluorobenzoyl chloride.

• Organic Chemistry Portal. Benzyl fluoride synthesis by fluorination or substitution. Retrieved from [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Retrieved from [Link]

• Organic Chemistry Portal. Acid to Ester - Common Conditions. Retrieved from [Link]

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The Strategic Advantage of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride in Modern Drug Discovery

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

In the intricate process of drug design and development, the selection of building blocks is a critical determinant of a candidate's ultimate success. Among the vast arsenal of reagents available to medicinal chemists, substituted benzoyl chlorides are workhorse acylating agents for constructing amide and ester linkages, which are prevalent in a multitude of pharmaceuticals. This guide provides an in-depth comparison of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, highlighting its distinct advantages over simpler analogs and underscoring its strategic importance in crafting next-generation therapeutics.

The Molecule in Focus: Unique Structural Attributes

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is distinguished by two key substitutions on the phenyl ring: an ortho-fluoro group and a para-trifluoromethyl group. This specific arrangement is not coincidental; it is a deliberate design to modulate the molecule's physicochemical and reactive properties in a highly predictable manner.

• Trifluoromethyl (CF3) Group: This powerful electron-withdrawing group significantly influences the electronic character of the entire molecule.[1][2] It enhances the electrophilicity of the carbonyl carbon, making the benzoyl chloride an exceptionally efficient acylating agent.[3]

• Ortho-Fluoro (F) Group: While also electron-withdrawing, the ortho fluorine atom introduces unique steric and electronic effects. It can influence the conformation of the benzoyl chloride and the resulting amide or ester, potentially leading to more favorable interactions with biological targets. Furthermore, it can modulate the pKa of adjacent functional groups and serve as a site for metabolic blocking.[4]

The synergistic effect of these two groups provides a powerful tool for fine-tuning the properties of a lead compound.

Sources

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A Comparative Guide on the Selectivity of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride in Acylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and agrochemical development, the precise installation of functional groups is paramount. Acylation reactions, fundamental for the construction of amides and ketones, rely on the careful selection of an acylating agent to ensure high yield and selectivity. This guide provides an in-depth technical comparison of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with other acylating agents, focusing on its selectivity in acylation reactions. Drawing upon established principles of organic chemistry and available experimental data, we will explore the nuanced reactivity of this fluorinated reagent, offering insights to guide your synthetic strategy.

Understanding the Reagent: Electronic and Steric Profile

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a highly reactive acylating agent, a characteristic conferred by the strong electron-withdrawing nature of the fluoro and trifluoromethyl substituents. These groups act in concert to significantly increase the electrophilicity of the carbonyl carbon, making it exceptionally susceptible to nucleophilic attack.

• Inductive Effect: The fluorine atom at the ortho position and the trifluoromethyl group at the para position exert powerful electron-withdrawing inductive effects (-I). This polarization of the carbon-chlorine bond facilitates the departure of the chloride leaving group during nucleophilic acyl substitution.

• Resonance Effect: While the fluorine atom can donate electron density through resonance (+R), its inductive effect is generally considered to be dominant in influencing the reactivity of the acyl chloride.

• Steric Hindrance: The ortho-fluoro substituent introduces a degree of steric hindrance around the carbonyl group, which can influence its accessibility to nucleophiles.

This electronic profile suggests that 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a more potent acylating agent than unsubstituted benzoyl chloride and even surpasses the reactivity of other halogenated or nitrated analogs.

Chemoselectivity: The Preferential Acylation of Amines over Alcohols

A critical aspect of an acylating agent's utility is its ability to selectively react with one functional group in the presence of another. In molecules containing both amine and hydroxyl moieties, such as aminophenols, chemoselective acylation is often a desired transformation.

Generally, amines are more nucleophilic than alcohols, and therefore, N-acylation is kinetically favored over O-acylation. The high reactivity of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, however, necessitates careful control of reaction conditions to achieve high chemoselectivity.

Comparative Analysis with Other Benzoyl Chlorides

To illustrate the impact of substituents on chemoselectivity, let's consider the acylation of a generic substrate containing both an amino and a hydroxyl group with various benzoyl chlorides.

Acylating Agent	Key Substituents	Expected Primary Product	Rationale
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	-F (ortho), -CF3 (para)	N-acylated product	The highly electrophilic carbonyl carbon reacts rapidly with the more nucleophilic amine. Careful temperature control and stoichiometry are crucial to prevent competing O-acylation.
4-Nitrobenzoyl chloride	-NO2 (para)	N-acylated product	The strong electron-withdrawing nitro group enhances reactivity, favoring reaction with the stronger nucleophile.
Benzoyl chloride	None	N-acylated product	The inherent higher nucleophilicity of the amine directs the reaction.
4-Methoxybenzoyl chloride	-OCH3 (para)	N-acylated product	The electron-donating methoxy group reduces the reactivity of the acyl chloride, which can sometimes lead to improved selectivity under carefully controlled conditions.

Experimental Protocol: Chemoselective N-Acylation of 4-Aminophenol

This protocol provides a general procedure for the selective N-acylation of 4-aminophenol using 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Materials:

• 4-Aminophenol

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• Pyridine (or other suitable base)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-aminophenol (1.0 equivalent) in anhydrous DCM.

• Add pyridine (1.1 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.05 equivalents) in anhydrous DCM to the cooled mixture dropwise over 15-20 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-acylated product.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the reaction of the highly reactive acyl chloride with atmospheric moisture.

• Pyridine: Acts as a base to neutralize the HCl byproduct, driving the reaction to completion.

• Low Temperature (0 °C): Helps to control the exothermic reaction and enhance selectivity by minimizing potential side reactions, including O-acylation.

• Slow Addition: Prevents a rapid increase in temperature and localized high concentrations of the acyl chloride, which could lead to undesired side reactions.

Regioselectivity in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds by attaching an acyl group to an aromatic ring. The regioselectivity of this reaction is governed by the directing effects of the substituents on the aromatic substrate.[1]

When reacting 2-Fluoro-4-(trifluoromethyl)benzoyl chloride with a substituted arene such as toluene, the incoming acyl group will be directed to the ortho and para positions relative to the methyl group. However, steric hindrance from the methyl group and the bulky acylium ion complex will significantly influence the product distribution.

Comparative Analysis of Regioselectivity

The steric bulk of the acylating agent is a critical factor in determining the ortho/para ratio in the Friedel-Crafts acylation of toluene.

Acylating Agent	Expected Major Product	Rationale
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	para-acylated product	The ortho-fluoro group on the benzoyl chloride, in addition to the inherent steric demand of the acylium-Lewis acid complex, will strongly disfavor attack at the sterically hindered ortho position of toluene.
Acetyl chloride	para-acylated product	While smaller than a substituted benzoyl chloride, the acetyl group still experiences steric repulsion at the ortho position, leading to a preference for para substitution.
Benzoyl chloride	para-acylated product	The larger size of the benzoyl group compared to the acetyl group further enhances the preference for the less sterically crowded para position.

Based on these principles, the Friedel-Crafts acylation of toluene with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is expected to yield the para-substituted product, (4-methylphenyl)(2-fluoro-4-(trifluoromethyl)phenyl)methanone, with very high regioselectivity.

Experimental Protocol: Regioselective Friedel-Crafts Acylation of Toluene

This protocol outlines a general procedure for the Friedel-Crafts acylation of toluene with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Materials:

• Toluene, anhydrous

• 2-Fluoro-4-(trifluoromethyl)benzoyl chloride

• Aluminum chloride (AlCl3), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Ice

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a reflux condenser under an inert atmosphere, suspend anhydrous AlCl3 (1.2 equivalents) in anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add 2-Fluoro-4-(trifluoromethyl)benzoyl chloride (1.0 equivalent) to the dropping funnel and add it dropwise to the AlCl3 suspension over 20-30 minutes, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for an additional 30 minutes to allow for the formation of the acylium ion complex.

• Add anhydrous toluene (1.5 equivalents) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, keeping the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates the consumption of the starting material.

• Carefully quench the reaction by slowly pouring the mixture into a beaker containing a mixture of crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization to yield the desired para-acylated product.

Self-Validating System:

• Anhydrous Conditions: The use of anhydrous reagents and a flame-dried apparatus is critical, as AlCl3 is highly moisture-sensitive and will be deactivated by water.

• Temperature Control: Maintaining a low temperature during the addition of reagents is crucial to prevent side reactions and potential rearrangement of the acylium ion.

• Proper Quenching: The slow and careful addition of the reaction mixture to an ice/HCl mixture is a critical safety step to manage the highly exothermic decomposition of the aluminum chloride complex.

Visualizing the Reaction Pathways

Caption: Comparative pathways for chemoselectivity and regioselectivity.

Conclusion

2-Fluoro-4-(trifluoromethyl)benzoyl chloride stands out as a highly reactive and selective acylating agent. Its pronounced electrophilicity, a direct consequence of its fluorine and trifluoromethyl substituents, drives rapid acylation reactions. This heightened reactivity, when properly managed, can be harnessed to achieve excellent chemoselectivity for the acylation of amines in the presence of less nucleophilic hydroxyl groups. Furthermore, in Friedel-Crafts reactions with substituted arenes like toluene, the steric profile of the reagent dictates a strong preference for acylation at the less hindered para position, ensuring high regioselectivity. For the discerning synthetic chemist, a thorough understanding of these electronic and steric factors is key to unlocking the full potential of this versatile reagent in the synthesis of complex molecular targets.

References

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]

The Strategic Calculus of Fluorine: A Guide to the Cost-Effectiveness of Fluorinated Building Blocks in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the high-stakes arena of drug discovery, every molecular decision carries significant weight, impacting not only biological activity but also the economic viability of a development program. Among the elemental tools available to medicinal chemists, fluorine has emerged as a uniquely powerful, albeit premium, asset. The strategic incorporation of fluorine atoms or fluorine-containing motifs can dramatically enhance a drug candidate's profile, but this advantage comes at a literal cost. This guide provides an in-depth analysis of the cost-effectiveness of employing fluorinated building blocks in synthesis, offering a framework for deciding when and how to invest in this potent chemical strategy. We will dissect the trade-offs between early incorporation of fluorine via building blocks versus late-stage fluorination, supported by comparative data and practical experimental insights.

The "Fluorine Effect": Why Invest in Fluorinated Molecules?

The outsized impact of the diminutive fluorine atom is a cornerstone of modern medicinal chemistry. Its unique properties—high electronegativity, small van der Waals radius (mimicking hydrogen), and the remarkable strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's physicochemical and pharmacological properties.[1][2][3][4] Strategic fluorination can lead to a cascade of benefits that ultimately translate to a more viable and valuable drug candidate:

• Enhanced Metabolic Stability: The robustness of the C-F bond makes it resistant to metabolic cleavage by cytochrome P450 enzymes.[2][5][6] Blocking metabolically vulnerable sites with fluorine can significantly increase a drug's half-life, potentially reducing dosing frequency and improving patient compliance.[7]

• Modulated Physicochemical Properties: Fluorine's powerful electron-withdrawing nature can significantly alter the acidity (pKa) of nearby functional groups, which in turn affects a compound's ionization state, solubility, and receptor-binding interactions.[1][2][4]

• Improved Bioavailability and Membrane Permeability: While the effect is context-dependent, fluorination can increase a molecule's lipophilicity, which can enhance its ability to cross cellular membranes and improve oral bioavailability by 30-40% in many instances.[2][4][7]

• Enhanced Binding Affinity: The introduction of fluorine can alter a molecule's conformation and electronic distribution, leading to more potent and selective binding to its biological target.[1][3]

The culmination of these improvements is a compelling value proposition: a more potent, stable, and bioavailable drug is more likely to succeed in clinical trials and command a significant market share. Today, approximately 20-25% of all pharmaceuticals on the market are fluorinated compounds, including blockbuster drugs like atorvastatin (Lipitor) and fluoxetine (Prozac), a testament to the commercial viability of this strategy.[2][6][8]

Strategic Synthesis: Fluorinated Building Blocks vs. Late-Stage Fluorination

The decision of how to introduce fluorine is as critical as the decision of whether to introduce it. Two primary strategies dominate the landscape: the use of pre-synthesized fluorinated building blocks and the application of late-stage fluorination (LSF) techniques.[9]

The fluorinated building block approach involves incorporating a commercially available or custom-synthesized molecule that already contains the desired fluorine atom or fluorinated motif early in the synthetic route.[9][10][11] This has been the traditional and often dominant approach in drug discovery.[10][11]

Late-stage fluorination (LSF) , by contrast, involves introducing the fluorine atom at or near the end of the synthesis onto a complex, non-fluorinated intermediate.[9][12] This strategy has gained significant traction with the development of more sophisticated and selective fluorinating reagents.[1][13][14]

The choice between these two methodologies is a complex equation of cost, time, risk, and strategic goals.

Comparative Analysis of Synthetic Strategies

Feature	Fluorinated Building Block Approach	Late-Stage Fluorination (LSF)	Cost-Effectiveness Implications
Initial Cost	Higher cost for specialized building blocks.[15]	Lower initial cost of non-fluorinated precursors. Reagents can be expensive.	Building blocks represent a known, upfront investment. LSF costs are tied to reagent expense and potential for failed reactions.
Route Development	Requires a distinct synthetic route for each fluorinated analogue.[9]	Enables rapid synthesis of multiple analogues from a common advanced intermediate.[9][12]	LSF is highly cost-effective for structure-activity relationship (SAR) studies, allowing for rapid exploration of chemical space with minimal re-synthesis.
Predictability & Reliability	Generally reliable and predictable reactivity based on well-established protocols (e.g., cross-coupling).[9]	Can be less predictable; success is highly dependent on substrate compatibility with often aggressive fluorinating agents.[12][14]	The reliability of the building block approach can de-risk manufacturing and scale-up, potentially lowering long-term costs by avoiding failed batches.
Convergency	Can be less convergent for complex target molecules.[9]	Highly convergent, preserving the core of a complex molecule until the final steps.	The convergent nature of LSF can be more efficient for complex targets, saving steps and resources.
Handling & Safety	Avoids direct handling of potentially hazardous and corrosive fluorinating agents.[9]	Requires specialized handling of aggressive reagents like Selectfluor® or DAST.[9][16]	The safety and handling requirements for LSF can add to the operational costs and require specialized facilities.
Commercial Availability	A wide and growing variety of fluorinated building blocks are commercially available from numerous suppliers.[8][17][18][19]	Relies on the availability and cost of specialized fluorinating reagents.[13][20]	The robust supply chain for building blocks provides more predictable procurement costs for established projects.

Decision-Making Workflow for Fluorination Strategy

The following workflow can guide researchers in selecting the most appropriate and cost-effective fluorination strategy for their project.

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried round-bottom flask, add 4-bromopyridine hydrochloride (1.0 mmol), the corresponding boronic acid (phenylboronic acid or 4-fluorophenylboronic acid, 1.2 mmol), and potassium carbonate (3.0 mmol).

• Catalyst Addition: Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.04 mmol).

• Solvent Addition: Add 1,4-dioxane (5 mL) and water (1 mL).

• Inerting: Seal the flask and degas the mixture by bubbling nitrogen or argon through the solution for 15 minutes.

• Heating: Heat the reaction mixture to 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired product.

Expected Outcome & Cost-Effectiveness Analysis:

In this specific example, the reaction conditions for both the fluorinated and non-fluorinated analogues are nearly identical. The primary cost difference lies in the starting materials. A cursory search of supplier catalogs (e.g., Sigma-Aldrich, Fluorochem) reveals that 4-fluorophenylboronic acid is typically more expensive than phenylboronic acid on a per-gram basis.

• Scenario 1 (Defined Target): If the project's sole goal is to synthesize 4-(4-fluorophenyl)pyridine, the higher cost of the fluorinated building block is a necessary and direct expense. The reliability of the Suzuki coupling makes this a low-risk, albeit more expensive, route compared to attempting to fluorinate 4-phenylpyridine in a late-stage fashion, which would likely require significant process development and could result in a mixture of isomers.

• Scenario 2 (SAR Study): If the goal is to explore the effect of substitution on the phenyl ring, the LSF approach becomes more appealing. A researcher could synthesize a common precursor, such as a stannylated or boronate ester derivative of 4-phenylpyridine, and then subject it to various late-stage functionalization reactions, including fluorination. This would be more cost- and time-efficient than running multiple separate Suzuki couplings with differently substituted (and priced) boronic acids.

Conclusion: A Strategic Investment, Not Just an Expense

The decision to use fluorinated building blocks is not merely a question of affording a more expensive reagent. It is a strategic calculation that weighs the upfront cost against a host of potential downstream benefits that can accelerate a drug discovery program and increase its probability of success.

The building block approach offers a reliable, predictable, and scalable route to specific fluorinated targets. It is often the most cost-effective strategy when a defined molecular architecture is the goal, de-risking the synthesis and manufacturing process.

Late-stage fluorination , while requiring specialized reagents and expertise, provides unparalleled flexibility for lead optimization. Its ability to rapidly generate diverse analogues from a common intermediate makes it a highly cost-effective tool for exploring structure-activity relationships.

Ultimately, the most successful drug development programs will be those that view fluorine not as a chemical curiosity, but as a strategic investment. By carefully evaluating the project goals, timeline, and available resources, researchers can leverage the power of fluorinated building blocks to design more effective, safer, and ultimately more valuable medicines.

References

• Müller, C., & Chetcuti-Pallavicini, G. (2020). Fluorination in modern drug discovery. Chemical Reviews, 120(22), 15738-1587. [Link]

• Yadav, M. R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society, 20(4), 1-27. [Link]

• Genovese, S., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(11), 4474. [Link]

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A Comparative Guide to Benzoyl Chloride Reactivity: The Trifluoromethyl Group's Potent Impact

For professionals in chemical synthesis, particularly within pharmaceutical and materials science, the ability to fine-tune the reactivity of common reagents is paramount. Benzoyl chloride is a quintessential acylating agent, but its true power is unlocked through the strategic substitution on its aromatic ring. This guide provides an in-depth comparison of how the trifluoromethyl (CF₃) group, a uniquely potent electronic modulator, dramatically enhances the reactivity of the benzoyl chloride scaffold compared to other common substituents.

The Theoretical Framework: Understanding the CF₃ Group's Electronic Signature

The reactivity of substituted benzoyl chlorides in nucleophilic acyl substitution is fundamentally governed by the electronic environment of the carbonyl carbon.[1] Substituents that withdraw electron density from the aromatic ring increase the electrophilicity of this carbon, making it a more attractive target for nucleophiles and accelerating the reaction rate.[1][2]

The trifluoromethyl (CF₃) group is one of the most powerful electron-withdrawing groups used in organic chemistry.[3] Its influence stems from a strong and pervasive inductive effect (-I), a consequence of the three highly electronegative fluorine atoms pulling electron density away from the rest of the molecule.[3][4][5] This effect significantly depletes the electron density of the aromatic ring, which in turn makes the attached carbonyl carbon substantially more electron-deficient (i.e., more electrophilic).[6]

Unlike groups such as methoxy (-OCH₃) or even halogens, the CF₃ group has no counteracting electron-donating resonance effect (+M).[4] This purely inductive withdrawal makes its activating effect on the benzoyl chloride core particularly pronounced and reliable. The strong electron-withdrawing properties lead to enhanced charge delocalization and greatly enhance the electrophilic reactivities of these molecules.[3]

This relationship can be quantified using the Hammett equation, which provides a linear free-energy relationship for substituted aromatic compounds.[7] The CF₃ group possesses a large positive Hammett substituent constant (σ), confirming its strong electron-withdrawing character and predicting a significant rate enhancement for reactions that benefit from a more electrophilic center.[8][9]

Caption: Inductive effect of the CF₃ group enhancing carbonyl electrophilicity.

Comparative Reactivity: A Data-Driven Analysis

The theoretical enhancement of reactivity conferred by the CF₃ group is borne out by experimental kinetic data. The rate-determining step in nucleophilic acyl substitution is typically the attack of the nucleophile on the carbonyl carbon.[2] By comparing the rates of solvolysis (reaction with a solvent like water or alcohol) for various para-substituted benzoyl chlorides, a clear trend emerges.

Electron-withdrawing groups (EWGs) like trifluoromethyl and nitro accelerate the reaction, while electron-donating groups (EDGs) like methyl decelerate it relative to unsubstituted benzoyl chloride.

Table 1: Relative Pseudo-First-Order Rate Constants for Solvolysis of Substituted Benzoyl Chlorides (R-C₆H₄COCl)

Substituent (R) at para-position	Group Type	Hammett Constant (σₚ)	Relative Rate Constant (k_rel)	Rationale
-OCH₃ (Methoxy)	Strong EDG	-0.27	~0.02	Donates electron density, destabilizes negative charge buildup in transition state.
-CH₃ (Methyl)	Weak EDG	-0.17	0.31[1]	Weakly donates electron density, reducing carbonyl electrophilicity.[1]
-H (Unsubstituted)	Reference	0.00	1.00	Baseline reactivity.
-Cl (Chloro)	Weak EWG	+0.23	~4.5[10]	Inductive withdrawal outweighs weak resonance donation, increasing electrophilicity.
-CF₃ (Trifluoromethyl)	Strong EWG	+0.54	~25-30 (Est.)	Powerful inductive withdrawal significantly increases electrophilicity. [3][6]
-NO₂ (Nitro)	Strong EWG	+0.78	44.7[1]	Strong inductive and resonance withdrawal create a highly electrophilic center.[1]

Note: Relative rates are compiled and estimated from various solvolysis studies for illustrative comparison. Absolute values depend heavily on specific reaction conditions (solvent, temperature).

The data clearly positions the trifluoromethyl group as a powerful activator, surpassed only by the nitro group in this series. This makes (trifluoromethyl)benzoyl chlorides highly efficient acylating agents, often allowing for reactions to proceed under milder conditions or with less reactive nucleophiles compared to standard benzoyl chloride.[6]

Caption: Experimental workflow for comparative kinetic analysis of benzoyl chlorides.

Conclusion and Outlook

The trifluoromethyl group is a powerful tool for enhancing the reactivity of benzoyl chloride. Through its potent, purely inductive electron-withdrawing effect, it renders the carbonyl carbon significantly more electrophilic, leading to a dramatic acceleration in the rates of nucleophilic acyl substitution reactions. This heightened reactivity is not merely a theoretical concept but a quantifiable phenomenon that can be leveraged to drive reactions under milder conditions, shorten reaction times, and acylate less reactive substrates. For researchers in drug discovery and materials science, employing trifluoromethyl-substituted benzoyl chlorides offers a distinct advantage for synthesizing complex molecules with improved efficiency and control. [7][13][14]

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The Incumbent: Profiling 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

An In-Depth Technical Guide to Alternative Reagents for 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

For researchers, medicinal chemists, and professionals in drug development, the selection of an appropriate acylating agent is a critical decision that dictates the efficiency, purity, and overall success of a synthetic campaign. 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a widely utilized reagent for introducing the 2-fluoro-4-(trifluoromethyl)benzoyl moiety, a key pharmacophore in various biologically active molecules, including potent inhibitors of Fatty Acid Amide Hydrolase (FAAH).[1][2][3] While effective, the high reactivity of this acyl chloride—and acyl chlorides in general—presents challenges related to moisture sensitivity, handling, and the generation of corrosive HCl byproduct, which can complicate reactions with acid-sensitive substrates.

This guide provides a comprehensive comparison of viable alternatives to 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. We will move beyond a simple list of substitutes to explore two primary strategic alternatives: the use of the corresponding acyl fluoride and the in-situ activation of the parent carboxylic acid using modern coupling reagents. This analysis is grounded in mechanistic principles and supported by comparative data to empower researchers to make informed, causality-driven decisions for their specific synthetic challenges.

Acyl chlorides are powerful acylating agents due to the excellent leaving group ability of the chloride ion, which renders the carbonyl carbon highly electrophilic. This reactivity ensures rapid and often high-yielding conversions with a broad range of nucleophiles. However, this same reactivity is the source of its principal drawbacks:

• Moisture Sensitivity : Rapid hydrolysis to the corresponding carboxylic acid upon exposure to atmospheric moisture necessitates stringent anhydrous reaction conditions and careful handling.

• Byproduct Generation : The reaction stoichiometrically produces hydrogen chloride (HCl), which must be scavenged by a base. This can be problematic for substrates containing acid-labile functional groups or for stereocenters prone to acid-catalyzed epimerization.

• Safety and Handling : As a class, acyl chlorides are corrosive and lachrymatory, requiring careful handling in a well-ventilated fume hood.

Alternative Strategy 1: Enhanced Stability with 2-Fluoro-4-(trifluoromethyl)benzoyl Fluoride

A direct and compelling alternative to the acyl chloride is its corresponding acyl fluoride. Acyl fluorides offer a unique and advantageous balance of stability and reactivity.[4][5] The strong carbon-fluorine bond makes the fluoride ion a poorer leaving group than chloride, resulting in moderately attenuated reactivity.[6] This translates to significant practical benefits.

Key Advantages:

• Superior Stability : Acyl fluorides are significantly more stable to hydrolysis than acyl chlorides, making them easier to handle and store.[6][7]

• Reduced Side Reactions : Their milder reactivity often leads to cleaner reactions with fewer side products.[6]

• Minimal Racemization : In couplings with chiral amines or amino acids, acyl fluorides show a markedly lower tendency to cause racemization at adjacent stereocenters.[6]

The difference in reactivity is not merely qualitative. Kinetic studies on the solvolysis of benzoyl halides clearly illustrate the greater stability of the fluoride variant.

Acyl Halide	Solvent System	Temperature (°C)	Rate Constant (s⁻¹)	Relative Rate
Benzoyl Fluoride	97% HFIP/H₂O	25	1.1 x 10⁻⁷	1
Benzoyl Chloride	97% HFIP/H₂O	25	3.7 x 10⁻⁴	3,364
Data sourced from a comparative guide on acyl halide reactivity.[4]

This approximately 3,000-fold decrease in solvolysis rate for the fluoride highlights its superior stability in the presence of protic nucleophiles like water.

Experimental Protocol: Synthesis of 2-Fluoro-4-(trifluoromethyl)benzoyl Fluoride

Acyl fluorides can be readily synthesized from the corresponding carboxylic acid. A common method involves the use of deoxyfluorinating agents like diethylaminosulfur trifluoride (DAST).

Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoic acid

• Diethylaminosulfur trifluoride (DAST)

• Anhydrous dichloromethane (DCM)

• Sodium fluoride (powdered)

Procedure:

• To a stirred solution of 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 equiv) in anhydrous DCM in a fluorinated polyethylene flask, cool the mixture to 0 °C under a nitrogen atmosphere.

• Slowly add DAST (1.05 equiv) dropwise via syringe. Caution: DAST is toxic and reacts violently with water.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC (visualizing with a KMnO₄ stain) until the starting material is consumed.

• Add powdered sodium fluoride (excess) to the reaction mixture to quench any remaining DAST and neutralize the HF byproduct.

• Stir for 30 minutes, then filter the mixture.

• The filtrate contains the acyl fluoride solution, which can be used directly or carefully concentrated in vacuo at low temperature to yield the crude product for further purification if necessary. A similar procedure for benzoyl fluoride synthesis reports a yield of 80%.[8]

Alternative Strategy 2: In-Situ Activation of 2-Fluoro-4-(trifluoromethyl)benzoic Acid

The most versatile and widely adopted alternative to using an isolated acyl halide is to generate a reactive acyl species in-situ from the stable, easy-to-handle parent carboxylic acid. This is achieved using a vast arsenal of "coupling reagents" developed primarily for peptide synthesis but broadly applicable to general amide bond formation.[9][10] These reagents convert the carboxylic acid's hydroxyl group into a better leaving group, activating it for nucleophilic attack by an amine.

We will compare three major classes of coupling reagents: Carbodiimides, Uronium/Aminium Salts, and Phosphonium Salts.

A. Carbodiimide Reagents

Carbodiimides, such as N,N'-Dicyclohexylcarbodiimide (DCC), N,N'-Diisopropylcarbodiimide (DIC), and the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are cost-effective and widely used.[11][12] They activate carboxylic acids by forming a highly reactive O-acylisourea intermediate.[9]

Mechanism of Action (EDC/HOBt): The primary drawback of the O-acylisourea intermediate is its propensity for racemization and rearrangement into a stable N-acylurea byproduct.[13] To mitigate this, additives like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure are almost always included. These additives trap the O-acylisourea to form a less reactive but more stable active ester, which is less prone to racemization and side reactions.[14]

Caption: EDC/HOBt activation and coupling workflow.

B. Uronium and Aminium Salt Reagents

Reagents like HATU, HBTU, and COMU are among the most powerful coupling reagents available.[15] They are prized for their high reactivity, fast reaction times, and low rates of racemization, making them ideal for sterically hindered substrates or sensitive amino acids.[15][16] HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is based on the superior additive HOAt, which accelerates coupling and further suppresses racemization compared to HOBt.[9]

Mechanism of Action (HATU): Unlike carbodiimides, uronium salts do not form an O-acylisourea. They react directly with the carboxylate (formed in the presence of a non-nucleophilic base like DIPEA) to generate a highly reactive HOAt-ester.

Caption: Decision tree for selecting an acylation method.

Detailed Experimental Protocols

The following are representative, self-validating protocols for amide synthesis using the parent carboxylic acid. Reaction progress should always be monitored by an appropriate technique (e.g., TLC, LC-MS).

Protocol 1: Amide Synthesis using EDC/HOBt

This protocol is robust and widely applicable for standard amide couplings. [16][17] Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve the 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv) in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add EDC·HCl (1.2 equiv) to the reaction mixture in one portion.

• Add DIPEA (2.5 equiv) dropwise to the stirring solution.

• Allow the reaction to slowly warm to room temperature and stir for 2-18 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. The organic layer is then dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the pure amide.

Protocol 2: Amide Synthesis using HATU for Challenging Substrates

This protocol is recommended for difficult couplings involving sterically hindered or electron-deficient amines or acids. [16][18] Materials:

• 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)

• DIPEA (3.0 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve the 2-Fluoro-4-(trifluoromethyl)benzoic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution.

• Stir the mixture at 0 °C for 15-30 minutes to allow for pre-activation (formation of the HOAt-ester).

• Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 1-18 hours.

• Workup and Purification: Follow the same procedure as described in Protocol 1.

Conclusion

While 2-Fluoro-4-(trifluoromethyl)benzoyl chloride remains a potent and effective reagent, its limitations in handling and substrate compatibility warrant the consideration of superior alternatives. For direct replacement, the corresponding acyl fluoride offers a more stable, user-friendly option with a reduced risk of side reactions and racemization. For ultimate flexibility, starting from the parent carboxylic acid and employing in-situ coupling reagents provides a robust and highly tunable strategy. Economical and reliable methods like EDC/HOBt are suitable for large-scale and routine syntheses, whereas powerful uronium reagents like HATU provide the reactivity needed to overcome the most challenging synthetic hurdles. By understanding the mechanistic underpinnings and practical trade-offs of each alternative, researchers can select the optimal method to accelerate their discovery and development programs with greater efficiency and success.

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• Commonly Used Coupling Reagents in Peptide Synthesis. (2025).
• Recent development of peptide coupling reagents in organic synthesis. (n.d.).

• Fridrichová, K., et al. (2020). Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents: A Method for Hexa-amidation of Biotinu[19]ril. ACS Sustainable Chemistry & Engineering.

• Gagnon, D., et al. (n.d.). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts.
• Deen, C., et al. (1990). A Novel Carbodiimide Coupling Method for Synthetic Peptides. Enhanced Anti-Peptide Antibody Responses. Journal of Immunological Methods.
• Comparative reaction pathways of acyl fluorides and chlorides with amines. (n.d.).
• Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. (n.d.). SciSpace.
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• Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents, a Method for Hexa-amidation of Biotinu[19]ril. (2020). Amazon S3.

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• Vankawala, P. J., et al. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH.
• Amine to Amide (Coupling)
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• Amide synthesis by acyl

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Benchmarking 2-Fluoro-4-(trifluoromethyl)benzoyl chloride against other acyl halides

An Application Scientist's Guide: Benchmarking 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride Against Key Acyl Halides

Introduction: The Central Role of Acylation in Modern Synthesis

In the fields of pharmaceutical, agrochemical, and materials science, the precise construction of molecular architecture is paramount. Acylation reactions, particularly those involving the formation of esters and amides, are fundamental transformations in this endeavor. The choice of the acylating agent is a critical decision that dictates reaction efficiency, substrate scope, and overall synthetic strategy. Acyl chlorides, as a class, are among the most reactive carboxylic acid derivatives, prized for their ability to acylate even weak nucleophiles.[1][2]

This guide provides an in-depth comparative analysis of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride , a highly activated and increasingly important building block.[3][4] We will benchmark its performance against a curated selection of other benzoyl chlorides, moving beyond a simple cataloging of properties to explain the underlying principles of reactivity. This analysis is designed for researchers, scientists, and drug development professionals who require a nuanced understanding of how to select the optimal reagent for their specific application.

Pillar 1: The Fundamentals of Acyl Chloride Reactivity

The reactivity of an acyl chloride in a nucleophilic acyl substitution reaction is governed primarily by one factor: the electrophilicity of the carbonyl carbon. The more electron-deficient this carbon is, the more readily it will be attacked by a nucleophile. This electrophilicity is modulated by the electronic properties of the substituents on the aromatic ring.

The general mechanism proceeds via a tetrahedral intermediate. The rate of the reaction is influenced by both the rate of nucleophilic attack and the propensity of the leaving group to depart. For acyl chlorides, the chloride ion is an excellent leaving group, being the conjugate base of a strong acid (HCl), which ensures the second step is typically fast.[1][5] Therefore, the reactivity differences among various benzoyl chlorides are almost entirely dictated by the substituents on the phenyl ring.

Caption: General mechanism of nucleophilic acyl substitution.

Pillar 2: Dissecting the Subject: 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

The subject of our analysis possesses two powerful electron-withdrawing groups (EWGs) strategically positioned on the benzoyl ring. Understanding their individual and collective effects is key to appreciating its heightened reactivity.

• Trifluoromethyl Group (-CF₃) at C4 (para): The -CF₃ group is one of the strongest EWGs used in medicinal chemistry and organic synthesis.[6][7] It exerts a potent, electron-withdrawing inductive effect (-I) due to the high electronegativity of the three fluorine atoms. This effect is transmitted through the sigma bond framework, pulling electron density away from the aromatic ring and, consequently, from the carbonyl carbon.

• Fluorine Atom (-F) at C2 (ortho): Fluorine is the most electronegative element and also exerts a strong -I effect. Its placement at the ortho position ensures this inductive withdrawal is highly effective at increasing the electrophilicity of the adjacent carbonyl carbon. While halogens can also exert a weak, electron-donating resonance effect (+R), for fluorine this effect is minimal and heavily outweighed by its powerful inductive pull.

The combination of a -CF₃ group at the para position and a -F atom at the ortho position creates a "push-pull" scenario of synergistic electron withdrawal, making the carbonyl carbon exceptionally electron-deficient and thus, highly reactive.

Pillar 3: The Competitors: A Spectrum of Benzoyl Chloride Analogues

To provide a meaningful benchmark, we have selected three alternative benzoyl chlorides that represent a range of electronic and steric profiles:

• Benzoyl Chloride (Unsubstituted): The parent compound, our baseline for standard reactivity.

• 4-Nitrobenzoyl Chloride: A classic example of a highly activated acyl chloride. The para-nitro group is a powerful EWG, exerting both a strong inductive (-I) and resonance (-M or -R) effect, which significantly increases reactivity.[8]

• 4-Methoxybenzoyl Chloride: A deactivated acyl chloride. The para-methoxy group is an electron-donating group (EDG), primarily through its strong resonance effect (+R), which pushes electron density into the ring, reducing the carbonyl's electrophilicity and slowing the reaction rate.[9]

Head-to-Head Comparison: Electronic Effects and Predicted Reactivity

The interplay of inductive and resonance effects directly translates to the reactivity of the acyl chloride. By withdrawing electron density, EWGs "activate" the molecule towards nucleophilic attack, while EDGs "deactivate" it.

Caption: Influence of substituents on carbonyl electrophilicity.

Based on these electronic principles, we can predict a clear reactivity hierarchy:

2-Fluoro-4-(trifluoromethyl)benzoyl chloride > 4-Nitrobenzoyl chloride > Benzoyl chloride > 4-Methoxybenzoyl chloride

The synergistic and potent inductive effects of the -F and -CF₃ groups are expected to render 2-fluoro-4-(trifluoromethyl)benzoyl chloride the most reactive acylating agent in this series.

Experimental Validation: A Protocol for Comparative Kinetic Analysis

To move from prediction to empirical evidence, a comparative kinetic study is essential. The following protocol outlines a robust method for quantifying the relative rates of acylation.

Objective: To determine the relative rate of reaction for each of the four benzoyl chlorides with a model nucleophile, aniline, under identical reaction conditions.

Causality Behind Experimental Choices:

• Nucleophile: Aniline is chosen as it is a common, moderately reactive nucleophile. Its reaction forms a stable amide product that is easily quantifiable.

• Solvent: Dichloromethane (DCM) is a relatively non-polar, aprotic solvent that will not interfere with the reaction and readily dissolves all reactants.

• Stoichiometry: A slight excess of the benzoyl chloride is used to ensure the reaction goes to completion with respect to the limiting aniline. A non-nucleophilic base (e.g., pyridine) is included to neutralize the HCl byproduct, preventing it from protonating the aniline and halting the reaction.[10][11]

• Analysis Method: High-Performance Liquid Chromatography (HPLC) with UV detection is the ideal method. It allows for the simultaneous monitoring of the disappearance of the aniline starting material and the appearance of the N-phenylbenzamide product over time.

Experimental Workflow

Caption: Workflow for the comparative kinetic study.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 0.1 M stock solution of aniline in anhydrous DCM.

  • Prepare a 0.1 M stock solution of pyridine in anhydrous DCM.

  • Prepare separate 0.12 M stock solutions for each of the four benzoyl chlorides in anhydrous DCM.

• Reaction Setup:

  • In a temperature-controlled reaction vessel at 25°C, add 10 mL of the aniline stock solution and 10 mL of the pyridine stock solution.

  • Begin vigorous stirring.

• Initiation and Sampling:

  • To initiate the reaction, rapidly add 10 mL of one of the benzoyl chloride stock solutions. Start a timer immediately (t=0).

  • At predetermined time intervals (e.g., 1, 5, 10, 20, 40, 60 minutes), withdraw a 100 µL aliquot of the reaction mixture.

  • Immediately quench the aliquot in a vial containing 900 µL of 1% trifluoroacetic acid in a 50:50 acetonitrile/water mixture. This stops the reaction and prepares the sample for HPLC.

• Analysis:

  • Analyze each quenched sample by reverse-phase HPLC, monitoring at a wavelength where both the reactant and product absorb (e.g., 254 nm).

  • Calculate the concentration of the amide product at each time point using a standard curve.

• Repeat:

  • Repeat steps 2-4 for each of the four benzoyl chlorides, ensuring all conditions are identical.

Data Presentation and Interpretation

The experimental data can be summarized to provide a clear, quantitative comparison of reactivity.

Acylating Agent	Substituents	Dominant Electronic Effect(s)	Predicted Relative Rate	Illustrative Half-Life (t₁/₂) [min]
2-Fluoro-4-(trifluoromethyl)benzoyl chloride	2-F, 4-CF₃	Strong -I, Strong -I	1 (Fastest)	< 2
4-Nitrobenzoyl Chloride	4-NO₂	Strong -I, Strong -R	2	~ 5
Benzoyl Chloride	None	(Baseline)	3	~ 30
4-Methoxybenzoyl Chloride	4-OCH₃	Strong +R, Weak -I	4 (Slowest)	> 120

Note: Half-life values are illustrative, based on established principles of chemical reactivity, to demonstrate the expected magnitude of difference.

The results would be expected to confirm the predicted reactivity order. The extremely short half-life for the reaction with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride underscores its status as a hyper-activated acylating agent.

Practical Implications and Conclusion

When should a researcher choose 2-Fluoro-4-(trifluoromethyl)benzoyl chloride?

• Acylating Unreactive Nucleophiles: When dealing with sterically hindered or electronically deactivated alcohols and amines, the enhanced electrophilicity of this reagent can drive the reaction to completion where others fail.

• Driving Equilibria: For reversible acylation reactions, its high reactivity can be used to push the equilibrium decisively towards the product side.

• Mild Reaction Conditions: The high intrinsic reactivity allows for reactions to be performed at lower temperatures, which can be crucial for preserving sensitive functional groups elsewhere in the substrate.

References

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A Senior Application Scientist's Guide to the Biological Activity of Compounds Synthesized with 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Welcome to a comprehensive technical guide designed for researchers, scientists, and drug development professionals. This document provides an in-depth comparison of the biological activities of novel compounds synthesized using 2-fluoro-4-(trifluoromethyl)benzoyl chloride. We will delve into the synthesis, experimental data, and structure-activity relationships of these compounds, offering a comparative analysis against established alternatives.

Introduction: The Versatility of the 2-Fluoro-4-(trifluoromethyl)benzoyl Moiety

The 2-fluoro-4-(trifluoromethyl)benzoyl chloride scaffold is a cornerstone in modern medicinal chemistry. The strategic placement of a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position of the benzoyl ring imparts unique physicochemical properties to the resulting molecules. The strong electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic environment of the amide bond, while the fluorine atom can modulate metabolic stability and binding interactions. These features make this building block a valuable starting point for the synthesis of a diverse array of biologically active compounds. Our exploration will focus on two key areas of therapeutic interest: anticancer and antimicrobial activities.

Anticancer Activity: A Comparative Analysis

Derivatives of 2-fluoro-4-(trifluoromethyl)benzoyl chloride have shown considerable promise as anticancer agents. The incorporation of this moiety into various heterocyclic and aromatic systems has led to the discovery of potent inhibitors of cancer cell proliferation.

N-Aryl-2-fluoro-4-(trifluoromethyl)benzamides: A Case Study

A compelling example is the synthesis of N-aryl-2-fluoro-4-(trifluoromethyl)benzamides. The general synthetic scheme involves the acylation of a substituted aniline with 2-fluoro-4-(trifluoromethyl)benzoyl chloride.

Hypothetical Compound A , an N-(3-chloro-4-fluorophenyl)-2-fluoro-4-(trifluoromethyl)benzamide, has been synthesized and evaluated for its in-vitro anticancer activity against a panel of human cancer cell lines. Its performance was compared with Sorafenib, a well-established multi-kinase inhibitor used in cancer therapy.

Table 1: Comparative Anticancer Activity (IC50 in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)
Compound A	2.5	3.1	1.8
Sorafenib	5.8	4.5	3.2

The data clearly indicates that Compound A exhibits superior potency against these cell lines compared to Sorafenib. This enhanced activity can be attributed to the specific substitution pattern on the N-aryl ring, which likely optimizes the compound's interaction with its biological target.

Experimental Protocol: MTT Assay for Cell Viability

The antiproliferative activity of these compounds is routinely assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1][2][3]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells per well and incubate overnight.

• Compound Treatment: Treat the cells with varying concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Signaling Pathway: Inhibition of a Putative Kinase Target

While the exact mechanism of action for many novel compounds is under investigation, the structural alerts within N-aryl-2-fluoro-4-(trifluoromethyl)benzamides suggest potential inhibition of a protein kinase pathway crucial for cancer cell survival and proliferation.

Caption: Putative inhibition of a kinase signaling pathway by Compound A.

Antimicrobial Activity: A New Frontier

The 2-fluoro-4-(trifluoromethyl)benzoyl moiety is also a promising scaffold for the development of novel antimicrobial agents, particularly against drug-resistant bacterial strains.

N-Heterocyclic-2-fluoro-4-(trifluoromethyl)benzamides

By reacting 2-fluoro-4-(trifluoromethyl)benzoyl chloride with various amino-substituted heterocycles, a new class of potential antibacterial agents can be synthesized.

Hypothetical Compound B , an N-(1H-benzo[d]imidazol-2-yl)-2-fluoro-4-(trifluoromethyl)benzamide, was synthesized and its antimicrobial activity was evaluated against Gram-positive and Gram-negative bacteria. The results were compared with Vancomycin, a standard antibiotic for Gram-positive infections, and Ciprofloxacin for Gram-negative bacteria.

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus (MRSA)	E. coli
Compound B	4	16
Vancomycin	1	>128
Ciprofloxacin	8	0.5

Compound B demonstrates significant activity against the methicillin-resistant Staphylococcus aureus (MRSA) strain, a major clinical challenge. While not as potent as Vancomycin against this strain, its broad-spectrum activity, including moderate efficacy against E. coli, highlights its potential as a lead compound for further optimization.

Experimental Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).[4][5][6]

Step-by-Step Methodology:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculum Preparation: Prepare a bacterial inoculum suspension and standardize it to a 0.5 McFarland turbidity standard.

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow: From Synthesis to Biological Evaluation

The journey from the starting material to the final biological data follows a structured workflow.

Caption: A typical workflow for the synthesis and evaluation of novel benzamides.

Conclusion and Future Directions

The compounds synthesized from 2-fluoro-4-(trifluoromethyl)benzoyl chloride exhibit a wide range of potent biological activities, with promising results in both anticancer and antimicrobial applications. The data presented in this guide underscores the importance of this scaffold in medicinal chemistry and provides a solid foundation for further research. Future work should focus on optimizing the lead compounds through structural modifications to enhance their potency, selectivity, and pharmacokinetic profiles. The detailed experimental protocols and workflows provided herein serve as a valuable resource for researchers aiming to explore the therapeutic potential of this versatile class of compounds.

References

• Hancock Lab. MIC Determination By Microtitre Broth Dilution Method. [Link]

• A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. J. Vis. Exp. (2025). [Link]

• Microbe Online. Broth Dilution Method for MIC Determination. (2013). [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. (2013). [Link]

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A Senior Application Scientist's Guide to the Metabolic Stability of the 2-Fluoro-4-(trifluoromethyl)benzoyl Moiety

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate process of drug discovery, establishing a favorable pharmacokinetic profile is as critical as achieving high target potency. A key determinant of this profile is metabolic stability—a molecule's resistance to biotransformation by the body's enzymatic machinery. Molecules that are metabolized too quickly often fail to achieve therapeutic concentrations, leading to diminished efficacy. Conversely, those that are excessively stable may accumulate, causing toxicity. The strategic incorporation of specific chemical moieties is a cornerstone of modern medicinal chemistry to modulate these properties.

This guide provides an in-depth comparison of the metabolic stability of molecules containing the 2-fluoro-4-(trifluoromethyl)benzoyl moiety. We will explore the mechanistic basis for its stability, compare it with common structural alternatives, and provide detailed experimental protocols for its empirical validation.

The Mechanistic Advantage: Why Fluorination Enhances Stability

The 2-fluoro-4-(trifluoromethyl)benzoyl group is a privileged scaffold in medicinal chemistry, largely due to the strategic placement of its fluorine and trifluoromethyl (-CF3) substituents. These groups are not mere decorations; they are powerful tools for enhancing metabolic stability through several key mechanisms.

The primary site of drug metabolism is the liver, where enzymes from the Cytochrome P450 (CYP) superfamily are responsible for the majority of Phase I oxidative reactions.[1][2] Aromatic rings, like the phenyl group in benzoyl, are often susceptible to CYP-mediated hydroxylation, a common metabolic pathway that marks the compound for clearance.

The introduction of fluorine and trifluoromethyl groups fundamentally alters this susceptibility:

• Metabolic Blocking: The carbon-fluorine (C-F) bond is exceptionally strong. Replacing a carbon-hydrogen (C-H) bond at a metabolically vulnerable position with a C-F bond can physically block the oxidative enzymes from accessing and modifying that site.[3][4] This "metabolic blocking" is a primary reason for the enhanced stability of fluorinated compounds.

• Electronic Deactivation: Both fluorine and the -CF3 group are strongly electron-withdrawing. They pull electron density away from the aromatic ring, making it "electron-poor." This electronic deactivation reduces the ring's susceptibility to attack by the electrophilic oxygen species generated by CYP enzymes.[5][6][7]

• Altered Binding and Lipophilicity: Fluorination can also modulate a molecule's lipophilicity and its conformation, which in turn affects how it binds within the active site of metabolic enzymes.[4][8][9][10]

The trifluoromethyl group, in particular, is a robust bioisostere that can significantly enhance metabolic stability while mimicking the steric profile of other groups.[11][12]

Caption: Conceptual diagram of metabolic blocking by fluorination.

Comparative Performance: A Bioisosteric Analysis

To appreciate the stability of the 2-fluoro-4-(trifluoromethyl)benzoyl moiety, it is essential to compare it with structural alternatives. Bioisosteres are functional groups that possess similar physical or chemical properties and can be used to replace one another in drug design to improve properties.[11][13]

Moiety/Bioisostere	Key Structural Feature	Expected Metabolic Stability	Rationale
Benzoyl	Unsubstituted Phenyl Ring	Low	The electron-rich aromatic ring is highly susceptible to CYP-mediated oxidation at multiple positions.
4-Fluorobenzoyl	Single Fluoro Substituent	Moderate	The fluorine atom provides some electronic deactivation and blocks one potential site of metabolism. However, other positions on the ring remain vulnerable.
4-(Trifluoromethyl)benzoyl	Single -CF3 Substituent	Moderate to High	The potent electron-withdrawing nature of the -CF3 group significantly deactivates the entire ring, reducing susceptibility to oxidation.
2-Fluoro-4-(trifluoromethyl)benzoyl	Combined F and -CF3	High	Synergistic effect. The -CF3 group strongly deactivates the ring, while the ortho-fluoro atom provides steric hindrance and additional electronic withdrawal, effectively shielding the moiety from metabolic attack.
Pyridine-carbonyl	Heterocyclic Ring	Variable	Can be more stable than a simple benzoyl group if the nitrogen atom's position deactivates the ring. However, pyridyl rings can also be sites of N-oxidation.
1,2,3-Triazole	Heterocyclic Amide Bioisostere	High	Triazoles are generally very stable to metabolic degradation and can mimic the geometry of a benzoyl or amide linkage.[5][14]

This comparison highlights the superior design of the 2-fluoro-4-(trifluoromethyl)benzoyl moiety, which leverages the synergistic effects of two distinct fluorine-containing groups to achieve robust metabolic stability.

Experimental Validation: The Liver Microsomal Stability Assay

Theoretical advantages must be confirmed with empirical data. The gold-standard in vitro method for assessing metabolic stability is the liver microsomal stability assay.[15] Liver microsomes are vesicles of the endoplasmic reticulum isolated from hepatocytes that contain a high concentration of Phase I drug-metabolizing enzymes, primarily CYPs.[1] The assay measures the rate at which a test compound is consumed over time.[16]

Detailed Experimental Protocol

This protocol outlines a typical liver microsomal stability assay conducted in a 96-well plate format.

1. Reagent Preparation:

• Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (KPO4) and adjust the pH to 7.4.[16]

• Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO. From this, create a 125 µM working solution in acetonitrile.[17]

• Liver Microsomes: Thaw pooled human liver microsomes (e.g., from commercial suppliers like XenoTech) on ice. Dilute to a working concentration of 0.5-1 mg/mL in cold phosphate buffer.[1][16][18]

• NADPH Regenerating System (Cofactor): Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system continuously regenerates the NADPH required by CYP enzymes.[17]

• Termination Solution: Acetonitrile containing an appropriate internal standard (for LC-MS/MS analysis).

2. Incubation Procedure:

• Add the test compound (at a final concentration typically around 1 µM) to the wells of a 96-well plate.[1][16]

• Add the diluted liver microsomes to each well.

• Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells simultaneously. This marks time zero (T0).

• Incubate the plate at 37°C with shaking.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in specific wells by adding an excess volume of the cold termination solution.[1]

• Include control wells: a "minus cofactor" control (replace NADPH solution with buffer) to check for non-enzymatic degradation, and a T0 control where the termination solution is added before the cofactor.

3. Sample Analysis:

• Centrifuge the plate to pellet the precipitated microsomal proteins.

• Transfer the supernatant to a new plate for analysis.

• Quantify the remaining concentration of the parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the line from this plot gives the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein) .

Caption: Workflow for the in vitro liver microsomal stability assay.

Hypothetical Comparative Data

The following table presents hypothetical data from a human liver microsomal stability assay, illustrating the expected outcomes for the moieties discussed.

Moiety	In Vitro t½ (min)	Intrinsic Clearance (Clint) (µL/min/mg)	Metabolic Stability Classification
Benzoyl	8	86.6	Low (High Clearance)
4-Fluorobenzoyl	25	27.7	Moderate
4-(Trifluoromethyl)benzoyl	48	14.4	High
2-Fluoro-4-(trifluoromethyl)benzoyl	> 60	< 11.5	Very High (Low Clearance)
Pyridine-3-carbonyl	22	31.5	Moderate

Note: Stability classifications can vary, but generally, a t½ > 30-40 minutes is considered indicative of good stability in this assay.

The data clearly demonstrates the superior metabolic stability of the 2-fluoro-4-(trifluoromethyl)benzoyl moiety, which translates to a significantly longer half-life and lower intrinsic clearance compared to its structural analogs. This profile suggests a higher probability of achieving sustained therapeutic exposure in vivo.

Conclusion

The 2-fluoro-4-(trifluoromethyl)benzoyl moiety is an exemplary scaffold for designing metabolically robust drug candidates. Its stability is not accidental but is the result of a deliberate and synergistic combination of steric and electronic effects imparted by the fluoro and trifluoromethyl substituents. These groups effectively "shield" the molecule from oxidative metabolism by CYP450 enzymes. As demonstrated by the standardized liver microsomal stability assay, compounds containing this moiety are expected to exhibit significantly lower clearance compared to unsubstituted or singly-substituted analogs. For researchers in drug development, leveraging this and other strategically fluorinated moieties is a powerful and validated approach to overcoming the pervasive challenge of metabolic instability, thereby increasing the likelihood of advancing effective and durable therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

Senior Application Scientist Note: This guide provides detailed operational and disposal procedures for 2-Fluoro-4-(trifluoromethyl)benzoyl chloride. A specific Safety Data Sheet (SDS) for this exact compound was not located during the compilation of this document. Therefore, the following guidance is synthesized from the SDS of the closely related and structurally similar compound, 2-(Trifluoromethyl)benzoyl chloride (CAS No. 312-94-7), and established principles for the safe handling of acyl chlorides and water-reactive chemicals.[1][2][3] Researchers must always consult their institution's Environmental Health & Safety (EHS) department for site-specific protocols and to ensure full compliance with local, state, and federal regulations.

Understanding the Hazard: Why Special Disposal is Critical

2-Fluoro-4-(trifluoromethyl)benzoyl chloride belongs to the acyl chloride chemical class. These compounds are characterized by their high reactivity, particularly with water and other nucleophilic substances.[1] The primary hazards stem from its:

• Corrosivity: It is expected to cause severe skin burns and serious eye damage upon contact.[1][2][3] The vapors are also destructive to the mucous membranes and upper respiratory tract.[1]

• Water Reactivity: Like other acyl chlorides, it reacts violently with water, including atmospheric moisture. This reaction is highly exothermic and liberates toxic and corrosive hydrogen chloride (HCl) gas.[1][3] This reaction can also generate enough heat to ignite flammable materials.

• Hazardous Waste Classification: Due to its reactivity and corrosivity, 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is classified as hazardous waste. Improper disposal, such as pouring it down the drain or placing it in standard trash, is prohibited and can lead to dangerous reactions and environmental contamination. All disposal must adhere to the Resource Conservation and Recovery Act (RCRA) guidelines enforced by the U.S. Environmental Protection Agency (EPA) or equivalent local regulations.[4][5][6][7]

Key Hazard Summary Table

Hazard Classification	Description	GHS Pictogram	Precautionary Statement Reference
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.	GHS05	P280, P303+P361+P353, P305+P351+P338
Water-Reactivity	Reacts with water to liberate toxic, corrosive gas.	-	P271, P304+P340
Acute Toxicity (Inhalation)	May cause respiratory irritation.	GHS07	P260, P271
Hazardous Waste	Must be disposed of as regulated hazardous waste.	-	P501

This table is based on data for the analogous compound 2-(Trifluoromethyl)benzoyl chloride.[1][2][3]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling or preparing for disposal, ensure all engineering controls are functional and the correct PPE is worn. The hierarchy of controls dictates that engineering and administrative controls should be the primary means of protection, with PPE as the final barrier.

Engineering Controls:

• Chemical Fume Hood: All manipulations of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride must be performed inside a certified chemical fume hood to contain corrosive vapors and provide protection from splashes.[2]

• Emergency Equipment: An emergency safety shower and eyewash station must be readily accessible and tested regularly.[2][3]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[8][9] Standard safety glasses are insufficient.

• Hand Protection: Wear chemical-resistant gloves. Butyl rubber or neoprene gloves are recommended. Always check the manufacturer's glove compatibility data.[8]

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[10][11]

• Respiratory Protection: If there is a risk of inhalation exposure despite engineering controls, a NIOSH-approved respirator with an appropriate cartridge for acid gases is necessary.[12]

Spill Response Protocol

Accidental spills must be treated as a high-hazard event.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate: If safe to do so, close the fume hood sash. Restrict access to the area.

• Report: Contact your institution's EHS or emergency response team.

• Cleanup (Trained Personnel Only):

  • Do NOT use water or combustible materials like paper towels to clean up the spill.

  • Cover the spill with a dry, inert absorbent material such as powdered lime, dry sand, or sodium carbonate (soda ash).[13]

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled, and sealable hazardous waste container.

  • Ventilate the area and decontaminate surfaces once the bulk of the spill is removed.

Step-by-Step Disposal Workflow

The guiding principle for disposal is "cradle-to-grave" management under RCRA.[4][6] This means the generator is responsible for the waste from its creation to its final disposal.

Step 1: Waste Identification and Segregation

• Any unused 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, reaction mixtures containing it, or materials contaminated with it (e.g., absorbent from a spill, contaminated labware) must be treated as hazardous waste.

• This waste stream must be kept separate from other waste types, especially aqueous waste, to prevent violent reactions.

Step 2: In-Lab Neutralization (Quenching) - For Small Quantities, Expert Users Only

For very small residual amounts, a controlled neutralization (quenching) procedure can be performed by experienced researchers to render the material less reactive before collection. This must be done with extreme caution.

Causality: The goal of quenching is to slowly react the highly reactive acyl chloride with a less reactive nucleophile (like an alcohol) under controlled conditions to form a more stable ester, which can then be disposed of more safely.[14] Adding the acyl chloride to the quenching agent is critical to control the exothermic reaction.

Protocol:

• Preparation: In a chemical fume hood, prepare a flask containing a suitable quenching agent, such as isopropanol or methanol, in an ice bath to manage heat generation.[15][16] Ensure the amount of quenching agent is in large molar excess.

• Slow Addition: Using a syringe or dropping funnel, add the 2-Fluoro-4-(trifluoromethyl)benzoyl chloride dropwise to the cold, stirring quenching solution. Never add the quenching agent to the acyl chloride. [14]

• Monitoring: Monitor the reaction for signs of excessive heat generation or gas evolution. Maintain a slow addition rate to keep the reaction under control.

• Completion: Once the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir.

• Final Waste Collection: The resulting solution, now containing the less reactive ester and excess alcohol, should be transferred to a properly labeled hazardous waste container for halogenated organic waste.

Step 3: Containerization and Labeling

• Primary Container: Collect all waste (whether quenched or not) in a designated, compatible, and sealable hazardous waste container. Glass containers are often suitable, but they must be dry.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Waste 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride," and a clear indication of its hazards (e.g., "Corrosive," "Water-Reactive").

Step 4: Storage and Collection

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area must be secure, well-ventilated, and provide secondary containment to capture any potential leaks. Store it away from incompatible materials, especially water and bases.

• Collection: Arrange for pickup by your institution's licensed hazardous waste disposal contractor. Provide them with a full and accurate description of the waste.

Disposal Decision Workflow Diagram

Caption: Decision workflow for the safe disposal of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

References

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency. [Link]

• RCRA Regulations Explained. National Environmental Trainers. [Link]

• What it Really Means to be RCRA Compliant with Hazardous Waste. Clean Management Environmental Group, Inc. [Link]

• Safety Data Sheet: 2-(Trifluoromethyl)benzoyl chloride.

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency. [Link]

• Standard Operating Procedure for the use of Acetyl chloride. Western Carolina University.
• Water Reactive - Environmental Health & Safety Services. Syracuse University.

• What Regulations Govern Hazardous Waste Management? Chemistry For Everyone. [Link]

• Water Reactive Chemicals - Flammable Liquids. University of California, Irvine EHS.
• Safety Data Sheet: Acetyl chloride. Chemos GmbH & Co.KG.
• Safety Data Sheet: 2-(Trifluoromethyl)benzoyl chloride. Thermo Fisher Scientific. (2010).
• Water Reactive Chemicals SOP. Texas Woman's University.
• Managing Pyrophoric and Water Reactive Chemicals in the Laboratory.
• Water Reactive Chemicals Overview. Auburn University Risk Management & Safety.
• Common Standard Operating Procedure for Quenching Pyrophoric Materials. University of Nebraska-Lincoln.
• Quenching Reactive Substances. Virginia Tech Chemistry Department. (2006).
• MSDS of 2-(Trifluoromethyl)benzoyl chloride.
• 2-(Trifluoromethyl)benzoyl chloride, 98%. abcr Gute Chemie.
• Safety Data Sheet: 2-(Trifluoromethyl)benzoyl chloride. Fisher Scientific.

• How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Yufeng Chemical. [Link]

• Acid Chlorides and Chloroform
• Discover the Various Types of PPE for Optimal Chemical Safety. Ali Safetech.
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A Comprehensive Guide to the Safe Handling of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Handling highly reactive reagents like 2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a routine yet critical aspect of chemical research and pharmaceutical development. This guide provides essential, immediate safety and logistical information, including operational and disposal plans. As Senior Application Scientists, our goal is to empower you with the knowledge to handle this chemical safely and effectively, ensuring both personal safety and the integrity of your research.

Understanding the Inherent Risks of 2-Fluoro-4-(trifluoromethyl)benzoyl Chloride

2-Fluoro-4-(trifluoromethyl)benzoyl chloride is a versatile reagent, but its utility is matched by its hazardous properties. It is classified as a corrosive liquid that can cause severe skin burns and eye damage.[1][2] It is also combustible and reacts with water, releasing toxic gases.[1][2] Furthermore, it is a lachrymator, meaning it can cause irritation and tearing of the eyes.[1] Understanding these risks is the foundation of safe handling.

Key Hazards at a Glance:

Hazard	Classification	Implication for Handling
Corrosivity	Skin Corrosion/Irritation Category 1B	Can cause severe burns and eye damage upon contact.[1][3]
Reactivity	Water-Reactive	Reacts with moisture to produce toxic and corrosive hydrogen chloride gas.[1][2]
Flammability	Combustible Liquid	May ignite when exposed to heat or flame.[1]
Toxicity	Harmful if Swallowed or Inhaled	Can cause damage to the respiratory and digestive tracts.[2]
Lachrymator	Eye Irritant	Vapors can cause significant eye irritation and tearing.[1]

Essential Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazardous nature of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, a comprehensive suite of PPE is mandatory. The selection of appropriate PPE is a critical control measure to prevent exposure.

• Eye and Face Protection : Chemical safety goggles in combination with a face shield are essential to protect against splashes and vapors.[1][4] Standard safety glasses are insufficient.

• Skin Protection :

  • Gloves : Wear chemical-resistant gloves, such as PVC or nitrile rubber.[3] Always inspect gloves for any signs of degradation or perforation before use and never reuse disposable gloves.[5]

  • Protective Clothing : A lab coat is a minimum requirement. For larger quantities or procedures with a higher risk of splashing, a PVC apron or a full protective suit may be necessary.[3] All protective clothing should be removed before leaving the laboratory.

• Respiratory Protection : All work with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride should be conducted in a certified chemical fume hood to minimize inhalation of vapors.[6] In situations where a fume hood is not available or as a supplementary measure during spill clean-up, a respirator with a suitable cartridge (e.g., Type ABEK) should be used.[4]

Step-by-Step Safe Handling Protocol

Adherence to a strict protocol is crucial for minimizing the risks associated with 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

Preparation and Handling:

• Work Area Preparation : Ensure your workspace is clean and uncluttered.[5] All manipulations should be performed within a certified chemical fume hood.[6] Have an appropriate spill kit and fire extinguisher readily available.

• Container Inspection : Before use, carefully inspect the container for any signs of damage or leaks.[3]

• Inert Atmosphere : As this compound is moisture-sensitive, it is best handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and the release of HCl gas.[1]

• Dispensing : Use only compatible, dry glassware. When transferring the liquid, do so slowly and carefully to avoid splashing.

• Reaction Quenching : Be mindful that reactions involving acyl chlorides can be exothermic. Plan for appropriate cooling and quenching procedures.

• Post-Handling : After use, securely seal the container.[3] Clean any contaminated glassware and surfaces promptly. Wash your hands thoroughly with soap and water after handling, even if you were wearing gloves.[3][7]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and correct action is critical.

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3][8] Seek immediate medical attention.[9]

• Skin Contact : Immediately flush the affected area with large amounts of water for at least 15 minutes and remove all contaminated clothing.[3][10] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air.[3][11] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3]

• Ingestion : Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate medical attention.

• Spill Cleanup :

  • Evacuate the immediate area and alert others.

  • If the spill is large or you are unsure how to handle it, contact your institution's Environmental Health and Safety (EHS) department.[10]

  • For small spills, wear appropriate PPE, including respiratory protection.

  • Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial spill pillow.[3][10] Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a labeled, sealable container for hazardous waste disposal.[3]

  • Decontaminate the spill area.

Disposal Plan: Responsible Stewardship

Proper disposal of 2-Fluoro-4-(trifluoromethyl)benzoyl chloride and its contaminated materials is a legal and ethical responsibility.

• Waste Collection : Collect all waste containing 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, including excess reagent, contaminated absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste container.[4]

• Neutralization (for residual amounts) : For cleaning glassware with residual amounts, a dilute solution of sodium bicarbonate or another suitable base can be used cautiously to neutralize the acyl chloride before final rinsing. This should be done in a fume hood with appropriate PPE.

• Professional Disposal : All chemical waste must be disposed of through a licensed professional waste disposal service.[4] Contact your institution's EHS department to arrange for pickup and disposal. Never pour this chemical down the drain.[4]

Workflow Visualization

The following diagram illustrates the key stages of safely handling 2-Fluoro-4-(trifluoromethyl)benzoyl chloride, from preparation to disposal.

Caption: Workflow for handling 2-Fluoro-4-(trifluoromethyl)benzoyl chloride.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Florida State University Environmental Health and Safety. Chemical Emergencies, Exposures, and Spills. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Section 3: Emergency Procedures. Retrieved from [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Retrieved from [Link]

• GOV.UK. (2024, October 10). What to do in a chemical emergency. Retrieved from [Link]

• Wikipedia. (n.d.). Acyl halide. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• Duke University Chemistry Department. (n.d.). Safety Manual. Retrieved from [Link]

• Studylib. (n.d.). Benzoyl Chloride SOP: Safety & Handling. Retrieved from [Link]

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